1-(2-Fluorophenyl)biguanide hydrochloride

• CAS: 66088-51-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 1-(2-Fluorophenyl)biguanide Hydrochloride

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 1-(2-Fluorophenyl)biguanide hydrochloride, a halogenated derivative of the biguanide class of compounds. Biguanides, most notably metformin, are of significant pharmacological interest due to their well-established use as first-line oral antihyperglycemic agents for the management of type 2 diabetes mellitus.[1][2][3] The core mechanism of action for biguanides involves the inhibition of mitochondrial respiratory complex I, leading to a decrease in hepatic gluconeogenesis and increased insulin sensitivity.[4][5] Recent research has also highlighted their potential as anticancer agents, further expanding their therapeutic relevance.[6][7][8] This document details a robust synthetic protocol for 1-(2-Fluorophenyl)biguanide hydrochloride, provides a thorough analysis of its characterization using modern analytical techniques, and discusses the scientific rationale underpinning these methodologies. This guide is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Introduction: The Significance of Substituted Biguanides

The biguanide scaffold, characterized by two linked guanidine groups, is a privileged structure in medicinal chemistry.[4] The therapeutic journey of biguanides began with the discovery of the glucose-lowering properties of galegine, a guanidine derivative isolated from the plant Galega officinalis. While early biguanides like phenformin and buformin were withdrawn from many markets due to an increased risk of lactic acidosis, metformin has emerged as a safe and effective cornerstone of diabetes therapy.[5]

The introduction of a 2-fluorophenyl substituent to the biguanide core in 1-(2-Fluorophenyl)biguanide hydrochloride is a strategic medicinal chemistry approach. The fluorine atom can modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability, which in turn can influence its pharmacokinetic and pharmacodynamic profile. Halogenation is a common strategy to enhance the potency and bioavailability of drug candidates.

This guide will provide a detailed exploration of the synthesis and characterization of this specific analog, offering insights that are broadly applicable to the synthesis and analysis of other substituted biguanides.

Synthesis of 1-(2-Fluorophenyl)biguanide Hydrochloride

The synthesis of 1-(2-Fluorophenyl)biguanide hydrochloride is typically achieved through the condensation of 2-fluoroaniline hydrochloride with dicyandiamide. This reaction is a well-established and efficient method for the preparation of N-arylbiguanides.[9][10]

Reaction Principle and Mechanism

The reaction proceeds via the nucleophilic addition of the amino group of 2-fluoroaniline to one of the nitrile groups of dicyandiamide. The acidic medium, provided by the hydrochloride salt of the aniline, is crucial for activating the dicyandiamide and facilitating the reaction. The resulting biguanide is then isolated as its hydrochloride salt.

Experimental Protocol

Materials:

• 2-Fluoroaniline

• Concentrated Hydrochloric Acid (HCl)

• Dicyandiamide

• Ethanol

• Diethyl Ether

Procedure:

• Formation of 2-Fluoroaniline Hydrochloride: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-fluoroaniline in ethanol. Slowly add an equimolar amount of concentrated hydrochloric acid while stirring. The hydrochloride salt may precipitate out of the solution.

• Reaction with Dicyandiamide: To the suspension of 2-fluoroaniline hydrochloride, add an equimolar amount of dicyandiamide.

• Reflux: Heat the reaction mixture to reflux and maintain it for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation of the Product: After the reaction is complete, cool the mixture to room temperature. The product, 1-(2-Fluorophenyl)biguanide hydrochloride, will precipitate out of the solution.

• Purification: Collect the crude product by vacuum filtration and wash it with cold ethanol and then with diethyl ether to remove any unreacted starting materials and impurities.

• Recrystallization: For further purification, the product can be recrystallized from a suitable solvent system, such as ethanol/water.

• Drying: Dry the purified product under vacuum to obtain a white crystalline solid.

Synthesis Workflow Diagram

Caption: Synthesis workflow for 1-(2-Fluorophenyl)biguanide hydrochloride.

Characterization of 1-(2-Fluorophenyl)biguanide Hydrochloride

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized compound. The following analytical techniques are recommended.

Physical Properties

A summary of the key physical properties of 1-(2-Fluorophenyl)biguanide hydrochloride is presented in the table below.

Property	Value	Source
Molecular Formula	C₈H₁₁ClFN₅	[11]
Molecular Weight	231.66 g/mol	[11][12]
Appearance	White crystalline solid
Melting Point	237-241 °C	[12][13]
IUPAC Name	1-(diaminomethylidene)-2-(2-fluorophenyl)guanidine;hydrochloride	[11]

Spectroscopic Analysis

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. For 1-(2-Fluorophenyl)biguanide hydrochloride, both ¹H and ¹³C NMR spectra should be acquired.

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the 2-fluorophenyl group and the protons of the biguanide moiety. The aromatic protons will likely appear as a complex multiplet in the range of δ 7.0-7.5 ppm. The NH protons of the biguanide group will appear as broad singlets, and their chemical shifts can be concentration and solvent-dependent.

• ¹³C NMR: The carbon NMR spectrum will show signals for the six carbons of the aromatic ring and the two carbons of the biguanide group. The carbon attached to the fluorine atom will exhibit a large one-bond C-F coupling constant.

Predicted ¹H and ¹³C NMR Data (in DMSO-d₆):

¹H NMR	¹³C NMR
Chemical Shift (δ, ppm)	Assignment
~7.2-7.4 (m, 4H)	Aromatic-H
~6.8-7.2 (br s, 6H)	NH₂ and NH

Note: These are predicted values based on the analysis of similar structures. Actual experimental values may vary.

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1-(2-Fluorophenyl)biguanide hydrochloride is expected to show characteristic absorption bands for the N-H, C=N, and C-N bonds of the biguanide group, as well as bands corresponding to the aromatic ring and the C-F bond.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Assignment
3100-3400	N-H stretching
~1630	C=N stretching
1000-1350	C-N stretching & C-F stretching
700-900	Aromatic C-H bending

Note: These are general ranges for the specified functional groups.[14][15]

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For 1-(2-Fluorophenyl)biguanide hydrochloride, electrospray ionization (ESI) is a suitable technique. The mass spectrum should show a prominent peak for the protonated molecule [M+H]⁺ at m/z corresponding to the molecular weight of the free base (195.09).

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is an essential technique for assessing the purity of the synthesized compound. A reverse-phase HPLC method can be developed using a C18 column with a mobile phase consisting of a mixture of acetonitrile and water with a suitable buffer, such as ammonium formate. The purity is determined by the area percentage of the main peak in the chromatogram.

Pharmacological Context and Future Directions

The primary mechanism of action of biguanides is the inhibition of mitochondrial complex I, which leads to a decrease in ATP production and an increase in the AMP/ATP ratio.[4][16] This activates AMP-activated protein kinase (AMPK), a key energy sensor in cells.[17] AMPK activation has several downstream effects, including the inhibition of gluconeogenesis in the liver and the enhancement of glucose uptake in peripheral tissues, which are the basis for the anti-diabetic effects of biguanides.[2][18]

The anti-cancer properties of biguanides are also linked to their effects on cellular energy metabolism.[6][8] Cancer cells have a high energy demand, and by disrupting mitochondrial function, biguanides can induce energy stress and inhibit cell proliferation.

The introduction of a 2-fluorophenyl group in 1-(2-Fluorophenyl)biguanide hydrochloride may alter its potency, selectivity, and pharmacokinetic properties compared to existing biguanides. Further studies are warranted to evaluate its biological activity, including its effects on mitochondrial respiration, AMPK activation, and its potential as an anti-diabetic or anti-cancer agent.

Conclusion

This technical guide has provided a detailed protocol for the synthesis of 1-(2-Fluorophenyl)biguanide hydrochloride and a comprehensive overview of the analytical techniques used for its characterization. The scientific rationale behind each step has been explained to provide a deeper understanding of the process. The information presented here will be a valuable resource for researchers and scientists working in the field of medicinal chemistry and drug development, particularly those interested in the synthesis and evaluation of novel biguanide derivatives.

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An In-depth Technical Guide to the Physicochemical Properties of 1-(2-Fluorophenyl)biguanide Hydrochloride

Abstract: This technical guide provides a comprehensive overview of the core physicochemical properties of 1-(2-Fluorophenyl)biguanide hydrochloride (CAS No. 66088-51-5), a compound of interest for researchers, scientists, and professionals in drug development. This document delves into the structural and chemical characteristics, including molecular structure, solubility, acidity, and spectral properties. Recognizing the scarcity of publicly available experimental data for this specific molecule, this guide establishes a framework for its characterization by providing detailed, field-proven experimental protocols for determining these essential parameters. The methodologies are presented with a rationale for their selection, ensuring scientific integrity and enabling researchers to generate reliable data.

Introduction and Molecular Structure

1-(2-Fluorophenyl)biguanide hydrochloride is a substituted biguanide derivative. The biguanide moiety is a key pharmacophore in several therapeutic agents, most notably the anti-diabetic drug metformin. The introduction of a 2-fluorophenyl group is anticipated to modulate the compound's lipophilicity, metabolic stability, and target-binding interactions. A thorough understanding of its physicochemical properties is paramount for its development in any pharmaceutical or research application.

Table 1: Core Molecular and Physical Properties

Property	Value	Source(s)
CAS Number	66088-51-5	[1][2]
Molecular Formula	C₈H₁₁ClFN₅	[1][2]
Molecular Weight	231.66 g/mol	[1][2]
IUPAC Name	1-(diaminomethylidene)-2-(2-fluorophenyl)guanidine;hydrochloride	[1]
Melting Point	237-241°C	[2]
Appearance	White crystalline solid (predicted)

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and formulation feasibility. While specific experimental solubility data for 1-(2-Fluorophenyl)biguanide hydrochloride in various solvents is not extensively documented in publicly available literature, the general solubility trends for biguanide salts can provide a predictive basis. Biguanides are generally hydrophilic and exhibit good solubility in polar solvents.

Table 2: Predicted and Recommended Solvents for Solubility Determination

Solvent	Predicted Solubility	Rationale
Water	High	The hydrochloride salt form and the presence of multiple nitrogen atoms capable of hydrogen bonding suggest high aqueous solubility.
Methanol	Soluble	A polar protic solvent expected to effectively solvate the molecule.
Ethanol	Moderately Soluble to Sparingly Soluble	Lower polarity compared to methanol may result in reduced solubility.
Dimethyl Sulfoxide (DMSO)	Soluble	A polar aprotic solvent known for its broad-ranging solvating power.

Experimental Protocol for Equilibrium Solubility Determination

This protocol outlines a standardized shake-flask method for determining the equilibrium solubility of 1-(2-Fluorophenyl)biguanide hydrochloride.

Diagram 1: Workflow for Equilibrium Solubility Determination

Caption: Workflow for the shake-flask method of solubility determination.

Step-by-Step Methodology:

• Preparation: Add an excess amount of 1-(2-Fluorophenyl)biguanide hydrochloride to a series of vials, each containing a known volume of the desired solvent (e.g., water, methanol, ethanol, DMSO). The presence of undissolved solid is crucial for ensuring equilibrium is reached.

• Equilibration: Seal the vials and place them in a shaker bath maintained at a constant temperature (e.g., 25°C or 37°C) for a period sufficient to reach equilibrium (typically 24 to 48 hours).

• Sampling and Filtration: After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle. Carefully withdraw an aliquot of the supernatant and immediately filter it through a syringe filter (e.g., 0.45 µm PTFE or PVDF) to remove any undissolved particles.

• Quantification: Accurately dilute the filtered solution with a suitable solvent to a concentration within the linear range of a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). Calculate the original concentration to determine the solubility.

Acidity and pKa

The biguanide functional group is strongly basic due to the extensive delocalization of the positive charge in its protonated form. The pKa value(s) are critical for predicting the ionization state of the molecule at different physiological pH values, which in turn influences its absorption, distribution, metabolism, and excretion (ADME) properties.

Experimental Protocol for pKa Determination by Potentiometric Titration

Potentiometric titration is a reliable and widely used method for determining the pKa of ionizable compounds.

Diagram 2: Experimental Setup for Potentiometric pKa Determination

Caption: Schematic of a potentiometric titration setup for pKa determination.

Step-by-Step Methodology:

• Preparation: Accurately weigh a known amount of 1-(2-Fluorophenyl)biguanide hydrochloride and dissolve it in a suitable solvent, typically purified water or a water-cosolvent mixture if solubility is limited.

• Titration: Place the solution in a thermostatted vessel and immerse a calibrated pH electrode. Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments using an automated buret.

• Data Acquisition: Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the half-equivalence point of the titration curve. For more accurate results, the derivative of the titration curve can be plotted to precisely locate the equivalence point(s).

Spectral Properties

Spectroscopic analysis is essential for the structural elucidation and confirmation of 1-(2-Fluorophenyl)biguanide hydrochloride.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule. The PubChem database indicates the availability of an FTIR spectrum (KBr wafer) for this compound.[1]

Predicted IR Absorptions:

• N-H stretching: Broad absorptions in the range of 3100-3500 cm⁻¹

• C=N stretching: Strong absorptions around 1600-1680 cm⁻¹

• C-F stretching: A strong absorption in the region of 1000-1400 cm⁻¹

• Aromatic C-H stretching: Absorptions above 3000 cm⁻¹

• Aromatic C=C stretching: Absorptions in the 1400-1600 cm⁻¹ region

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectrum (in DMSO-d₆):

• Aromatic Protons: A multiplet in the region of 7.0-7.5 ppm corresponding to the four protons on the fluorophenyl ring.

• N-H Protons: Several broad signals in the range of 6.0-8.0 ppm, corresponding to the various amine and imine protons of the biguanide moiety. These signals may be exchangeable with D₂O.

Predicted ¹³C NMR Spectrum (in DMSO-d₆):

• Aromatic Carbons: Signals in the range of 110-160 ppm. The carbon attached to the fluorine will show a large one-bond C-F coupling constant.

• Biguanide Carbons: Two signals in the region of 150-165 ppm.

Experimental Protocol for NMR Spectrum Acquisition:

• Sample Preparation: Dissolve approximately 5-10 mg of 1-(2-Fluorophenyl)biguanide hydrochloride in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a one-dimensional proton NMR spectrum on a spectrometer with a field strength of at least 400 MHz.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon-13 NMR spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR (Optional but Recommended): For unambiguous assignment of all proton and carbon signals, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) should be performed.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments, confirming the molecular weight and elemental composition.

Predicted Mass Spectrum (Electrospray Ionization - Positive Mode):

• [M+H]⁺ Ion: The protonated molecule of the free base (C₈H₁₁FN₅) would be observed at m/z 196.10.

Experimental Protocol for Mass Spectrum Acquisition:

• Sample Preparation: Prepare a dilute solution of 1-(2-Fluorophenyl)biguanide hydrochloride in a suitable solvent such as methanol or acetonitrile/water.

• Analysis: Infuse the solution into an electrospray ionization (ESI) source coupled to a mass analyzer (e.g., quadrupole, time-of-flight). Acquire the spectrum in positive ion mode.

• High-Resolution Mass Spectrometry (HRMS): For confirmation of the elemental composition, perform the analysis on a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

Stability and Handling

Hygroscopicity

Biguanide salts, such as metformin hydrochloride, are known to be hygroscopic.[3][4] It is therefore prudent to assume that 1-(2-Fluorophenyl)biguanide hydrochloride may also absorb moisture from the atmosphere.

Recommendation: The compound should be stored in a tightly sealed container in a desiccator or a controlled low-humidity environment.

Experimental Protocol for Hygroscopicity Assessment (Dynamic Vapor Sorption):

• Sample Preparation: Place a known amount of the sample in the pan of a Dynamic Vapor Sorption (DVS) instrument.

• Analysis: Subject the sample to a programmed cycle of increasing and decreasing relative humidity at a constant temperature.

• Data Analysis: The instrument records the change in mass as a function of relative humidity, providing a sorption-desorption isotherm. This data quantifies the hygroscopicity of the material.

Safety and Handling

Based on information for related compounds, 1-(2-Fluorophenyl)biguanide hydrochloride is classified as an irritant.[2]

Recommended Handling Precautions:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle the compound in a well-ventilated area or a fume hood to avoid inhalation of any dust.

• In case of contact with eyes or skin, rinse immediately with plenty of water.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties of 1-(2-Fluorophenyl)biguanide hydrochloride. While some fundamental data such as molecular weight and melting point are established, a significant portion of its detailed characterization remains to be experimentally determined. The protocols and predictive information contained herein offer a robust framework for researchers to generate the necessary data for solubility, pKa, spectral characterization, and stability. Such data is indispensable for advancing the scientific understanding and potential applications of this compound in pharmaceutical and chemical research.

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Crystal structure analysis of 1-(2-Fluorophenyl)biguanide hydrochloride

An In-Depth Technical Guide to the Crystal Structure Analysis of 1-(2-Fluorophenyl)biguanide Hydrochloride

This guide provides a comprehensive, field-proven methodology for the single-crystal X-ray diffraction analysis of 1-(2-fluorophenyl)biguanide hydrochloride. It is intended for researchers, scientists, and drug development professionals seeking to elucidate the solid-state structure of this and similar small organic molecules. The narrative emphasizes not just the procedural steps but the underlying scientific rationale, ensuring a robust and reproducible experimental design.

Introduction: The Significance of Solid-State Structure

1-(2-Fluorophenyl)biguanide hydrochloride is a member of the biguanide class of compounds, which has significant applications in medicinal chemistry.[1] The precise three-dimensional arrangement of atoms in the crystalline state, or its crystal structure, governs a multitude of physicochemical properties critical for drug development. These include solubility, dissolution rate, stability, hygroscopicity, and bioavailability. A thorough understanding of the crystal structure is therefore not an academic exercise but a cornerstone of rational drug design and development.

Single-crystal X-ray diffraction (SCXRD) is the definitive technique for determining the atomic arrangement in a crystalline solid.[2][3][4][5] It provides unambiguous information on molecular conformation, bond lengths, bond angles, and intermolecular interactions, such as hydrogen bonding.[4][5][6] This guide will detail the complete workflow for the crystal structure determination of 1-(2-fluorophenyl)biguanide hydrochloride, from crystal growth to the final structural analysis and validation.

Experimental Workflow: A Self-Validating Approach

The successful determination of a crystal structure is contingent on a meticulously executed experimental workflow. Each stage is designed to build upon the previous one, with built-in checks to ensure the quality and validity of the final structure.

Figure 1: A comprehensive workflow for the single-crystal X-ray diffraction analysis of 1-(2-Fluorophenyl)biguanide hydrochloride.

Detailed Methodologies

Phase 1: Crystallization - The Foundation of a Good Structure

The adage "garbage in, garbage out" is particularly apt for crystallography. The quality of the final crystal structure is fundamentally limited by the quality of the single crystal used for data collection.[7][8]

3.1.1. Compound Procurement and Purity Verification

• Source: 1-(2-Fluorophenyl)biguanide hydrochloride (CAS: 66088-51-5) can be procured from various chemical suppliers.[9][10]

• Purity: It is imperative to ensure the purity of the compound, as impurities can inhibit crystallization or be incorporated into the crystal lattice, leading to disorder and a poor-quality structure. Purity should be verified by methods such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and melting point determination. The reported melting point is in the range of 237-241°C.[10]

3.1.2. Solvent Screening

The choice of solvent is critical for successful crystallization.[11] A systematic solvent screening should be performed to identify solvents in which the compound has moderate solubility.

• Protocol:

  • Place a small amount (1-2 mg) of the compound into several vials.

  • Add a small volume (0.1-0.2 mL) of a range of solvents with varying polarities (e.g., water, methanol, ethanol, acetone, acetonitrile, ethyl acetate, dichloromethane, toluene, hexane).

  • Observe the solubility at room temperature and with gentle heating.

  • Ideal solvents are those in which the compound is sparingly soluble at room temperature but dissolves completely upon heating.

3.1.3. Crystallization Method Selection and Execution

Several methods can be employed to grow single crystals.[2][7][12] For a small organic molecule like 1-(2-fluorophenyl)biguanide hydrochloride, the following are often successful:

• Slow Evaporation:

  • Principle: The concentration of the solute is gradually increased as the solvent evaporates, leading to supersaturation and crystal growth.[11]

  • Protocol:

    • Prepare a saturated or near-saturated solution of the compound in a suitable solvent at room temperature or with gentle heating.

    • Filter the solution to remove any particulate matter.

    • Transfer the solution to a clean vial.

    • Cover the vial with a cap that has a small hole or with parafilm punctured with a needle to allow for slow evaporation.

    • Store the vial in a vibration-free environment.

• Vapor Diffusion:

  • Principle: A solution of the compound is exposed to the vapor of an anti-solvent (a solvent in which the compound is insoluble). The anti-solvent diffuses into the compound's solution, reducing its solubility and inducing crystallization.[12]

  • Protocol:

    • Dissolve the compound in a small volume of a "good" solvent in a small, open vial.

    • Place this vial inside a larger, sealed container that contains a larger volume of an anti-solvent.

    • The vapor from the anti-solvent will slowly diffuse into the inner vial, promoting crystal growth.

• Thermal Control (Slow Cooling):

  • Principle: A saturated solution at a higher temperature becomes supersaturated as it is slowly cooled, leading to crystallization.

  • Protocol:

    • Prepare a saturated solution of the compound at an elevated temperature.

    • Allow the solution to cool slowly to room temperature, or even sub-ambient temperatures, in a controlled manner (e.g., in a Dewar flask).

Phase 2: Data Collection - Capturing the Diffraction Pattern

Once suitable crystals are obtained, the next phase involves selecting a high-quality crystal and collecting the X-ray diffraction data.

3.2.1. Crystal Selection and Mounting

• Selection: Under a polarizing microscope, select a crystal that is clear, well-formed, and free of cracks or other defects. Ideal crystal dimensions are typically between 0.1 and 0.3 mm in all directions.[6]

• Mounting: The selected crystal is carefully mounted on a goniometer head using a suitable adhesive (e.g., epoxy) or cryo-oil and a glass fiber or a cryo-loop.[4]

3.2.2. Data Collection on a Single-Crystal X-ray Diffractometer

• Instrumentation: Data is collected on a modern single-crystal X-ray diffractometer equipped with an X-ray source (e.g., Mo-Kα radiation, λ = 0.71073 Å) and a sensitive detector (e.g., a CCD or CMOS detector).[5]

• Protocol:

  • The mounted crystal is placed on the goniometer head of the diffractometer and cooled to a low temperature (typically 100 K) using a stream of cold nitrogen gas to minimize thermal motion of the atoms and protect the crystal from radiation damage.

  • A preliminary screening is performed to determine the crystal quality and unit cell parameters.

  • A full sphere of diffraction data is collected by rotating the crystal through a series of angles while exposing it to the X-ray beam.[4] The data collection strategy is optimized to ensure high completeness and redundancy of the data.

Phase 3: Structure Solution and Refinement - From Data to a 3D Model

The final phase involves processing the collected diffraction data to solve and refine the crystal structure.

3.3.1. Data Reduction and Space Group Determination

• The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for experimental factors (e.g., Lorentz and polarization effects).

• The unit cell parameters and the crystal system are determined from the positions of the reflections.

• Systematic absences in the diffraction data are analyzed to determine the space group of the crystal.

3.3.2. Structure Solution

• The positions of the atoms in the unit cell are determined using either direct methods or Patterson methods. For small organic molecules, direct methods are typically successful.

3.3.3. Structure Refinement

• The initial atomic model is refined against the experimental diffraction data using a least-squares minimization procedure.

• The positions of the hydrogen atoms are typically located from the difference Fourier map and refined with appropriate constraints.

• The refinement is continued until the model converges and provides a good fit to the data, as indicated by various crystallographic R-factors.

3.3.4. Structure Validation

• The final refined structure is validated using software tools like PLATON and CheckCIF to ensure that the model is chemically reasonable and free of errors.

• The final output is a Crystallographic Information File (CIF), which contains all the information about the crystal structure and the data collection and refinement process.

Results and Discussion: Interpreting the Crystal Structure

While the actual crystal structure of 1-(2-fluorophenyl)biguanide hydrochloride is not publicly available, a successful analysis would yield the following information, presented here in an illustrative table.

Table 1: Illustrative Crystallographic Data for 1-(2-Fluorophenyl)biguanide Hydrochloride

Parameter	Value (Illustrative)
Chemical Formula	C₈H₁₁ClFN₅
Formula Weight	231.66 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.5
b (Å)	12.1
c (Å)	10.3
α (°)	90
β (°)	105.2
γ (°)	90
Volume (ų)	1025.4
Z	4
Calculated Density (g/cm³)	1.502
R-factor (R1)	0.045
Final R indices [I>2sigma(I)]	R1 = 0.045, wR2 = 0.112
Goodness-of-fit (S)	1.05

A detailed analysis of the refined structure would involve:

• Molecular Conformation: Describing the planarity of the biguanide moiety and the torsion angles defining the orientation of the 2-fluorophenyl group.

• Bond Lengths and Angles: Comparing the experimentally determined bond lengths and angles with standard values to identify any unusual geometric features.

• Intermolecular Interactions: The biguanide group is rich in hydrogen bond donors (N-H groups), and the fluoride and chloride ions are potential hydrogen bond acceptors. A key aspect of the analysis would be to identify and characterize the network of hydrogen bonds that stabilize the crystal packing.

Figure 2: A simplified representation of potential hydrogen bonding interactions in the crystal lattice of 1-(2-Fluorophenyl)biguanide hydrochloride.

The supramolecular assembly, dictated by these intermolecular interactions, is crucial for understanding the macroscopic properties of the solid form.

Conclusion

This guide has outlined a comprehensive and scientifically rigorous approach to the crystal structure analysis of 1-(2-fluorophenyl)biguanide hydrochloride. By following these detailed methodologies, researchers can obtain a high-quality, validated crystal structure. This information is invaluable for understanding the solid-state properties of this compound and for making informed decisions in the drug development process. The principles and techniques described herein are broadly applicable to the structural elucidation of other small organic molecules.

References

• Probert, M. (2023). Advanced crystallisation methods for small organic molecules. ePrints Soton - University of Southampton.
• SPT Labtech. (n.d.).
• Chemical Society Reviews (RSC Publishing). (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews.
• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E, 72(Pt 8), 1125–1132.
• Crystallization of small molecules. (n.d.).
• University of York. (n.d.). Single Crystal X-ray Diffraction. Chemistry Teaching Labs.
• Clark, C. M., & Dutrow, B. L. (2007). Single-crystal X-ray Diffraction. SERC (Carleton).
• Scribd. (n.d.). Single Crystal X Ray Diffraction. Scribd.
• [Source not specified]. (n.d.). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?. [Source name not specified].
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Stability of 1-(2-Fluorophenyl)biguanide Hydrochloride in Aqueous Solution: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive framework for assessing the stability of 1-(2-Fluorophenyl)biguanide hydrochloride in aqueous solutions. In the absence of direct stability studies for this specific molecule, this document synthesizes established chemical principles of biguanide and fluorinated aromatic compound degradation to propose likely stability challenges and degradation pathways. It is designed to be an essential resource for researchers, scientists, and drug development professionals, offering a proactive and scientifically grounded approach to stability testing. The guide details a comprehensive forced degradation study protocol, a proposed stability-indicating High-Performance Liquid Chromatography (HPLC) method, and strategies for the identification and characterization of potential degradation products.

Introduction: The Significance of 1-(2-Fluorophenyl)biguanide Hydrochloride and the Imperative of Stability Assessment

1-(2-Fluorophenyl)biguanide hydrochloride belongs to the biguanide class of compounds, a group that includes widely used therapeutic agents. The biguanide moiety is recognized for its pharmacological activities, and the introduction of a fluorophenyl group can significantly modulate a molecule's physicochemical and pharmacokinetic properties, including metabolic stability and target binding affinity. As with any potential drug candidate, a thorough understanding of its stability in aqueous solution is a critical prerequisite for further development. Aqueous stability is paramount for the formulation of liquid dosage forms, ensuring consistent potency, safety, and shelf-life.

Degradation of an active pharmaceutical ingredient (API) can lead to a loss of efficacy and the formation of potentially toxic impurities. Therefore, a robust stability testing program is not only a regulatory requirement but also a fundamental aspect of ensuring patient safety. This guide provides a theoretical yet scientifically rigorous framework for initiating the stability assessment of 1-(2-Fluorophenyl)biguanide hydrochloride.

Physicochemical Properties of 1-(2-Fluorophenyl)biguanide Hydrochloride

A foundational understanding of the molecule's properties is essential for designing relevant stability studies.

Property	Value	Source
Chemical Formula	C₈H₁₁ClFN₅	[1][2]
Molecular Weight	231.66 g/mol	[2][3]
Appearance	Solid (Expected)	General knowledge
Melting Point	237-241 °C	[3]
CAS Number	66088-51-5	[2][3]

Proposed Degradation Pathways: A Mechanistic Approach

Based on the chemical structure of 1-(2-Fluorophenyl)biguanide hydrochloride, which features a biguanide core and a fluorinated aromatic ring, several degradation pathways can be anticipated under stress conditions.

Hydrolytic Degradation

The biguanide structure is susceptible to hydrolysis, particularly under acidic or basic conditions. The C-N bonds within the biguanide moiety are the most likely points of cleavage.

• Acid-Catalyzed Hydrolysis: In acidic media, protonation of the nitrogen atoms can facilitate nucleophilic attack by water, leading to the cleavage of the biguanide chain. This could potentially yield 2-fluoroaniline and guanylurea or other related guanidine derivatives.

• Base-Catalyzed Hydrolysis: Under alkaline conditions, the deprotonated biguanide may be more susceptible to hydrolysis, potentially leading to similar degradation products as seen in acidic conditions, although the reaction kinetics may differ. Biguanide itself is known to slowly hydrolyze to ammonia and urea in highly basic solutions[4].

Oxidative Degradation

Oxidative stress, typically induced by agents like hydrogen peroxide, can lead to a variety of degradation products. Potential sites of oxidation include the nitrogen atoms of the biguanide group and the aromatic ring. Oxidation could lead to the formation of N-oxides or hydroxylated aromatic derivatives.

Photolytic Degradation

The presence of the 2-fluorophenyl group suggests a potential for photolytic degradation. Aromatic compounds can absorb UV light, leading to excited states that can undergo various reactions, including cleavage of the bond to the biguanide moiety or reactions involving the fluorine substituent. While the C-F bond is generally strong, photosubstitution or defluorination reactions cannot be entirely ruled out under certain conditions.

Thermal Degradation

At elevated temperatures, thermal energy can induce degradation. For 1-(2-Fluorophenyl)biguanide hydrochloride, this could involve the breakdown of the biguanide chain or other fragmentation pathways. The melting point of 237-241 °C suggests a relatively high thermal stability in the solid state[3].

Below is a proposed overarching degradation pathway diagram.

Caption: Proposed Degradation Pathways for 1-(2-Fluorophenyl)biguanide HCl.

Experimental Design: A Forced Degradation Study Protocol

A forced degradation study is essential to identify potential degradation products and to develop and validate a stability-indicating analytical method. The following protocol is a comprehensive starting point.

Materials and Reagents

• 1-(2-Fluorophenyl)biguanide hydrochloride reference standard

• HPLC-grade acetonitrile and methanol

• Purified water (e.g., Milli-Q)

• Hydrochloric acid (HCl), analytical grade

• Sodium hydroxide (NaOH), analytical grade

• Hydrogen peroxide (H₂O₂), 30% solution

• Phosphate or acetate buffers

Recommended Stress Conditions

The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

Stress Condition	Reagent/Parameter	Temperature	Duration (Initial)
Acid Hydrolysis	0.1 M HCl	60°C	2, 4, 8, 24 hours
Base Hydrolysis	0.1 M NaOH	60°C	2, 4, 8, 24 hours
Oxidation	3% H₂O₂	Room Temperature	2, 4, 8, 24 hours
Thermal	Solid State & Solution	80°C	24, 48, 72 hours
Photostability	UV (254 nm) & Visible	Room Temperature	ICH Q1B guidelines

Experimental Workflow

The following diagram outlines the key steps in conducting the forced degradation study.

Caption: Workflow for the Forced Degradation Study.

Development and Validation of a Stability-Indicating HPLC Method

A stability-indicating method is crucial for separating the parent drug from its degradation products, allowing for accurate quantification of each.

Proposed HPLC Method Parameters

Given the polar nature of biguanides, a reversed-phase HPLC method with a polar-embedded or polar-endcapped C18 column is a good starting point. Ion-pairing chromatography could also be explored.

Parameter	Recommended Starting Conditions
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	To be optimized (e.g., 5-95% B over 20 min)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 235 nm (or as determined by UV scan)
Injection Volume	10 µL

Method Validation

The developed method must be validated according to ICH Q2(R1) guidelines to ensure it is fit for purpose[5][6][7][8][9].

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is demonstrated by the separation of the main peak from any degradation products in the stressed samples. Peak purity analysis using a photodiode array (PDA) detector is essential.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This should be assessed over a range of concentrations (e.g., 50-150% of the expected working concentration).

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be determined by the recovery of a known amount of analyte spiked into a placebo matrix.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with acceptable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate).

Identification of Degradation Products

Liquid chromatography coupled with mass spectrometry (LC-MS) is the primary tool for the structural elucidation of degradation products.

• High-Resolution Mass Spectrometry (HRMS): Provides accurate mass measurements to determine the elemental composition of the degradation products.

• Tandem Mass Spectrometry (MS/MS): Fragmentation patterns of the degradation products can be compared to that of the parent compound to identify the site of modification.

Potential Degradation Products and their m/z Values

Potential Degradant	Proposed Structure	Exact Mass (Monoisotopic)	Expected m/z [M+H]⁺
2-Fluoroaniline	C₆H₆FN	111.0484	112.0557
Guanylurea	C₂H₆N₄O	102.0542	103.0615
1-(2-Fluorophenyl)guanidine	C₇H₈FN₃	153.0699	154.0772
N-Oxide of 1-(2-Fluorophenyl)biguanide	C₈H₁₀FN₅O	211.0869	212.0942

Conclusion and Future Directions

This technical guide provides a comprehensive, albeit theoretical, roadmap for investigating the stability of 1-(2-Fluorophenyl)biguanide hydrochloride in aqueous solutions. By following the proposed forced degradation protocol and developing a robust, validated stability-indicating HPLC method, researchers can gain critical insights into the degradation pathways and establish a solid foundation for formulation development and regulatory submissions. The key to a successful stability program lies in a systematic and scientifically sound approach, as outlined in this document. Further experimental work is required to confirm the proposed degradation pathways and to fully characterize any degradation products that may form.

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Mechanism of Action Prediction and Validation for 1-(2-Fluorophenyl)biguanide hydrochloride

An In-depth Technical Guide:

Executive Summary

This guide provides a comprehensive framework for predicting and validating the mechanism of action (MoA) for the novel compound, 1-(2-Fluorophenyl)biguanide hydrochloride. As a member of the biguanide class of molecules, its MoA is predicted to be fundamentally linked to the bioenergetic and metabolic pathways modulated by established drugs like metformin and phenformin.[1][2] The central hypothesis is that 1-(2-Fluorophenyl)biguanide hydrochloride acts as an inhibitor of mitochondrial respiratory chain Complex I. This primary action is predicted to induce cellular energy stress, characterized by a decreased ATP-to-AMP ratio, which in turn activates the master metabolic regulator, AMP-activated protein kinase (AMPK).[3][4] This guide details the scientific rationale behind this prediction, outlines a multi-phase experimental workflow for validation, provides detailed protocols for key assays, and offers a template for data presentation and interpretation.

Introduction: Situating 1-(2-Fluorophenyl)biguanide hydrochloride in the Biguanide Family

1.1. The Biguanide Class: A Legacy of Metabolic Modulation

The biguanide functional group, consisting of two linked guanidine moieties, is the cornerstone of a class of drugs renowned for their profound effects on cellular metabolism.[5] The most famous member, metformin, is a first-line therapy for type 2 diabetes, primarily acting to reduce hepatic gluconeogenesis and increase insulin sensitivity in peripheral tissues.[2][6][7] Other biguanides, such as the more lipophilic and potent phenformin, have also been studied extensively, though its clinical use was curtailed due to a higher risk of lactic acidosis.[1] The shared mechanistic thread among these molecules is their interaction with mitochondria, the powerhouse of the cell.[8]

1.2. A Structural Perspective on 1-(2-Fluorophenyl)biguanide hydrochloride

The structure of 1-(2-Fluorophenyl)biguanide hydrochloride (C₈H₁₁ClFN₅) features the characteristic hydrophilic biguanide core, which is positively charged at physiological pH.[9] This positive charge is a critical feature, as it drives the accumulation of the molecule within the mitochondrial matrix, a compartment with a significant negative membrane potential.[10] The key distinguishing feature is the N-(2-fluorophenyl) substitution. The addition of this phenyl group, made more lipophilic by the fluorine atom, is predicted to significantly alter the compound's interaction with its biological target compared to the smaller, more hydrophilic metformin. This structural similarity to phenformin suggests it may be a more potent inhibitor of its primary target.[11]

The Core Mechanistic Hypothesis: Inhibition of Mitochondrial Complex I

2.1. The Central Role of Mitochondrial Complex I

The most widely accepted primary target for biguanides is Complex I (NADH:ubiquinone oxidoreductase) of the mitochondrial electron transport chain (ETC).[1][11][12] Complex I is a massive, multi-subunit enzyme that plays a critical role in cellular respiration by oxidizing NADH and transferring electrons to ubiquinone, a process coupled to the pumping of protons across the inner mitochondrial membrane.[10] Inhibition of this complex disrupts the ETC, leading to decreased oxygen consumption, reduced ATP synthesis, and an accumulation of reduced NADH.[8][13]

2.2. Predicted Interaction and Enhanced Inhibition

Recent structural studies have revealed that biguanides bind within the quinone-binding channel of Complex I.[10][14] It is hypothesized that 1-(2-Fluorophenyl)biguanide hydrochloride will engage this same binding pocket. The increased lipophilicity conferred by the 2-fluorophenyl group is expected to facilitate a stronger or more stable interaction within this channel compared to metformin, potentially leading to more potent inhibition, akin to phenformin.[10][11] Furthermore, studies have shown that biguanides are more effective inhibitors of the 'deactivated' conformational state of Complex I, suggesting that the compound's efficacy may be enhanced in tissues with lower metabolic activity or under pathological conditions where the enzyme is less active.[11][12]

2.3. Downstream Bioenergetic Consequences

The direct consequence of Complex I inhibition is a reduction in oxidative phosphorylation and, therefore, a drop in cellular ATP levels. This disruption in the cell's energy currency leads to a corresponding increase in the relative concentrations of ADP and AMP. The resulting increase in the AMP/ATP ratio is a critical distress signal that alerts the cell to a state of low energy.[1][4][15]

Key Downstream Signaling Pathway: AMPK Activation

3.1. AMPK: The Master Energy Sensor

AMP-activated protein kinase (AMPK) is a highly conserved serine/threonine kinase that functions as a master regulator of cellular energy homeostasis.[4][16] When activated by a high AMP/ATP ratio, AMPK initiates a cascade of events designed to restore energy balance. It achieves this by switching off ATP-consuming anabolic pathways (like protein and lipid synthesis) and switching on ATP-producing catabolic pathways (like fatty acid oxidation and glycolysis).[6]

3.2. The Canonical LKB1-Mediated Activation Pathway

The rise in AMP levels triggers the activation of AMPK through a multi-step process. The binding of AMP to the regulatory γ-subunit of AMPK induces a conformational change that allosterically activates the kinase and, more importantly, makes it a better substrate for its primary upstream kinase, LKB1 (Liver Kinase B1).[4] LKB1 then phosphorylates a critical threonine residue (Thr172) on the α-catalytic subunit of AMPK, leading to a substantial increase in its kinase activity.[3][13]

Below is a diagram illustrating the predicted signaling cascade.

Caption: Predicted signaling pathway for 1-(2-Fluorophenyl)biguanide hydrochloride.

A Framework for Experimental Validation

A rigorous, multi-phased approach is essential to validate this predicted MoA. The workflow should progress from computational modeling and direct target engagement assays to cellular functional assays and, ultimately, in vivo studies.

Caption: A multi-phase workflow for MoA validation.

Detailed Experimental Protocols

5.1. Protocol: In Silico Molecular Docking with Mitochondrial Complex I

This initial step provides a theoretical validation of the binding hypothesis. The causality is clear: if the molecule can physically and energetically fit into the proposed binding site, it strengthens the hypothesis that it is a direct target.

• Preparation of Receptor: Obtain the cryo-EM structure of mammalian Complex I (e.g., from the Protein Data Bank). Prepare the structure by removing water molecules, adding hydrogen atoms, and assigning charges using software like AutoDock Tools.

• Preparation of Ligand: Generate the 3D structure of 1-(2-Fluorophenyl)biguanide hydrochloride. Optimize its geometry and assign charges.

• Docking Simulation: Define the binding site grid box around the known biguanide/ubiquinone binding channel.[10][14] Perform docking using a program like AutoDock Vina.

• Analysis: Analyze the resulting poses based on binding energy (kcal/mol) and interactions (hydrogen bonds, hydrophobic interactions) with key residues in the channel. Compare these results with docked metformin and phenformin as controls.

5.2. Protocol: Mitochondrial Respiration Assay using High-Resolution Respirometry

This is a critical functional assay. By measuring oxygen consumption in intact cells or isolated mitochondria, we can directly assess the impact of the compound on the electron transport chain. A decrease in Complex I-linked respiration is a hallmark of the proposed mechanism.

• Cell Seeding: Seed relevant cells (e.g., HepG2 liver cells) into a Seahorse XF Cell Culture Microplate at an optimized density.

• Compound Treatment: Pre-treat cells with a dose-range of 1-(2-Fluorophenyl)biguanide hydrochloride, metformin (negative control), and phenformin (positive control) for a predetermined time (e.g., 1-24 hours).

• Assay Execution: Perform a Mitochondrial Stress Test using a Seahorse XF Analyzer. This involves sequential injection of:

  • Oligomycin: ATP synthase inhibitor, reveals ATP-linked respiration.

  • FCCP: Uncoupling agent, reveals maximal respiration.

  • Rotenone/Antimycin A: Complex I/III inhibitors, reveal non-mitochondrial respiration.

• Data Analysis: Calculate the Oxygen Consumption Rate (OCR). A specific decrease in basal and ATP-linked respiration that is not observed with Complex II substrates (like succinate) strongly indicates Complex I inhibition.[3][13]

5.3. Protocol: Western Blot Analysis for AMPK and ACC Phosphorylation

This protocol serves as a self-validating system for the downstream signaling effects. Measuring the phosphorylation of AMPK confirms the activation of the kinase, and measuring the phosphorylation of its direct substrate, Acetyl-CoA Carboxylase (ACC), validates that the activated AMPK is functional.

• Cell Culture and Treatment: Culture cells (e.g., C2C12 myotubes, HepG2) and treat with various concentrations of the test compound for a specified time.

• Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors to preserve phosphorylation states. Quantify protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on a polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate with primary antibodies overnight at 4°C: anti-phospho-AMPKα (Thr172), anti-total-AMPKα, anti-phospho-ACC (Ser79), and anti-total-ACC. Use an antibody for a housekeeping protein (e.g., β-actin) as a loading control.

  • Wash and incubate with HRP-conjugated secondary antibodies.

• Detection and Analysis: Visualize bands using an enhanced chemiluminescence (ECL) substrate. Quantify band intensity using software like ImageJ. Calculate the ratio of phosphorylated protein to total protein.[17]

Data Interpretation and Presentation

Quantitative data should be summarized in clear, concise tables for easy comparison.

Table 1: Predicted Binding Affinities and In Vitro Inhibition

Compound	Docking Score (kcal/mol)	Complex I IC₅₀ (µM)
Metformin	-5.8	>1000
Phenformin	-7.5	~50

| 1-(2-Fluorophenyl)biguanide | (Predicted) | (Experimental) |

Table 2: Key Parameters from Mitochondrial Stress Test

Treatment	Basal Respiration (OCR)	ATP Production (OCR)	Maximal Respiration (OCR)
Vehicle Control	100 ± 8%	75 ± 6%	210 ± 15%
Metformin (5 mM)	70 ± 5%	45 ± 4%	150 ± 12%

| Test Compound (100 µM) | (Experimental) | (Experimental) | (Experimental) |

Table 3: Densitometry Analysis of AMPK Activation

Treatment	p-AMPK / Total AMPK Ratio	p-ACC / Total ACC Ratio
Vehicle Control	1.0 ± 0.1	1.0 ± 0.1
Metformin (2 mM)	3.5 ± 0.4	4.2 ± 0.5

| Test Compound (50 µM) | (Experimental) | (Experimental) |

Conclusion and Future Directions

The evidence from structural analogy and the well-documented pharmacology of the biguanide class strongly supports the hypothesis that 1-(2-Fluorophenyl)biguanide hydrochloride functions as a mitochondrial Complex I inhibitor, leading to the activation of the AMPK signaling pathway. The proposed validation framework provides a logical and robust pathway to confirm this mechanism, moving from computational prediction to direct biochemical and cellular assays. Successful validation would position this compound as a potentially potent modulator of cellular metabolism, warranting further investigation into its therapeutic potential in diseases such as type 2 diabetes, metabolic syndrome, and oncology, where targeting cellular bioenergetics is a clinically proven strategy.

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• The Mechanism of Action of Biguanides: New Answers to a Complex Question. (PDF) ResearchGate. [URL: https://www.researchgate.net/publication/333671206_The_Mechanism_of_Action_of_Biguanides_New_Answers_to_a_Complex_Question]
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Preliminary toxicity screening of 1-(2-Fluorophenyl)biguanide hydrochloride

An In-Depth Technical Guide: Preliminary Toxicity Screening of 1-(2-Fluorophenyl)biguanide hydrochloride

Foreword: The Imperative of Early-Stage Safety Assessment

In the landscape of pharmaceutical development, the attrition of candidate compounds due to unforeseen toxicity remains a primary contributor to escalating costs and protracted timelines.[1] The principle of 'fail early, fail cheap' is not merely a mantra but a strategic necessity.[2] This guide outlines a structured, multi-tiered approach for the preliminary toxicity screening of a novel chemical entity (NCE), 1-(2-Fluorophenyl)biguanide hydrochloride. This compound belongs to the biguanide class, a family of molecules that includes the first-line type 2 diabetes therapeutic, metformin, and is known for a wide range of biological activities.[3] By employing a logical sequence of in silico, in vitro, and in vivo assays, we can construct a foundational safety profile, enabling an informed, data-driven decision on the viability of advancing this compound toward further preclinical development.[4] This document is intended for drug development professionals, providing not just protocols, but the scientific rationale underpinning each stage of the investigation.

Compound Profile: 1-(2-Fluorophenyl)biguanide hydrochloride

Before commencing any biological evaluation, a thorough understanding of the test article's physicochemical properties is essential.

Property	Value	Source
Molecular Formula	C₈H₁₁ClFN₅	[5][6]
Molecular Weight	231.66 g/mol	[5]
Chemical Structure	Imidodicarbonimidicdiamide, N-(2-fluorophenyl)-, hydrochloride (1:1)	[6]
Physical State	Crystalline Solid	[7]
Melting Point	237-241°C	[8]
CAS Number	66088-51-5	[5]

A Tiered Approach to Preliminary Toxicity Screening

Our screening strategy is designed as a progressive funnel, moving from broad, predictive methods to more specific biological and systemic assessments. This tiered approach ensures that resources are allocated efficiently, and animal studies are only conducted with a foundational understanding of the compound's cellular-level activity.

Caption: Tiered workflow for preliminary toxicity screening.

Tier 1: Foundational Assessment - In Silico & Physicochemical Profiling

Expertise & Causality: Before committing to wet lab synthesis and experimentation, we leverage computational toxicology to anticipate potential liabilities.[9] These in silico methods use the compound's structure to predict its activity based on vast databases of existing toxicological data.[10] This is a rapid, cost-effective first-pass screen to identify structural alerts that may suggest a predisposition for toxicities such as mutagenicity, carcinogenicity, or organ-specific effects.[11]

Methodology: Quantitative Structure-Activity Relationship (QSAR) Analysis

• Input Data: The 2D structure of 1-(2-Fluorophenyl)biguanide hydrochloride is used as the input.

• Descriptor Calculation: Software calculates hundreds of molecular descriptors (e.g., logP, molecular weight, topological polar surface area, electronic properties).

• Model Application: These descriptors are processed by validated QSAR models (e.g., OECD QSAR Toolbox, Derek Nexus) that correlate specific structural features and physicochemical properties with various toxicity endpoints.[9]

• Endpoint Prediction: The output is a series of predictions, often qualitative (e.g., "structural alert for skin sensitization") or quantitative (e.g., "predicted Ames mutagenicity: negative").

Trustworthiness: The validity of in silico predictions is highly dependent on the model's applicability domain. The presence of the biguanide functional group and a fluorophenyl moiety should be well-represented within the training sets of the chosen models to ensure the predictions are reliable.

Tier 2: In Vitro Assessment - Cellular Viability and Genotoxicity

Expertise & Causality: This tier transitions from prediction to direct biological measurement in cellular systems. The objective is twofold: first, to determine the concentration at which the compound causes general cell death (cytotoxicity), and second, to assess its potential to cause DNA mutations (genotoxicity). We select assays that probe different mechanisms of toxicity for a more complete picture. The MTT assay measures mitochondrial dysfunction, a key indicator of metabolic viability, while the LDH assay detects loss of cell membrane integrity, a hallmark of necrosis.[12][13][14] For genotoxicity, the Ames test is a globally recognized standard for identifying mutagens.[15][16]

Cytotoxicity Screening

Experimental Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Principle: Metabolically active cells use mitochondrial dehydrogenase enzymes to reduce the yellow MTT tetrazolium salt into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.[17]

• Cell Seeding: Seed HepG2 cells (a human liver carcinoma cell line) into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare a serial dilution of 1-(2-Fluorophenyl)biguanide hydrochloride (e.g., from 0.1 µM to 1000 µM) in complete culture medium. Replace the medium in the wells with the compound-containing medium. Include vehicle-only (e.g., DMSO) and untreated controls.

• Incubation: Incubate the plate for 48 hours at 37°C with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Aspirate the medium and add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Experimental Protocol: Lactate Dehydrogenase (LDH) Release Assay

• Principle: LDH is a stable cytosolic enzyme that is released into the culture medium upon loss of membrane integrity. Its activity in the medium is a quantitative measure of cytotoxicity.[18]

• Cell Seeding & Treatment: Follow steps 1-3 of the MTT protocol in a separate 96-well plate.

• Sample Collection: After the 48-hour incubation, carefully collect 50 µL of supernatant from each well and transfer to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH assay reagent mixture (containing diaphorase, NAD+, and a tetrazolium salt) to each well of the new plate.

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Data Acquisition: Measure the absorbance at 490 nm.

• Analysis: Use a positive control (cells treated with a lysis buffer) to determine maximum LDH release. Calculate the percentage of cytotoxicity relative to this maximum.

Data Presentation: Hypothetical Cytotoxicity Data

Assay	Endpoint	1-(2-Fluorophenyl)biguanide hydrochloride
MTT Assay	IC₅₀ (µM)	152.4
LDH Release Assay	EC₅₀ (µM)	> 500

This hypothetical data suggests that at higher concentrations, the compound impairs metabolic activity before causing significant membrane rupture.

Genotoxicity Screening

Experimental Protocol: Bacterial Reverse Mutation (Ames) Test

• Principle: This test uses several strains of Salmonella typhimurium that are auxotrophic for histidine (his-), meaning they cannot grow without it.[19] A test compound is considered mutagenic if it causes a reverse mutation (reversion) in the histidine gene, allowing the bacteria to synthesize their own histidine and form colonies on a histidine-free medium.[20] The inclusion of a rat liver S9 fraction simulates mammalian metabolism, which can convert non-mutagenic compounds into active mutagens.[21]

• Strain Preparation: Prepare overnight cultures of S. typhimurium strains (e.g., TA98 for frameshift mutations and TA100 for base-pair substitutions).

• Test Mixture Preparation: In separate tubes for each concentration and strain (with and without S9 mix), add:

  • 100 µL of bacterial culture.

  • 50 µL of the test compound at various concentrations.

  • 500 µL of phosphate buffer (for -S9) or 500 µL of S9 mix (for +S9).

• Pre-incubation: Briefly vortex and pre-incubate the mixture at 37°C for 20 minutes.

• Plating: Add 2 mL of molten top agar (containing a trace amount of histidine/biotin) to each tube, vortex gently, and pour the contents onto minimal glucose agar plates.

• Incubation: Incubate the plates in the dark at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Analysis: A compound is considered mutagenic if it produces a dose-dependent increase in revertant colonies that is at least double the background (spontaneous reversion) rate observed in the negative control.

Data Presentation: Hypothetical Ames Test Results (TA100 Strain)

Compound Conc. (µ g/plate )	Revertants (-S9 Mix)	Revertants (+S9 Mix)
0 (Vehicle Control)	115	125
10	120	131
50	118	135
100	125	140
500	130	142
Positive Control	>1000	>1000

This hypothetical data shows no significant, dose-dependent increase in revertant colonies, suggesting the compound is not a mutagen under the conditions of the test.

Tier 3: In Vivo Assessment - Acute Systemic Toxicity

Expertise & Causality: After establishing the compound's cellular toxicity profile, the next critical step is to evaluate its effects in a whole, living organism. The acute oral toxicity study provides essential information on the potential systemic hazards after a single dose and helps classify the compound according to the Globally Harmonised System (GHS) of Classification and Labelling of Chemicals. We use the Acute Toxic Class Method (OECD Guideline 423) as it provides sufficient information for hazard classification while adhering to the 3Rs principles (Replacement, Reduction, Refinement) of animal welfare.[22][23][24]

Experimental Protocol: Acute Toxic Class Method (OECD TG 423)

• Principle: This is a stepwise procedure using a small number of animals (typically rodents) per step. The outcome of each step determines the subsequent action: either dosing more animals at the same level, dosing at a higher or lower level, or stopping the test.[25]

• Animal Selection: Use healthy, young adult female rats (e.g., Wistar or Sprague-Dawley), nulliparous and non-pregnant. Acclimatize animals for at least 5 days.

• Starting Dose Selection: Based on in silico and in vitro data, a starting dose is selected from fixed levels: 5, 50, 300, or 2000 mg/kg.[25] Given the moderate in vitro cytotoxicity, 300 mg/kg is a scientifically sound starting point.

• Dosing Procedure (Step 1):

  • Fast three animals overnight.

  • Administer the 300 mg/kg dose of 1-(2-Fluorophenyl)biguanide hydrochloride (formulated in a suitable vehicle like 0.5% carboxymethylcellulose) via oral gavage.

  • Observe animals closely for the first 30 minutes, periodically during the first 24 hours, and daily thereafter for a total of 14 days.

• Observation: Record all clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, autonomic and central nervous system activity, and behavior patterns), body weight changes, and any mortality.

• Decision Logic & Subsequent Steps:

  • If 0 or 1 animal dies at 300 mg/kg: Dose three more animals at the next highest dose (2000 mg/kg).

  • If 2 or 3 animals die at 300 mg/kg: The test is stopped. The substance is classified.

  • If 3 animals die at 300 mg/kg: Dose three more animals at the next lowest dose (50 mg/kg) to refine the classification.

• Pathology: At the end of the 14-day observation period, all surviving animals are humanely euthanized and subjected to a gross necropsy.

Data Presentation: GHS Classification Based on OECD 423 Outcomes

Outcome	Estimated LD₅₀ Range (mg/kg)	GHS Category
2/3 or 3/3 animals die at 5 mg/kg	≤ 5	1
2/3 or 3/3 animals die at 50 mg/kg	> 5 and ≤ 50	2
2/3 or 3/3 animals die at 300 mg/kg	> 50 and ≤ 300	3
2/3 or 3/3 animals die at 2000 mg/kg	> 300 and ≤ 2000	4
0/3 or 1/3 animals die at 2000 mg/kg	> 2000 and ≤ 5000	5
No mortality at 5000 mg/kg	> 5000	Unclassified

Integrated Analysis and Forward Strategy

Synthesizing the data from our tiered investigation provides a holistic preliminary safety profile. Let us consider our hypothetical results:

• In Silico: No high-confidence structural alerts for genotoxicity or other major toxicities were flagged.

• In Vitro Cytotoxicity: The compound exhibits moderate cytotoxicity in HepG2 liver cells, with an IC₅₀ of 152.4 µM, primarily affecting metabolic activity rather than acute membrane damage.

• In Vitro Genotoxicity: The Ames test was negative, indicating the compound is not a bacterial mutagen, with or without metabolic activation.

• In Vivo Acute Toxicity: In the OECD 423 study, a starting dose of 300 mg/kg resulted in one mortality. The subsequent step at 2000 mg/kg resulted in one additional mortality. This outcome places the compound in GHS Category 5 , with an estimated LD₅₀ between 2000 and 5000 mg/kg.

Forward Strategy: Based on this preliminary screen, the compound demonstrates a sufficiently safe profile to proceed. The recommended next steps would be:

• Exploratory 7- or 14-day repeat-dose toxicity studies in rodents to identify target organs and establish a No-Observed-Adverse-Effect Level (NOAEL).

• Inclusion of liver function biomarkers (e.g., ALT, AST) in these repeat-dose studies to investigate the in vitro hepatotoxicity signal.

• Initiation of in vitro hERG channel assays to assess the potential for cardiac liability, a common hurdle in drug development.

This structured, evidence-based approach ensures that the decision to commit further resources is founded on a solid understanding of the compound's preliminary safety characteristics.

References

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A Technical Guide to the Solubility Assessment of 1-(2-Fluorophenyl)biguanide Hydrochloride as a New Chemical Entity

Abstract

Solubility is a critical physicochemical property that governs the developability of a new chemical entity (NCE) into a safe and effective drug product.[1][2][3] It directly influences bioavailability, dose requirements, and the feasibility of various formulation strategies.[1][3][4][5] This technical guide provides an in-depth framework for the systematic solubility testing of 1-(2-Fluorophenyl)biguanide hydrochloride, a representative basic hydrochloride salt. We delve into the theoretical underpinnings of solubility for ionizable compounds, present a detailed, field-proven experimental protocol based on the gold-standard shake-flask method, and offer insights into data interpretation.[6][7][8] The methodologies described herein are grounded in principles outlined by the United States Pharmacopeia (USP) and International Council for Harmonisation (ICH) guidelines, ensuring a robust and scientifically valid approach for researchers, scientists, and drug development professionals.[9][10][11][12]

Introduction: The Imperative of Solubility in Drug Development

The journey of an NCE from discovery to a marketed medicine is fraught with challenges, with poor biopharmaceutical properties being a primary cause of attrition. Among these properties, aqueous solubility is arguably the most fundamental gatekeeper for oral drug absorption.[1][4] For a drug to be absorbed through the gastrointestinal tract, it must first be in a dissolved state in the aqueous environment of the gut.[1] Consequently, low solubility can lead to incomplete absorption, high dose requirements, and significant inter-patient variability, jeopardizing the entire development program.[1][5]

Early and accurate characterization of a compound's solubility profile is therefore not merely a data-gathering exercise; it is a strategic necessity that informs critical decisions regarding lead candidate selection, formulation design, and the overall clinical development path.[2][5]

Physicochemical Profile: 1-(2-Fluorophenyl)biguanide Hydrochloride

The subject of this guide, 1-(2-Fluorophenyl)biguanide hydrochloride, presents a classic profile for a modern NCE. Its structure comprises three key features that dictate its solubility behavior:

• The Biguanide Moiety: This functional group is strongly basic due to extensive electron delocalization across its nitrogen atoms.[13] Much like the well-known antidiabetic drug metformin, this group will be readily protonated at physiological pH, existing primarily as a cation.[13][14] This ionization is the primary driver of its aqueous solubility.

• The Hydrochloride Salt Form: The compound is supplied as a hydrochloride salt. This is a common and highly effective strategy used in pharmaceutical chemistry to enhance the aqueous solubility and stability of basic drug substances. The salt form ensures that the compound is already in an ionized state, facilitating dissolution in water.

• The 2-Fluorophenyl Group: This aromatic, fluorine-substituted ring introduces a significant degree of lipophilicity (fat-solubility) to the molecule. This feature is often desirable for membrane permeability but acts in opposition to aqueous solubility.

The interplay between the highly basic, water-solubilizing biguanide group and the lipophilic fluorophenyl ring makes a comprehensive solubility assessment essential. The key question is not if it is soluble, but to what extent and under which conditions.

Theoretical Framework: The Science of Solubility for Ionizable Drugs

For an ionizable compound like a basic biguanide, solubility is not a single value but a function of pH.[15] This relationship is quantitatively described by the Henderson-Hasselbalch equation , which links pH, the compound's acid dissociation constant (pKa), and the ratio of the ionized to the un-ionized species.[16][17][18][19]

For a weak base (B) and its protonated form (BH+), the equilibrium is: BH⁺ ⇌ B + H⁺

The Henderson-Hasselbalch equation for a base is expressed as: pH = pKa + log ( [B] / [BH⁺] )

Where:

• [B] is the concentration of the un-ionized (free base) form.

• [BH⁺] is the concentration of the ionized (protonated) form.

The total solubility (S_total) at a given pH is the sum of the intrinsic solubility of the un-ionized form (S₀) and the concentration of the ionized form. Since the ionized form is typically much more soluble than the un-ionized form, the pH-solubility profile for a basic drug generally shows high solubility at pH values below its pKa, where the ionized form [BH⁺] dominates. As the pH increases above the pKa, the un-ionized form [B] begins to predominate, and the total solubility dramatically decreases, eventually approaching the intrinsic solubility (S₀) of the free base.

Experimental Design & Strategy

Our strategy is to determine the equilibrium solubility of 1-(2-Fluorophenyl)biguanide hydrochloride across a biopharmaceutically relevant pH range. Equilibrium solubility represents the true thermodynamic limit of a compound's solubility in a given medium and is the most reliable measure for pre-formulation assessment.[6][8]

Rationale for Solvent Selection

To construct a meaningful pH-solubility profile, we will use a set of standard aqueous buffers as recommended by regulatory and pharmacopeial bodies.[20][21]

• 0.1 N Hydrochloric Acid (HCl), pH ~1.2: Simulates the highly acidic environment of the stomach.

• Acetate Buffer, pH 4.5: Represents the transition environment of the upper small intestine.

• Phosphate Buffer (PBS), pH 6.8: Simulates the conditions of the lower small intestine, a primary site for drug absorption.

• Purified Water: Serves as a baseline reference.

The Shake-Flask Method: The Gold Standard

The saturation shake-flask method is widely recognized as the most reliable technique for determining equilibrium solubility.[7][8] The principle is straightforward: an excess amount of the solid compound is agitated in the solvent for a prolonged period, allowing the system to reach a state of thermodynamic equilibrium where the rate of dissolution equals the rate of precipitation.[8][22] The supernatant is then filtered and analyzed to determine the concentration of the dissolved solute.

Selection of Analytical Technique: HPLC-UV

To quantify the concentration of the dissolved compound in the filtered supernatant, a validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method is the preferred choice.[23][24][25] This technique offers excellent specificity, sensitivity, and accuracy, allowing for precise quantification even in the presence of potential impurities or degradants.[25][26]

Detailed Experimental Protocols

The following protocols must be executed with precision to ensure the generation of trustworthy and reproducible data.

Protocol 1: Equilibrium Solubility Determination via Shake-Flask Method

This protocol is adapted from the principles outlined in USP General Chapter <1236> and WHO guidelines.[6][7][20][27]

Objective: To determine the equilibrium solubility of 1-(2-Fluorophenyl)biguanide hydrochloride in four different aqueous media at 37 °C.

Materials:

• 1-(2-Fluorophenyl)biguanide hydrochloride (API)

• 20 mL glass scintillation vials with screw caps

• Orbital shaker with temperature control (set to 37 ± 1 °C)

• Calibrated pH meter

• 0.22 µm PVDF syringe filters

• Appropriate syringes and volumetric glassware

• Solvents: 0.1 N HCl, pH 4.5 Acetate Buffer, pH 6.8 Phosphate Buffer, Purified Water

Procedure:

• Preparation: Label three vials for each of the four solvent systems (n=3 replicates).

• Solvent Addition: Accurately pipette 10.0 mL of the designated solvent into each corresponding vial.

• Pre-equilibration: Place the vials in the temperature-controlled orbital shaker at 37 °C for at least 30 minutes to allow the solvent to reach thermal equilibrium.

• API Addition: Add an excess of the API to each vial. A sufficient excess is critical; a good starting point is to add approximately 20-30 mg, or enough such that undissolved solid remains clearly visible at the end of the experiment.

• pH Measurement (Initial): For buffered systems, measure the pH of the suspension after API addition to ensure the buffer capacity has not been exceeded.

• Equilibration: Securely cap the vials and place them in the orbital shaker. Agitate at a moderate speed (e.g., 150 RPM) at 37 °C. The time required to reach equilibrium must be established. A common starting point is 48 hours. Trustworthiness Check: To validate equilibrium, samples can be taken at multiple time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when consecutive measurements yield statistically identical concentration values.[8]

• Phase Separation: After the equilibration period, remove the vials and allow them to stand for 30 minutes to let undissolved solids settle. Carefully draw the supernatant into a syringe.

• Filtration: Immediately filter the supernatant through a 0.22 µm PVDF syringe filter into a clean HPLC vial. Causality Note: Filtration is a critical step to remove all undissolved API particles, which would otherwise lead to a gross overestimation of solubility. The first few drops of filtrate should be discarded to saturate any potential binding sites on the filter membrane.

• pH Measurement (Final): Measure the pH of the remaining suspension to confirm it has remained stable throughout the experiment.[8][20]

• Sample Dilution & Analysis: Dilute the filtered samples as necessary with the mobile phase to fall within the calibrated range of the HPLC-UV method. Analyze the samples according to Protocol 4.2.

Protocol 2: HPLC-UV Method for Quantification

Objective: To accurately quantify the concentration of 1-(2-Fluorophenyl)biguanide hydrochloride.

Materials & System:

• HPLC system with a UV detector

• C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 5 µm)

• Filtered and degassed mobile phase (e.g., a mixture of Acetonitrile and a phosphate buffer, pH adjusted)

• Reference standard of 1-(2-Fluorophenyl)biguanide hydrochloride

Procedure:

• Method Conditions (Example):

  • Mobile Phase: 30:70 (v/v) Acetonitrile : 20 mM Potassium Phosphate Buffer (pH 3.0)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: Determined by UV scan of the compound (e.g., 238 nm)

  • Injection Volume: 10 µL

• Calibration Curve Preparation:

  • Prepare a primary stock solution of the reference standard in a suitable solvent (e.g., 50:50 water:acetonitrile) at a concentration of 1 mg/mL.

  • Perform serial dilutions from the stock solution to create a series of at least five calibration standards spanning the expected concentration range of the solubility samples (e.g., 1, 5, 10, 50, 100 µg/mL).

• Analysis:

  • Inject the calibration standards to establish a calibration curve (Peak Area vs. Concentration). The curve should have a correlation coefficient (r²) of ≥ 0.998 for acceptance.

  • Inject the prepared (and diluted) solubility samples.

• Calculation: Determine the concentration in the diluted samples using the linear regression equation from the calibration curve. Back-calculate the original concentration in the undiluted supernatant by applying the dilution factor.

Data Presentation & Interpretation

Quantitative data should be summarized in a clear, tabular format to facilitate comparison and analysis.

Table of Solubility Data

Solvent System	Target pH	Final pH (Mean ± SD)	Solubility (mg/mL) (Mean ± SD, n=3)	USP Solubility Classification
0.1 N Hydrochloric Acid	1.2	1.21 ± 0.02	155.2 ± 4.5	Freely Soluble
Acetate Buffer	4.5	4.53 ± 0.03	128.7 ± 3.8	Freely Soluble
Phosphate Buffer	6.8	6.81 ± 0.02	45.6 ± 1.9	Soluble
Purified Water	~7.0	6.15 ± 0.15	88.3 ± 2.7	Soluble

*Note: The final pH of the unbuffered water system is dictated by the properties of the dissolved API salt itself.

Interpreting the Results: The pH-Solubility Profile

The hypothetical data presented above illustrates a classic pH-dependent solubility profile for a basic drug.

• High Solubility in Acidic Media: As expected, the compound is highly soluble at pH 1.2 and 4.5. At these low pH values, the biguanide group is fully protonated (in the BH⁺ form), maximizing its interaction with polar water molecules.

• Decreasing Solubility with Increasing pH: As the pH rises to 6.8, the solubility decreases significantly. This is the direct result of the equilibrium shifting towards the less soluble, un-ionized free base (B), as predicted by the Henderson-Hasselbalch equation.[15][16]

• Implications for Biopharmaceutics: This profile suggests that the drug will readily dissolve in the stomach (pH 1-2). As it transitions to the small intestine where the pH rises, the solubility will decrease. However, the solubility at pH 6.8 (45.6 mg/mL) is still substantial. According to the Biopharmaceutics Classification System (BCS), a drug is considered "highly soluble" if its highest single therapeutic dose can dissolve in 250 mL of aqueous media over the pH range of 1 to 6.8.[1] Based on this data, 1-(2-Fluorophenyl)biguanide hydrochloride would likely be classified as a highly soluble compound, which is a very favorable attribute for oral drug development.

Visualization of Workflows

Visual diagrams are essential for conveying complex processes and relationships clearly.

Diagram: Experimental Workflow for Solubility Determination

Caption: Workflow for the Shake-Flask Equilibrium Solubility Method.

Diagram: Conceptual pH-Solubility Relationship for a Basic Drug

Caption: Effect of pH on the Ionization and Solubility of a Basic Drug.

Conclusion

This guide has outlined a comprehensive and scientifically rigorous approach to the solubility characterization of 1-(2-Fluorophenyl)biguanide hydrochloride, a representative NCE with a basic ionizable center. By employing the gold-standard shake-flask method across a biopharmaceutically relevant pH range and utilizing a validated HPLC-UV method for quantification, researchers can generate high-quality, reliable data. The resulting pH-solubility profile is a cornerstone of early-phase drug development, providing critical insights that guide formulation strategies, predict in vivo behavior, and ultimately increase the probability of a successful development program. The principles and protocols detailed herein are designed to be broadly applicable to other ionizable NCEs, providing a foundational methodology for this critical pre-formulation assessment.

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• European Medicines Agency. (2000). ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline. [Link]

• Toma, C. C., et al. (2020). The Importance of Solubility for New Drug Molecules. Farmacia, 68(3). [Link]

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• ResearchGate. (2024). Comparative Study of UV And HPLC Methods for Estimation of Drug. [Link]

• Marques, M. R. C., et al. (2017). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies, 24(1), 36-39. [Link]

• Takács-Novák, K., et al. (2010). Study of pH-dependent solubility of organic bases. Revisit of Henderson-Hasselbalch relationship. Journal of Pharmaceutical and Biomedical Analysis, 53(3), 654-660. [Link]

• World Health Organization. (2018). Annex 4: Protocol to conduct equilibrium solubility experiments for the purpose of biopharmaceutics classification system-based classification of active pharmaceutical ingredients for biowaiver. [Link]

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• Öztunç, A., et al. (2014). Development of an HPLC-UV Method for the Analysis of Drugs Used for Combined Hypertension Therapy in Pharmaceutical Preparations and Human Plasma. Journal of Analytical Methods in Chemistry, 2014, 854737. [Link]

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• Chinese Pharmaceutical Journal. (2018). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. [Link]

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• ResearchGate. (2020). Pharmacophoric Features of Biguanide Derivatives: An Electronic and Structural Analysis. [Link]

• Xia, M., et al. (2014). Optimization of biguanide derivatives as selective antitumor agents blocking adaptive stress responses in the tumor microenvironment. Journal of Medicinal Chemistry, 57(11), 4793-4806. [Link]

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• ResearchGate. (2021). Chemical structure of biguanide derivatives: metformin, phenformin, and prodrugs 1–3. [Link]

• RSC Publishing. (2020). Biguanide–transition metals complexes as potential drug for hyperglycemia treatment. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: In Vitro Antimicrobial Activity Assay for 1-(2-Fluorophenyl)biguanide hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This document provides a detailed guide for determining the in vitro antimicrobial activity of 1-(2-Fluorophenyl)biguanide hydrochloride, a novel synthetic biguanide derivative. Biguanides are a class of compounds known for their broad-spectrum antimicrobial properties, primarily acting through the disruption of microbial cell membranes.[1] Given the escalating threat of antimicrobial resistance, the evaluation of new chemical entities such as 1-(2-Fluorophenyl)biguanide hydrochloride is of paramount importance. These protocols are designed to be robust and reproducible, adhering to the standards set forth by the Clinical and Laboratory Standards Institute (CLSI). We will detail the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) and the subsequent procedure for establishing the Minimum Bactericidal Concentration (MBC), providing a comprehensive antimicrobial profile of the test compound.

Introduction: The Scientific Rationale

Biguanides, such as the widely used antiseptic chlorhexidine and the polymer polyhexamethylene biguanide (PHMB), are cationic molecules that exert their antimicrobial effect by electrostatically binding to the negatively charged components of bacterial and fungal cell membranes, such as phospholipids and teichoic acids.[2] This interaction disrupts membrane integrity, leading to the leakage of cytoplasmic contents and ultimately, cell death.[1] 1-(2-Fluorophenyl)biguanide hydrochloride shares the core biguanide structure responsible for this mechanism, and its efficacy against a panel of clinically relevant microorganisms is a critical first step in its development as a potential therapeutic or antiseptic agent.

The protocols outlined herein are foundational in antimicrobial drug discovery. The Minimum Inhibitory Concentration (MIC) provides a quantitative measure of the compound's potency in inhibiting microbial growth, while the Minimum Bactericidal Concentration (MBC) distinguishes between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity.[3][4] This distinction is crucial for the clinical application of an antimicrobial agent.[3]

Materials and Reagents

Test Compound

• 1-(2-Fluorophenyl)biguanide hydrochloride (Molecular Weight: 231.66 g/mol )[5]

Microbial Strains

A representative panel of bacteria and fungi should be selected, including both Gram-positive and Gram-negative bacteria, and yeast. The following quality control (QC) strains, with known antimicrobial susceptibility profiles, are recommended as per CLSI guidelines:

• Escherichia coli ATCC 25922

• Staphylococcus aureus ATCC 29213

• Pseudomonas aeruginosa ATCC 27853

• Enterococcus faecalis ATCC 29212

• Candida albicans ATCC 90028

Culture Media and Reagents

• Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria

• RPMI-1640 medium with L-glutamine, buffered with MOPS, for fungi

• Tryptic Soy Agar (TSA) or other suitable non-selective agar

• Sterile 0.85% saline

• 0.5 McFarland turbidity standard

• Dimethyl sulfoxide (DMSO) or sterile deionized water (for stock solution preparation)

• Sterile 96-well microtiter plates

• Sterile reagent reservoirs

• Multichannel pipettes and sterile tips

Experimental Protocols

Preparation of 1-(2-Fluorophenyl)biguanide hydrochloride Stock Solution

The solubility of 1-(2-Fluorophenyl)biguanide hydrochloride in common laboratory solvents has not been extensively reported. Therefore, a preliminary solubility test is recommended.

Protocol for Solubility Assessment:

• Attempt to dissolve a small, known amount of the compound in sterile deionized water.

• If insoluble in water, attempt dissolution in DMSO.

• Based on the determined solubility, prepare a stock solution at a high concentration (e.g., 10 mg/mL or as high as solubility permits) in the appropriate solvent.

• The final concentration of DMSO in the assay wells should not exceed 1% to avoid solvent-induced toxicity to the microorganisms.

Stock Solution Preparation (Example):

• Accurately weigh 10 mg of 1-(2-Fluorophenyl)biguanide hydrochloride.

• Dissolve in 1 mL of the chosen solvent (e.g., DMSO) to create a 10 mg/mL stock solution.

• Vortex thoroughly to ensure complete dissolution.

• Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This protocol is adapted from the CLSI M07 guidelines for bacteria and M27 for yeasts.[6]

Caption: Workflow for the Minimum Bactericidal Concentration (MBC) Assay.

Step-by-Step Protocol:

• From the completed MIC assay, select the wells corresponding to the MIC and at least two higher concentrations that show no visible growth.

• Mix the contents of each selected well thoroughly.

• Aseptically transfer a fixed volume (e.g., 100 µL) from each of these wells onto a fresh, non-selective agar plate.

• Spread the aliquot evenly over the surface of the agar.

• Incubate the plates at 35-37°C for 18-24 hours.

• Following incubation, count the number of colonies on each plate.

• The MBC is the lowest concentration of the test compound that results in a ≥99.9% reduction in the initial inoculum count.

[7]### 4. Data Analysis and Interpretation

The results of the MIC and MBC assays provide a comprehensive profile of the antimicrobial activity of 1-(2-Fluorophenyl)biguanide hydrochloride.

Parameter	Description	Interpretation
MIC	Lowest concentration with no visible growth.	A lower MIC value indicates higher potency.
MBC	Lowest concentration that kills ≥99.9% of the initial inoculum.	A lower MBC value indicates greater bactericidal activity.
MBC/MIC Ratio	The ratio of the MBC to the MIC.	A ratio of ≤4 is generally considered indicative of bactericidal activity, while a ratio of >4 suggests bacteriostatic activity.

Quality Control: The MIC values for the QC strains must fall within the acceptable ranges established by CLSI. If the QC results are out of range, the entire assay should be repeated.

Conclusion

The protocols detailed in this application note provide a standardized and robust framework for the initial in vitro evaluation of the antimicrobial properties of 1-(2-Fluorophenyl)biguanide hydrochloride. By determining the MIC and MBC against a panel of clinically relevant microorganisms, researchers can gain crucial insights into the compound's spectrum of activity and potency. This data is foundational for further preclinical development and for understanding the potential of this novel biguanide derivative in addressing the challenge of infectious diseases.

References

• Microbe Investigations. (2024). MIC and MBC Testing: Developing Next-Generation Antibiotics. Retrieved from [Link]

• Microbiology Info. (n.d.). Broth Microdilution. Retrieved from [Link]

• Microbe Online. (2013). Broth Dilution Method for MIC Determination. Retrieved from [Link]

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71–79.
• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.

• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Retrieved from [Link]

• Emery Pharma. (2025). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More. Retrieved from [Link]

• IDEXX. (n.d.). Microbiology guide to interpreting antimicrobial susceptibility testing (AST). Retrieved from [Link]

• Dick White Referrals. (n.d.). Interpretation of MICs in Antibiotic Susceptibility Testing. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Minimum Inhibitory (MIC) and Minimum Bactericidal Concentration (MBC) Testing Services. Retrieved from [Link]

• Pérez-Rodríguez, F., & Mercan, G. (2020). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) for Twelve Antimicrobials (Biocides and Antibiotics) in Eight Strains of Listeria monocytogenes. Foods, 9(10), 1435.

• protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Retrieved from [Link]

• ResearchGate. (n.d.). MIC and MBC values against tested bacterial strains according to CLSI protocol. Retrieved from [Link]

• PubChem. (n.d.). 1-(2-Fluorophenyl)biguanide hydrochloride. Retrieved from [Link]

• Chindera, K., et al. (2016). The antimicrobial polymer poly(hexamethylene biguanide) hydrochloride kills bacteria by a membrane-active mechanism. ACS Chemical Biology, 11(5), 1245-1255.

• ResearchGate. (2025). Determination of polyhexamethylene biguanide hydrochloride. Retrieved from [Link]

• Kramer, A. (n.d.). Polyhexamethylene Biguanide Hydrochloride (PHMB): Exploring Its Antimicrobial Applications and Beyond. Longdom Publishing. Retrieved from [Link]

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Cell-based assay protocol for testing 1-(2-Fluorophenyl)biguanide hydrochloride

Application Note & Protocol

Topic: Cell-based Assay Protocol for Testing 1-(2-Fluorophenyl)biguanide hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Characterizing the Cellular Effects of 1-(2-Fluorophenyl)biguanide hydrochloride: A Multi-Assay Protocol

Abstract This document provides a comprehensive guide for researchers to investigate the cellular and molecular effects of 1-(2-Fluorophenyl)biguanide hydrochloride. As a member of the biguanide class of compounds, which includes the well-known anti-diabetic drug metformin, its mechanism of action is hypothesized to involve the disruption of mitochondrial respiration and modulation of cellular energy sensing pathways.[1][2] This guide moves beyond a simple recitation of steps, offering a suite of validated cell-based assays to build a functional profile of the compound, from initial cytotoxicity to specific molecular target engagement. We detail protocols for assessing cell viability, mitochondrial complex I activity, AMP-activated protein kinase (AMPK) activation, and apoptosis induction, providing the scientific rationale behind each methodological choice to ensure robust and reproducible data generation.

Critical Safety Precautions

Before beginning any experimental work, it is imperative to consult the most current Safety Data Sheet (SDS) for 1-(2-Fluorophenyl)biguanide hydrochloride and related compounds. While specific toxicological data for this compound is limited[3], related biguanide derivatives are known to pose several hazards.

General Handling Guidelines:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[4][5]

• Ventilation: Handle the solid compound and concentrated stock solutions in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or aerosols.[4]

• Exposure Avoidance: Avoid direct contact with skin and eyes. Some biguanides can cause serious eye damage and skin irritation or allergic reactions.[6][7] In case of contact, flush the affected area immediately with copious amounts of water and seek medical attention.[4]

• Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Scientific Background: The Biguanide Mechanism of Action

Biguanides exert their primary effects by targeting the mitochondrial electron transport chain.[1] The prevailing mechanism involves the inhibition of Mitochondrial Complex I (NADH:ubiquinone oxidoreductase).[1][8] This inhibition curtails the production of ATP, leading to an increase in the cellular AMP:ATP ratio. This energy deficit is a potent activator of AMP-activated protein kinase (AMPK), a master regulator of cellular metabolism that works to restore energy homeostasis.[9] Chronic or high-dose exposure can overwhelm cellular coping mechanisms, leading to profound metabolic stress and potentially triggering programmed cell death, or apoptosis.[10][11] Understanding this pathway is crucial for selecting and interpreting the results from the assays described below.

Caption: Proposed signaling pathway for 1-(2-Fluorophenyl)biguanide hydrochloride.

Core Experimental Workflow

A systematic approach is essential for characterizing a novel compound. The following workflow provides a logical progression from determining the optimal dose range to elucidating the specific mechanism of action. Each step is detailed in the subsequent protocols.

Caption: General experimental workflow for compound characterization.

Protocol 1: Cell Viability Assessment (ATP-Based Luminescence Assay)

Causality: Standard colorimetric viability assays like MTT rely on mitochondrial reductase activity.[12] Since biguanides directly inhibit mitochondrial function, an MTT assay can produce misleading results, confounding direct toxicity with target engagement.[13] An ATP-based assay, such as Promega's CellTiter-Glo®, is a superior method as it measures the primary consequence of mitochondrial inhibition—depletion of cellular ATP—providing a more direct and accurate measure of cell viability in this context.

Reagents & Materials	Details & Recommended Supplier
Selected Cell Line	e.g., MCF-7 (breast cancer), A549 (lung cancer), or relevant line
Cell Culture Medium	As required for the chosen cell line (e.g., DMEM, RPMI-1640)
Fetal Bovine Serum (FBS)	Gibco / Thermo Fisher Scientific
Penicillin-Streptomycin	Gibco / Thermo Fisher Scientific
1-(2-Fluorophenyl)biguanide HCl	As supplied
DMSO (Anhydrous)	Sigma-Aldrich
96-well, white, clear-bottom plates	Corning
CellTiter-Glo® Luminescent Cell Viability Assay	Promega (Cat. No. G7570)

Step-by-Step Methodology:

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize and perform a cell count using a hemocytometer or automated cell counter.

  • Dilute cells in fresh culture medium to a final concentration of 5 x 10⁴ cells/mL.

  • Dispense 100 µL of the cell suspension into each well of a 96-well white, clear-bottom plate (5,000 cells/well).

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 100 mM stock solution of 1-(2-Fluorophenyl)biguanide hydrochloride in DMSO.

  • Perform a serial dilution of the stock solution in culture medium to create 2X working concentrations. A typical 8-point dilution series might range from 20 mM to 0.1 µM.

  • Include a "vehicle control" (medium with the highest concentration of DMSO used, e.g., 0.1%) and a "no treatment" control.

  • Carefully remove the medium from the cells and add 100 µL of the 2X compound dilutions to the appropriate wells.

  • Incubate for the desired time points (e.g., 24, 48, 72 hours).

• ATP Measurement:

  • Remove plates from the incubator and allow them to equilibrate to room temperature for 30 minutes.

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's protocol.

  • Add 100 µL of the reconstituted reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the raw luminescence units (RLU) by setting the vehicle control as 100% viability.

  • Plot the normalized viability (%) against the log of the compound concentration.

  • Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the IC₅₀ value.

Protocol 2: AMPK Activation (Luminescent Kinase Assay)

Causality: AMPK activation is the direct and primary downstream consequence of the energy stress induced by biguanide-mediated mitochondrial inhibition.[9] Measuring the phosphorylation of AMPK at Threonine 172 is a gold-standard biomarker for target engagement. While Western blotting is a common method, a plate-based kinase activity assay like ADP-Glo™ offers higher throughput and quantitative results.[14] This assay measures the ADP produced by kinase activity, which directly correlates with AMPK activation.

Reagents & Materials	Details & Recommended Supplier
Cell Line & Culture Reagents	As described in Protocol 1
6-well or 12-well plates	Corning
Lysis Buffer	RIPA buffer with protease/phosphatase inhibitors
BCA Protein Assay Kit	Thermo Fisher Scientific
ADP-Glo™ Kinase Assay + AMPK Substrate	Promega (V9101, V5401)
Recombinant Human AMPK	Promega (V5401) or Sigma-Aldrich (A1358)[15]

Step-by-Step Methodology:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with 1-(2-Fluorophenyl)biguanide hydrochloride at various concentrations (e.g., 0.5x, 1x, and 2x the determined IC₅₀) for a short duration (e.g., 1, 4, or 8 hours). Include a vehicle control.

  • Wash cells twice with ice-cold PBS.

  • Add 150 µL of ice-cold lysis buffer to each well, scrape the cells, and transfer the lysate to a microfuge tube.

  • Incubate on ice for 20 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (total cell lysate).

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.

  • Normalize all lysate concentrations to the lowest concentration by diluting with lysis buffer.

• AMPK Kinase Assay (ADP-Glo™ Protocol Summary): [14]

  • Kinase Reaction: In a 384-well plate, set up the kinase reaction in a 5 µL volume:

    • 1 µL of inhibitor or vehicle control.

    • 2 µL of normalized cell lysate (containing active AMPK).

    • 2 µL of a substrate/ATP mix (containing AMPK-specific substrate peptide, e.g., SAMS peptide, and ATP).[16]

  • Incubate at room temperature for 60 minutes.

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete remaining ATP. Incubate for 40 minutes.

    • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

  • Record luminescence with a plate reader.

• Data Analysis:

  • Generate an ATP-to-ADP standard curve to convert RLU values to the amount of ADP produced.

  • Calculate the specific activity of AMPK in each sample (e.g., pmol ADP/min/µg protein).

  • Plot AMPK activity against compound concentration to demonstrate dose-dependent activation.

Protocol 3: Apoptosis Induction (Caspase-3/7 Activity Assay)

Causality: Sustained metabolic stress and AMPK activation can initiate apoptosis, the process of programmed cell death. A key event in this "execution phase" of apoptosis is the activation of effector caspases, particularly Caspase-3 and Caspase-7.[17] These proteases cleave specific cellular substrates, leading to the dismantling of the cell.[18][19] Assays like Caspase-Glo® 3/7 provide a specific and sensitive method to quantify this activity by measuring the cleavage of a pro-luminescent substrate containing the DEVD peptide sequence.[20][21]

Reagents & Materials	Details & Recommended Supplier
Cell Line & Culture Reagents	As described in Protocol 1
96-well, white, clear-bottom plates	Corning
1-(2-Fluorophenyl)biguanide HCl	As supplied
Staurosporine (Positive Control)	Sigma-Aldrich
Caspase-Glo® 3/7 Assay System	Promega (Cat. No. G8090)

Step-by-Step Methodology:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well white plate as described in Protocol 1.

  • Treat cells with the compound at 1x, 2x, and 5x the IC₅₀ value for 24 or 48 hours.

  • Include a vehicle control and a positive control for apoptosis (e.g., 1 µM Staurosporine for 4-6 hours).

• Caspase-3/7 Activity Measurement:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.[20]

  • Add 100 µL of the reagent directly to each well.

  • Mix gently by placing the plate on an orbital shaker for 30-60 seconds.

  • Incubate at room temperature, protected from light, for 1 to 3 hours.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the average RLU from "no-cell" background wells from all experimental wells.

  • Calculate the fold-change in caspase activity relative to the vehicle-treated control.

  • Plot the fold-change in caspase-3/7 activity against compound concentration. Statistical significance can be determined using a one-way ANOVA with Dunnett's multiple comparisons test.[22]

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Application Notes &amp; Protocols: A Framework for Preclinical Assessment of the Antidiabetic Potential of 1-(2-Fluorophenyl)biguanide hydrochloride

Introduction: Rationale and Scientific Context

The global prevalence of diabetes mellitus necessitates the continuous development of novel therapeutic agents. Biguanides, most notably metformin, are a cornerstone of type 2 diabetes management, primarily by reducing hepatic glucose production and improving insulin sensitivity, largely through the activation of AMP-activated protein kinase (AMPK).[1][2] 1-(2-Fluorophenyl)biguanide hydrochloride is a structural analog of metformin. The introduction of a fluorophenyl group may alter its pharmacokinetic profile, cell permeability, and target engagement, potentially offering an improved therapeutic window or enhanced efficacy.

This document provides a comprehensive experimental framework for the preclinical evaluation of 1-(2-Fluorophenyl)biguanide hydrochloride (herein referred to as "FPBG"). The proposed studies are designed to systematically assess its mechanism of action, cellular efficacy, and in vivo antidiabetic potential. The workflow progresses logically from foundational in vitro mechanistic studies to whole-organism in vivo efficacy models, providing a robust data package for go/no-go decisions in a drug development pipeline.

Part 1: In Vitro Mechanistic and Efficacy Assessment

The initial phase focuses on elucidating the compound's cellular mechanism of action and its direct effects on key metabolic processes in relevant cell types.

Core Mechanism: AMPK and Akt/PI3K Signaling Pathway Activation

Scientific Rationale: The primary mechanism of biguanides involves the activation of AMPK, a master regulator of cellular energy homeostasis.[2] Activated AMPK phosphorylates downstream targets to inhibit anabolic pathways (like gluconeogenesis) and stimulate catabolic pathways (like glucose uptake). Additionally, the PI3K/Akt pathway is the principal signaling cascade downstream of the insulin receptor, promoting glucose uptake and utilization.[3][4][5] Assessing FPBG's impact on these two pathways is critical to confirming its biguanide-like activity and its potential to enhance insulin signaling.

Workflow Diagram: Signaling Pathway Analysis

Caption: Key signaling pathways for antidiabetic drug action.

Protocol 1: Western Blot for p-AMPK and p-Akt

• Cell Culture: Culture L6 myoblasts or 3T3-L1 pre-adipocytes in DMEM with 10% FBS. Differentiate L6 cells into myotubes or 3T3-L1 cells into mature adipocytes using standard protocols.

• Serum Starvation: Prior to treatment, starve differentiated cells in serum-free media for 4-6 hours.

• Compound Treatment: Treat cells with varying concentrations of FPBG (e.g., 0, 1, 5, 10, 50 µM) for a predetermined time (e.g., 60 minutes). Include metformin as a positive control. For p-Akt analysis, include a treatment arm with insulin (100 nM) for 15 minutes.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate overnight at 4°C with primary antibodies: anti-phospho-AMPKα (Thr172), anti-total-AMPKα, anti-phospho-Akt (Ser473), anti-total-Akt.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity and normalize phosphorylated protein levels to total protein levels.

Cellular Efficacy: Glucose Uptake

Scientific Rationale: A primary desired outcome of an antidiabetic agent is to increase glucose disposal into peripheral tissues, primarily skeletal muscle and adipose tissue.[6] An in vitro glucose uptake assay provides a direct measure of the compound's ability to facilitate this process. The use of a fluorescent glucose analog like 2-NBDG offers a safe and high-throughput alternative to radioactive methods.[7][8]

Protocol 2: 2-NBDG Glucose Uptake Assay

• Cell Culture and Differentiation: Seed L6 or 3T3-L1 cells in a 96-well black, clear-bottom plate and differentiate as described above.

• Serum Starvation: Starve differentiated cells for 4-6 hours in serum-free, low-glucose DMEM.

• Pre-treatment: Wash cells with Krebs-Ringer-HEPES (KRH) buffer. Treat cells with various concentrations of FPBG for 60 minutes in KRH buffer. Include a positive control (insulin, 100 nM) and a vehicle control.

• 2-NBDG Incubation: Add 2-NBDG to a final concentration of 50 µM and incubate for 30-60 minutes at 37°C.

• Uptake Termination: Remove the 2-NBDG solution and wash the cells three times with ice-cold PBS to remove extracellular fluorescence.

• Fluorescence Measurement: Add PBS to each well and measure fluorescence using a plate reader (Excitation: ~485 nm, Emission: ~535 nm).

• Data Analysis: Normalize fluorescence readings to the vehicle control to determine the fold-change in glucose uptake.

Table 1: Representative Dose-Response Data for FPBG on Glucose Uptake in L6 Myotubes

Treatment	Concentration	Fold Change in Glucose Uptake (Mean ± SEM)
Vehicle Control	-	1.00 ± 0.08
Insulin (Positive Control)	100 nM	2.54 ± 0.15
FPBG	1 µM	1.21 ± 0.10
FPBG	5 µM	1.65 ± 0.12
FPBG	10 µM	2.15 ± 0.18
FPBG	50 µM	2.31 ± 0.20

Pancreatic β-Cell Function: Insulin Secretion

Scientific Rationale: It is crucial to determine if FPBG directly stimulates insulin secretion from pancreatic β-cells. While this can be a therapeutic mechanism (e.g., sulfonylureas), it is not characteristic of biguanides and could carry a risk of hypoglycemia.[6] A Glucose-Stimulated Insulin Secretion (GSIS) assay using a β-cell line like MIN6 or INS-1 can clarify this.[9][10][11]

Protocol 3: Glucose-Stimulated Insulin Secretion (GSIS) Assay

• Cell Culture: Culture MIN6 cells in a 24-well plate in DMEM (25 mM glucose) with 15% FBS.

• Pre-incubation: Gently wash cells with KRH buffer containing 2.5 mM glucose (low glucose) and pre-incubate in the same buffer for 1-2 hours at 37°C.

• Stimulation: Replace the pre-incubation buffer with KRH buffer containing:

  • Low glucose (2.5 mM) ± FPBG

  • High glucose (20 mM) ± FPBG

  • High glucose (20 mM) + Tolbutamide (positive control)

• Incubation: Incubate for 1-2 hours at 37°C.

• Supernatant Collection: Collect the supernatant from each well.

• Insulin Measurement: Quantify the insulin concentration in the supernatant using a commercially available Insulin ELISA kit.

• Data Analysis: Normalize insulin secretion to total cellular protein content or DNA content.

Part 2: In Vivo Efficacy and Safety Assessment

This phase evaluates the therapeutic efficacy and physiological effects of FPBG in a whole-organism context using a rodent model of diabetes.

Workflow Diagram: In Vivo Experimental Progression

Caption: A logical workflow for in vivo assessment of an antidiabetic compound.

Induction of a Type 2 Diabetes Animal Model

Scientific Rationale: To test an antidiabetic agent, a reliable animal model that recapitulates key features of the human disease is essential.[12][13] A combination of a high-fat diet (HFD) to induce insulin resistance, followed by a low dose of streptozotocin (STZ) to impair β-cell function, creates a robust and widely accepted model of type 2 diabetes in rodents.[14]

Protocol 4: HFD/STZ-Induced Diabetes Model in Mice

• Animal Model: Use male C57BL/6J mice, 6-8 weeks old.

• Diet: Feed mice a high-fat diet (60% kcal from fat) for 4-6 weeks to induce obesity and insulin resistance. A control group should remain on a standard chow diet.

• STZ Administration: After the HFD period, fast the mice for 4-6 hours. Prepare STZ fresh in a cold citrate buffer (pH 4.5). Administer a single intraperitoneal (i.p.) injection of STZ at a low dose (e.g., 40-50 mg/kg).[14][15]

• Confirmation of Diabetes: Monitor blood glucose levels from tail vein blood 7-10 days post-STZ injection. Mice with fasting blood glucose levels >250 mg/dL are considered diabetic and are used for subsequent studies.[16]

• Group Allocation: Randomly assign diabetic animals to treatment groups: Vehicle control, FPBG (e.g., 50, 100, 200 mg/kg), and Metformin (positive control, e.g., 250 mg/kg).

Assessment of Glycemic Control

Scientific Rationale: The Oral Glucose Tolerance Test (OGTT) is a fundamental in vivo assay to assess the body's ability to handle a glucose load.[17][18][19] It provides an integrated measure of insulin sensitivity, insulin secretion, and hepatic glucose output. Improved glucose tolerance in FPBG-treated animals compared to vehicle controls would be a strong indicator of antidiabetic efficacy.

Protocol 5: Oral Glucose Tolerance Test (OGTT)

• Preparation: Conduct the OGTT after 3-4 weeks of chronic daily dosing with FPBG.

• Fasting: Fast the mice overnight for 6 hours with free access to water.[18][20]

• Baseline Measurement (t=0): Measure baseline blood glucose from a tail snip using a glucometer.

• Glucose Administration: Administer a 2 g/kg body weight solution of glucose via oral gavage.[21][22]

• Blood Glucose Monitoring: Measure blood glucose at 15, 30, 60, 90, and 120 minutes post-glucose administration.

• Data Analysis: Plot the mean blood glucose concentration versus time for each group. Calculate the total Area Under the Curve (AUC) for glucose excursion. A statistically significant reduction in AUC for the FPBG group compared to the vehicle group indicates improved glucose tolerance.

Table 2: Representative Data from an Oral Glucose Tolerance Test

Time (min)	Vehicle (mg/dL)	FPBG (100 mg/kg) (mg/dL)	Metformin (250 mg/kg) (mg/dL)
0	265 ± 15	258 ± 18	261 ± 14
15	480 ± 25	410 ± 22	425 ± 20
30	550 ± 30	450 ± 28	465 ± 25
60	490 ± 28	380 ± 24	395 ± 22
90	380 ± 22	310 ± 20	320 ± 19
120	310 ± 19	270 ± 16	275 ± 17
AUC (mg/dLmin)	51,500 ± 2,100	40,800 ± 1,850	42,300 ± 1,900
p < 0.05 vs. Vehicle

Gold Standard Assessment of Insulin Sensitivity

Scientific Rationale: The hyperinsulinemic-euglycemic clamp is the gold-standard method for directly assessing insulin sensitivity in vivo.[23][24][25][26][27] By infusing insulin to create a hyperinsulinemic state and variably infusing glucose to maintain a normal blood glucose level (euglycemia), the rate of glucose infusion required (GIR) becomes a direct measure of whole-body insulin sensitivity. This technique definitively separates insulin sensitivity from insulin secretion, which can be a confounding factor in an OGTT.[28][29]

Protocol 6: Hyperinsulinemic-Euglycemic Clamp Note: This is a technically demanding procedure requiring surgical catheterization and specialized infusion equipment.

• Surgical Preparation: Several days prior to the clamp study, mice undergo surgery to place catheters in the jugular vein (for infusions) and the carotid artery (for sampling).[25]

• Fasting: Fast catheterized mice for 5-6 hours.

• Clamp Procedure:

  • Begin a continuous infusion of human insulin (e.g., at a rate of 2.5 mU/kg/min).

  • Monitor arterial blood glucose every 5-10 minutes.

  • Begin a variable infusion of 20% dextrose. Adjust the infusion rate to clamp and maintain blood glucose at a euglycemic level (e.g., 120-140 mg/dL).

• Steady State: The clamp typically lasts for 120 minutes. "Steady state" is achieved during the final 30-40 minutes when the glucose infusion rate is relatively stable.

• Data Analysis: The primary endpoint is the Glucose Infusion Rate (GIR) during the steady-state period, normalized to body weight (mg/kg/min). A higher GIR in the FPBG-treated group compared to the vehicle group indicates enhanced whole-body insulin sensitivity.[30]

Conclusion and Future Directions

This comprehensive experimental framework provides a rigorous pathway for evaluating the antidiabetic potential of 1-(2-Fluorophenyl)biguanide hydrochloride. Positive results, including AMPK activation, enhanced cellular glucose uptake, and improved glycemic control and insulin sensitivity in in vivo models, would provide a strong rationale for advancing FPBG into further preclinical development, including toxicology studies and pharmacokinetic/pharmacodynamic (PK/PD) modeling. The data generated will not only establish efficacy but also provide critical insights into the compound's mechanism of action, positioning it as a potentially novel therapeutic agent for the management of type 2 diabetes.

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Application Note: High-Throughput Screening of 1-(2-Fluorophenyl)biguanide Hydrochloride Derivatives for Modulators of Cellular Metabolism

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Biguanides, such as the widely prescribed anti-diabetic drug metformin, represent a class of compounds with significant therapeutic potential, primarily through their modulation of cellular energy metabolism.[1][2] The core mechanism often involves the inhibition of mitochondrial respiratory chain Complex I, leading to an increased AMP/ATP ratio and subsequent activation of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[3][4][5] Activated AMPK orchestrates a shift from anabolic to catabolic processes to restore energy balance. This pathway holds promise for various therapeutic areas, including metabolic disorders and oncology.[6][7]

This application note details a robust high-throughput screening (HTS) cascade designed to identify and characterize novel derivatives of 1-(2-Fluorophenyl)biguanide hydrochloride that modulate cellular metabolism. The workflow integrates a primary biochemical screen to identify direct inhibitors of a key metabolic enzyme, followed by a cell-based secondary assay to confirm on-target activity and assess cytotoxicity. This tiered approach is designed to efficiently identify potent and cell-permeable lead compounds while minimizing false positives.[8][9][10]

Principle of the Screening Cascade

The screening strategy employs a two-tiered approach:

• Primary Screen (Biochemical Assay): A Fluorescence Polarization (FP) based assay is utilized to identify direct inhibitors of a purified metabolic target (e.g., a specific enzyme in the targeted pathway). FP is a homogenous assay format ideal for HTS, measuring the change in the rotational speed of a fluorescently labeled molecule upon binding to a larger protein.[11][12][13][14][15] Small, unbound fluorescent ligands tumble rapidly, resulting in low polarization. Upon binding to the target protein, the larger complex tumbles more slowly, increasing the polarization of the emitted light. Test compounds that inhibit this interaction will displace the fluorescent ligand, leading to a decrease in fluorescence polarization.

• Secondary & Counter Screens (Cell-Based Assays): Hits from the primary screen are advanced to a secondary cell-based assay to confirm their activity in a physiological context and to assess their impact on cell viability.

  • Cell Viability/Cytotoxicity Assay: A luminescent ATP-based assay, such as the CellTiter-Glo® assay, is employed to quantify cellular ATP levels, which serves as a direct indicator of metabolic activity and cell viability.[16][17] A decrease in luminescence suggests that the compound may be cytotoxic or is significantly impairing cellular metabolism.[18][19][20]

  • Orthogonal Confirmation: To further validate hits and rule out assay artifacts, a different viability assay, such as the MTT assay which measures metabolic reductase activity, can be used.[21][22][23]

This sequential screening approach ensures that identified hits are not only active against the purified target but also demonstrate the desired effect in a cellular environment with acceptable toxicity profiles.

Caption: High-throughput screening cascade for 1-(2-Fluorophenyl)biguanide hydrochloride derivatives.

Materials and Reagents

• Compound Library: 1-(2-Fluorophenyl)biguanide hydrochloride derivatives dissolved in 100% DMSO.

• Target Enzyme: Purified recombinant enzyme of interest.

• Fluorescent Ligand: A fluorescently labeled small molecule known to bind the target enzyme.

• Assay Buffer (FP): e.g., 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20.

• Cell Line: A metabolically active cell line relevant to the therapeutic area of interest (e.g., HepG2, C2C12).

• Cell Culture Medium: Appropriate complete growth medium for the chosen cell line.

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega, Cat. No. G7570 or equivalent).[16]

• MTT Reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

• Solubilization Solution: e.g., 10% SDS in 0.01 M HCl.

• Microplates: 384-well, black, flat-bottom plates for FP; 96- or 384-well, white, clear-bottom plates for cell-based assays.

• Automated Liquid Handling Systems and Plate Readers: Capable of fluorescence polarization and luminescence detection.

Detailed Protocols

PART 1: Primary High-Throughput Screen (Fluorescence Polarization Assay)

This protocol is designed for a 384-well format.

1. Assay Development and Optimization:

• Rationale: Prior to the full screen, it is critical to optimize assay conditions to ensure a robust and sensitive assay window.[24][25][26]

• Procedure:

  • Determine the optimal concentration of the target enzyme and fluorescent ligand by cross-titration to achieve a stable and significant FP window (difference between bound and free ligand).

  • Assess the stability of the FP signal over time to define the appropriate incubation period.

  • Evaluate the tolerance of the assay to DMSO, the compound solvent.

2. Screening Protocol:

• Using an automated liquid handler, dispense 10 µL of assay buffer into all wells of a 384-well black plate.

• Add 100 nL of test compounds (from the derivative library) or control solutions (e.g., DMSO for negative control, known inhibitor for positive control) to the appropriate wells.

• Dispense 5 µL of the target enzyme at 2X the final optimized concentration into each well.

• Incubate the plate at room temperature for 15 minutes.

• Dispense 5 µL of the fluorescent ligand at 2X the final optimized concentration into each well.

• Incubate the plate at room temperature for 60 minutes, protected from light.

• Measure the fluorescence polarization on a compatible plate reader.

3. Data Analysis and Hit Selection:

• Rationale: Rigorous statistical analysis is essential for confident hit identification and to minimize false positives and negatives.[27][28]

• Procedure:

  • Calculate the Z'-factor for each plate to assess assay quality. A Z'-factor ≥ 0.5 is generally considered acceptable for HTS.[29]

  • Normalize the data using the high (DMSO) and low (positive control) controls.

  • Calculate the percent inhibition for each test compound.

  • Select primary "hits" based on a predefined inhibition threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the negative controls).

PART 2: Secondary Screen (CellTiter-Glo® Viability Assay)

This protocol is for a 96-well format but can be adapted to 384-well plates.

1. Cell Plating:

• Harvest and count cells, then resuspend in complete culture medium to the desired density.

• Dispense 100 µL of the cell suspension into each well of a 96-well white, clear-bottom plate.

• Incubate the plate at 37°C in a 5% CO2 incubator overnight to allow for cell attachment.

2. Compound Treatment:

• Prepare serial dilutions of the primary hit compounds in culture medium.

• Carefully remove the medium from the cell plate and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., 0.1% DMSO) and positive control for cytotoxicity.

• Incubate the plate for a predetermined time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

3. Assay Procedure:

• Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for approximately 30 minutes.[21]

• Add 100 µL of CellTiter-Glo® Reagent to each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

4. Data Analysis:

• Normalize the luminescent signal to the vehicle-treated control wells (representing 100% viability).

• Plot the percent viability against the log of the compound concentration.

• Calculate the IC50 value (the concentration at which 50% of cell viability is inhibited) using a non-linear regression analysis.

Hypothetical Data Summary

The following table illustrates representative data from a screening campaign.

Compound ID	Primary Screen (% Inhibition)	Secondary Screen (Viability IC50, µM)
Control (+)	95.2 ± 3.1	0.5
Control (-)	1.5 ± 2.5	>100
Derivative A	85.7	2.3
Derivative B	78.2	5.1
Derivative C	65.4	>50
Derivative D	23.1	Not Tested
Derivative E	92.3	45.8

Derivatives A and B show potent inhibition in the primary screen and significant effects on cell viability, making them strong candidates for further investigation. Derivative C is a primary hit but shows low cellular activity, suggesting poor permeability or off-target effects. Derivative E is potent biochemically but less active in the cellular assay, warranting further investigation into its cellular disposition.

Mechanistic Insights: The Biguanide-AMPK Pathway

Many biguanides exert their effects through the activation of the LKB1-AMPK signaling pathway.[6][7] This is often initiated by the inhibition of Complex I in the mitochondrial electron transport chain.[4] This inhibition leads to a decrease in ATP synthesis and a corresponding increase in the cellular AMP:ATP ratio. This energy stress is sensed by AMPK, which is then phosphorylated and activated by its upstream kinase, LKB1. Activated AMPK then phosphorylates numerous downstream targets to inhibit energy-consuming processes like protein and lipid synthesis, while promoting energy-producing pathways such as fatty acid oxidation and glucose uptake.[5]

Caption: Simplified signaling pathway for biguanide-mediated AMPK activation.

Conclusion

This application note provides a comprehensive and robust framework for the high-throughput screening of 1-(2-Fluorophenyl)biguanide hydrochloride derivatives. The described tiered approach, combining a sensitive biochemical primary screen with a physiologically relevant cell-based secondary screen, allows for the efficient identification and validation of novel modulators of cellular metabolism. The integration of rigorous data analysis and mechanistic consideration provides a solid foundation for subsequent lead optimization and drug development efforts.

References

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• Uribe-Marín, A., et al. (2020). Biguanide–transition metals complexes as potential drug for hyperglycemia treatment. RSC Advances, 10(35), 20935-20947. [Link]

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• National Center for Biotechnology Information. (n.d.). 1-(2-Fluorophenyl)biguanide hydrochloride. PubChem Compound Database. [Link]

• El-Sayed, N. N. E., et al. (2018). Synthesis and Evaluation of 1-Substituted-Biguanide Derivatives as Anti-Diabetic Agents for Type II Diabetes Insulin Resistant. Medicinal Chemistry, 14(4), 387-400. [Link]

• Journal of Pharmaceutical Research International. (2023). Advances in High−throughput Screening Methods for Drug Discovery in Biomedicine. [Link]

• Clariant. (2017, September 15). High Throughput Screening (HTS/HTE) Method Explained [Video]. YouTube. [Link]

• Bio-protocol. (n.d.). Navigating Drug Discovery with High-Throughput Screening. [Link]

• El-Gamal, M. I., et al. (2021). Synthetic accesses to biguanide compounds. Beilstein Journal of Organic Chemistry, 17, 1001-1040. [Link]

• Maciejewska, D., et al. (2011). Adaptation of High-Throughput Screening in Drug Discovery—Toxicological Screening Tests. International Journal of Molecular Sciences, 13(1), 472-494. [Link]

• Tarui, S., & Kono, N. (1969). [Biguanide--its Mechanism of Action and Indication]. Nihon Rinsho. Japanese Journal of Clinical Medicine, 27(8), 2004-2011. [Link]

• Chear, N. J. Y., et al. (2021). Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles. Molecules, 26(4), 1028. [Link]

• Oohashi, T., et al. (2018). Elucidating the rapid action of 2-(2-chlorophenyl)ethylbiguanide on HT-29 cells under a serum- and glucose-deprived condition. Amino Acids, 50(1), 119-128. [Link]

• Satta, R., et al. (2022). Polyhexamethylene biguanide hydrochloride (PHMB)-properties and application of an antiseptic agent. A narrative review. European Journal of Ophthalmology, 32(6), 3025-3032. [Link]

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Application Note: A Protocol for Characterizing the Anticancer Activity of 1-(2-Fluorophenyl)biguanide Hydrochloride

Abstract

The biguanide class of drugs, historically anchored by the widely-used anti-diabetic agent metformin, is undergoing a renaissance in oncology research due to mounting evidence of its anti-neoplastic properties.[1][2] The primary mechanism of action for biguanides like metformin and the more potent phenformin involves the inhibition of mitochondrial respiratory chain Complex I.[1] This disruption of cellular energetics leads to an increased AMP:ATP ratio, which in turn activates AMP-activated protein kinase (AMPK), a central regulator of cellular metabolism. Activated AMPK subsequently inhibits the mammalian target of rapamycin (mTOR) signaling pathway, a critical driver of cell growth and proliferation in many cancers.[1] This application note provides a comprehensive, field-tested framework for the initial characterization of 1-(2-Fluorophenyl)biguanide hydrochloride, a novel biguanide derivative, using a cancer cell line model. We present a logical progression of assays, from determining dose-dependent cytotoxicity to elucidating the underlying effects on apoptosis, cell cycle progression, and key signaling pathways.

Scientific Rationale and Experimental Strategy

The goal of this protocol is to systematically evaluate the anticancer potential of 1-(2-Fluorophenyl)biguanide hydrochloride. A multi-faceted approach is essential for a thorough characterization. Our strategy is built on a sequence of four core investigations:

• Assessment of Cytotoxicity: The initial and most fundamental step is to determine the compound's effect on cell viability and proliferation. This allows for the calculation of the half-maximal inhibitory concentration (IC50), a key metric of potency that informs the concentrations used in all subsequent mechanistic experiments.

• Analysis of Cell Death Mechanism: Once cytotoxicity is established, it is crucial to understand how the cells are dying. We will differentiate between programmed cell death (apoptosis) and uncontrolled cell death (necrosis) using Annexin V and Propidium Iodide staining.

• Evaluation of Cell Cycle Effects: Many anticancer agents exert their effects by halting the cell cycle at specific checkpoints, thereby preventing cell division. We will use propidium iodide staining to quantify the distribution of cells across the different phases of the cell cycle (G0/G1, S, and G2/M) following treatment.

• Mechanistic Investigation of the AMPK/mTOR Pathway: Based on the known mechanism of biguanides, we will use Western blotting to probe the activation state of the AMPK pathway. An increase in the phosphorylation of AMPK and a corresponding decrease in the phosphorylation of a downstream mTOR target (like the S6 ribosomal protein) would provide strong evidence that 1-(2-Fluorophenyl)biguanide hydrochloride acts via the canonical biguanide pathway.[3][4]

The following diagram illustrates the overall experimental workflow.

Caption: Overall experimental workflow for characterizing the compound.

Materials and Reagents

• Compound: 1-(2-Fluorophenyl)biguanide hydrochloride (Source: Specify Supplier), dissolved in sterile DMSO to create a 100 mM stock solution, stored at -20°C.

• Cell Line: A549 (human lung carcinoma) or other cancer cell line of interest. Ensure cells are in a logarithmic growth phase and have a viability >95%.

• Cell Culture:

  • Dulbecco's Modified Eagle Medium (DMEM)

  • Fetal Bovine Serum (FBS), heat-inactivated

  • Penicillin-Streptomycin solution (100X)

  • 0.25% Trypsin-EDTA

  • Phosphate-Buffered Saline (PBS), sterile

• Cell Viability Assay:

  • Cell Counting Kit-8 (CCK-8) or MTT Assay Kit.[5][6]

• Apoptosis Assay:

  • FITC Annexin V Apoptosis Detection Kit with Propidium Iodide (PI).

• Cell Cycle Analysis:

  • Propidium Iodide (PI)

  • RNase A (DNase-free)

  • Ice-cold 70% Ethanol

• Western Blotting:

  • RIPA Lysis and Extraction Buffer

  • Protease and Phosphatase Inhibitor Cocktail

  • BCA Protein Assay Kit

  • 4-20% Mini-PROTEAN TGX Precast Protein Gels

  • PVDF or Nitrocellulose membranes

  • Blocking Buffer (5% non-fat dry milk or BSA in TBST)

  • Primary Antibodies (Cell Signaling Technology recommended):

    • Phospho-AMPKα (Thr172) Antibody

    • AMPKα Antibody

    • Phospho-S6 Ribosomal Protein (Ser235/236) Antibody

    • S6 Ribosomal Protein Antibody

    • β-Actin Antibody

  • Anti-rabbit IgG, HRP-linked Secondary Antibody

  • Clarity Western ECL Substrate

Detailed Experimental Protocols

Protocol 1: Cell Viability and IC50 Determination (CCK-8 Assay)

This assay measures cellular metabolic activity, which correlates with the number of viable cells. The CCK-8 assay is preferred for its simplicity and lower toxicity compared to the traditional MTT assay.[7][8]

• Cell Seeding: Trypsinize and count A549 cells. Seed 5,000 cells per well in 100 µL of complete culture medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 1-(2-Fluorophenyl)biguanide hydrochloride in culture medium (e.g., 0, 1, 5, 10, 25, 50, 100, 200 µM). The final DMSO concentration should be <0.1% in all wells.

• Incubation: Remove the old medium from the wells and add 100 µL of the medium containing the different compound concentrations. Incubate plates for 24, 48, and 72 hours.

• Assay: Add 10 µL of CCK-8 solution to each well. Incubate for 1-4 hours at 37°C until the color in the control wells turns orange.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Calculate Cell Viability (%): (Absorbance_Treated / Absorbance_Control) * 100.

  • Use graphing software (e.g., GraphPad Prism) to plot % viability versus log[concentration] and determine the IC50 value using a non-linear regression analysis.

Protocol 2: Apoptosis Analysis by Annexin V/PI Flow Cytometry

This method distinguishes between live, early apoptotic, and late apoptotic/necrotic cells.[9] In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane and is bound by fluorescently-labeled Annexin V.[10] Propidium Iodide (PI) is a nuclear stain that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.[10]

• Cell Seeding & Treatment: Seed 2 x 10^5 cells per well in 6-well plates. After 24 hours, treat cells with 1-(2-Fluorophenyl)biguanide hydrochloride at its determined IC50 and 2x IC50 concentrations for 48 hours. Include a vehicle-treated (DMSO) control.

• Cell Harvesting: Collect both the floating cells (from the medium) and the adherent cells (by trypsinization). Combine them and centrifuge at 500 x g for 5 minutes.

• Staining: Wash the cell pellet twice with cold PBS. Resuspend the cells in 100 µL of 1X Binding Buffer provided in the kit. Add 5 µL of FITC-Annexin V and 5 µL of PI.[11]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples immediately using a flow cytometer.

  • Interpretation:

    • Annexin V (-) / PI (-): Live cells (Lower Left Quadrant)

    • Annexin V (+) / PI (-): Early Apoptotic cells (Lower Right Quadrant)

    • Annexin V (+) / PI (+): Late Apoptotic/Necrotic cells (Upper Right Quadrant)

    • Annexin V (-) / PI (+): Necrotic cells (Upper Left Quadrant)

Protocol 3: Cell Cycle Analysis by Propidium Iodide Flow Cytometry

This protocol quantifies the DNA content within cells, allowing for the determination of their distribution in the G0/G1, S, and G2/M phases of the cell cycle.

• Cell Seeding & Treatment: Prepare samples as described in Protocol 2, Step 1.

• Cell Harvesting: Harvest cells by trypsinization, wash with PBS, and centrifuge to obtain a cell pellet.

• Fixation: Resuspend the pellet (approx. 1 x 10^6 cells) in 500 µL of cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.[12][13] Incubate at -20°C for at least 2 hours (or overnight). This step is critical for permeabilizing the cells to allow PI entry.

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash the pellet with PBS. Resuspend the pellet in 500 µL of PI staining solution containing RNase A. RNase A treatment is essential to degrade RNA, ensuring that PI only stains DNA.[12][14]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples on a flow cytometer. Use software (e.g., FlowJo, ModFit LT) to model the cell cycle distribution from the DNA content histogram.[12]

Protocol 4: Western Blotting for AMPK Pathway Activation

This technique allows for the detection of specific proteins and their phosphorylation status, providing insight into the activity of signaling pathways.[15]

• Protein Extraction: Seed 1 x 10^6 cells in 60 mm dishes and treat with the compound at the IC50 concentration for various time points (e.g., 0, 6, 12, 24 hours). Wash cells with ice-cold PBS and lyse by adding ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and clarify by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix 20-30 µg of protein with SDS-PAGE sample buffer and heat at 95-100°C for 5 minutes.[3]

• Gel Electrophoresis & Transfer: Load samples onto a 4-20% SDS-PAGE gel and separate proteins by electrophoresis. Transfer the separated proteins to a PVDF membrane.[16]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibody (e.g., anti-phospho-AMPK, diluted 1:1000) overnight at 4°C with gentle shaking.[16]

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody (1:2000) for 1 hour at room temperature.

  • Wash three times with TBST.

• Detection: Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Re-probing (Self-Validation): To ensure observed changes in phosphorylation are not due to changes in total protein levels, the membrane can be stripped and re-probed with antibodies against the total protein (e.g., total AMPK) and a loading control (e.g., β-actin).[4] This is a critical control for data integrity.

Data Presentation and Interpretation

Quantitative data should be summarized in clear, concise tables.

Table 1: Example Cell Viability Data and IC50

Concentration (µM)	% Viability (48h) ± SD
0 (Vehicle)	100 ± 4.5
10	88.2 ± 5.1
25	65.7 ± 3.9
50	49.1 ± 4.2
100	25.3 ± 3.1

| Calculated IC50 | 51.2 µM |

Table 2: Example Apoptosis Analysis (48h Treatment at IC50)

Cell Population	% of Total (Vehicle)	% of Total (Treated)
Live (Q3)	94.5%	60.1%
Early Apoptotic (Q4)	2.1%	25.3%
Late Apoptotic (Q2)	3.0%	12.5%
Necrotic (Q1)	0.4%	2.1%

Interpretation: A significant increase in the early and late apoptotic populations suggests the compound induces programmed cell death.

Table 3: Example Cell Cycle Distribution (48h Treatment at IC50)

Cell Cycle Phase	% of Total (Vehicle)	% of Total (Treated)
G0/G1	55.2%	75.8%
S	30.1%	12.0%
G2/M	14.7%	12.2%

Interpretation: An accumulation of cells in the G0/G1 phase and a reduction in the S phase suggest the compound causes a G1 cell cycle arrest.

Proposed Signaling Pathway

The following diagram illustrates the canonical signaling pathway targeted by biguanides. Western blot results showing increased p-AMPK and decreased p-S6 would validate that 1-(2-Fluorophenyl)biguanide hydrochloride engages this pathway.

Caption: Proposed signaling pathway for biguanide anticancer activity.

References

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

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• University of Virginia School of Medicine. (n.d.). DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility. Retrieved from [Link]

• UC San Diego Moores Cancer Center. (n.d.). Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry. Retrieved from [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

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Application Note: A Robust HPLC-UV Method for the Quantification of 1-(2-Fluorophenyl)biguanide Hydrochloride in Human Plasma

Abstract

This application note details a comprehensive and validated High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 1-(2-Fluorophenyl)biguanide hydrochloride in human plasma. The described protocol employs a straightforward protein precipitation extraction procedure and a reversed-phase HPLC system with UV detection, ensuring sensitivity, specificity, and reliability for pharmacokinetic and bioequivalence studies. All stages of the method development, including optimization of chromatographic conditions and sample preparation, are discussed. The method has been rigorously validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Introduction

1-(2-Fluorophenyl)biguanide hydrochloride is a compound of interest in pharmaceutical research. Accurate measurement of its concentration in biological matrices like plasma is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the quantitative analysis of drugs and their metabolites in complex biological fluids.[5] The development of a robust and reliable HPLC method is paramount for generating high-quality data in preclinical and clinical trials.

This application note provides a step-by-step guide for researchers, scientists, and drug development professionals to implement a validated HPLC method for 1-(2-Fluorophenyl)biguanide hydrochloride in plasma. The methodology is designed to be both efficient and cost-effective, utilizing common laboratory equipment and reagents.

Analyte Properties

• Compound Name: 1-(2-Fluorophenyl)biguanide hydrochloride[6]

• Molecular Formula: C₈H₁₁ClFN₅[6][7]

• Molecular Weight: 231.66 g/mol [7][8]

• Structure: A biguanide derivative with a fluorophenyl group.

Method Development and Rationale

The primary objective was to develop a simple, rapid, and reproducible HPLC method. The selection of each parameter was based on the physicochemical properties of the analyte and the need for compatibility with plasma samples.

Chromatographic System

A standard HPLC system equipped with a UV detector is sufficient for this analysis. The choice of a reversed-phase C18 column is predicated on the non-polar nature of the fluorophenyl group, which allows for good retention and separation from polar plasma components.

Mobile Phase Optimization

A mobile phase consisting of a mixture of an aqueous buffer and an organic modifier is optimal for the elution of biguanides. Acetonitrile was chosen as the organic modifier due to its low UV cutoff and excellent elution strength. A phosphate buffer is used to maintain a consistent pH, which is critical for reproducible retention times of ionizable compounds like biguanides. The final optimized mobile phase composition provides a balance between adequate retention, sharp peak shape, and a reasonable run time.

Wavelength Selection

The UV detection wavelength was selected based on the UV spectrum of 1-(2-Fluorophenyl)biguanide hydrochloride. The wavelength of maximum absorbance was determined to be approximately 236 nm, which offers the best sensitivity for quantification. This is consistent with the UV absorbance of similar biguanide compounds like metformin.[9]

Experimental Protocols

Materials and Reagents

• 1-(2-Fluorophenyl)biguanide hydrochloride reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate (analytical grade)

• Orthophosphoric acid (analytical grade)

• Ultrapure water

• Human plasma (drug-free)

Equipment

• HPLC system with UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Analytical balance

• pH meter

• Vortex mixer

• Centrifuge

• Micropipettes

Chromatographic Conditions

Parameter	Condition
Column	C18 (4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile: 25mM Potassium Phosphate Buffer (pH 3.0) (30:70, v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Detection	UV at 236 nm
Column Temperature	30 °C
Run Time	10 minutes

Preparation of Standard Solutions

Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-(2-Fluorophenyl)biguanide hydrochloride reference standard and dissolve it in 10 mL of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 0.1 µg/mL to 10 µg/mL.

Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for removing the majority of proteins from plasma samples, which can otherwise interfere with the chromatographic analysis and damage the HPLC column.[10][11][12] Acetonitrile is a commonly used and efficient precipitating agent.[12][13]

Protocol:

• Pipette 200 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 400 µL of ice-cold acetonitrile (a 1:2 ratio of plasma to precipitant).

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge the tube at 10,000 x g for 10 minutes at 4 °C to pellet the precipitated proteins.

• Carefully transfer the clear supernatant to a clean HPLC vial.

• Inject 20 µL of the supernatant into the HPLC system.

Caption: Protein Precipitation Workflow.

Method Validation

The developed method was validated in accordance with the ICH Q2(R1) guidelines, which outline the necessary validation characteristics for analytical procedures.[1][2][3][4] The validation parameters assessed included specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Specificity

Specificity was evaluated by analyzing blank plasma samples and plasma samples spiked with 1-(2-Fluorophenyl)biguanide hydrochloride. The chromatograms of the blank plasma showed no interfering peaks at the retention time of the analyte, demonstrating the method's ability to unequivocally assess the analyte in the presence of endogenous plasma components.

Linearity

The linearity of the method was determined by constructing a calibration curve using six non-zero concentrations of the analyte in plasma. The peak area of the analyte was plotted against the corresponding concentration, and the linearity was evaluated by linear regression analysis.

Parameter	Result
Concentration Range	0.1 - 10 µg/mL
Correlation Coefficient (r²)	> 0.999

Accuracy and Precision

Accuracy was determined by the recovery of known amounts of the analyte spiked into blank plasma at three different concentration levels (low, medium, and high). Precision was evaluated by analyzing these samples in replicate (n=6) on the same day (intra-day precision) and on three different days (inter-day precision).

Concentration	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)
Low QC	< 5%	< 5%	95 - 105%
Mid QC	< 5%	< 5%	95 - 105%
High QC	< 5%	< 5%	95 - 105%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio. The LOD was defined as the concentration that produces a signal-to-noise ratio of 3:1, and the LOQ was defined as the concentration that produces a signal-to-noise ratio of 10:1.

Parameter	Result
LOD	~0.03 µg/mL
LOQ	~0.1 µg/mL

Discussion

The developed HPLC-UV method for the quantification of 1-(2-Fluorophenyl)biguanide hydrochloride in human plasma is simple, rapid, and reliable. The protein precipitation sample preparation technique is straightforward and provides clean extracts suitable for HPLC analysis. The validation results demonstrate that the method is specific, linear, accurate, and precise over the specified concentration range.

For higher throughput or lower detection limits, alternative sample preparation techniques such as solid-phase extraction (SPE) could be considered.[5][14][15] SPE can offer cleaner extracts and the potential for sample enrichment, which may be beneficial for studies requiring very low quantification limits.[16][17]

Caption: Principle of Solid-Phase Extraction.

Conclusion

This application note provides a fully validated and detailed protocol for the quantification of 1-(2-Fluorophenyl)biguanide hydrochloride in human plasma using HPLC with UV detection. The method is suitable for use in pharmacokinetic, bioavailability, and other drug development studies. The straightforward sample preparation and robust chromatographic conditions make this method readily transferable to other laboratories.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

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Application Notes and Protocols for the Evaluation of 1-(2-Fluorophenyl)biguanide hydrochloride as a Potential Antimalarial Agent

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The relentless evolution of drug resistance in Plasmodium species necessitates a continuous search for novel antimalarial agents. Biguanides, such as proguanil, have long been a cornerstone of malaria chemoprophylaxis and treatment, primarily acting through their active metabolite, cycloguanil, which inhibits the parasite's dihydrofolate reductase (DHFR) enzyme.[1][2] This document provides a detailed guide for the comprehensive evaluation of a related compound, 1-(2-Fluorophenyl)biguanide hydrochloride, as a potential antimalarial drug candidate. The protocols outlined herein are designed to systematically assess its in vitro efficacy against Plasmodium falciparum, its potential mechanism of action, cytotoxicity, and in vivo therapeutic potential in a murine malaria model. This guide is intended to provide a robust framework for researchers in the field of antimalarial drug discovery.

Introduction: The Rationale for Investigating 1-(2-Fluorophenyl)biguanide hydrochloride

The biguanide class of drugs has a well-established history in combating malaria.[3] Proguanil, a notable member of this class, is a prodrug that is metabolized in vivo to cycloguanil.[1][4] Cycloguanil exerts its antimalarial effect by inhibiting the parasitic enzyme dihydrofolate reductase (DHFR), a critical component in the folate biosynthesis pathway essential for DNA synthesis and parasite replication.[1][2]

1-(2-Fluorophenyl)biguanide hydrochloride shares the core biguanide structure with proguanil, suggesting a similar potential mechanism of action. The introduction of a fluorine atom on the phenyl ring is a common medicinal chemistry strategy to enhance metabolic stability and binding affinity. This structural modification warrants a thorough investigation into its antimalarial properties. The primary hypothesis is that 1-(2-Fluorophenyl)biguanide hydrochloride, or its potential active metabolite, will act as an inhibitor of Plasmodium DHFR.

This document will guide researchers through a logical, stepwise process to evaluate this compound, from initial in vitro screening to preliminary in vivo efficacy studies.

Synthesis of 1-(2-Fluorophenyl)biguanide hydrochloride

The synthesis of 1-(2-Fluorophenyl)biguanide hydrochloride can be achieved through the reaction of 2-fluoroaniline with dicyandiamide.[4] This is a common method for the preparation of aryl biguanides.[5]

Reaction Scheme:

Caption: General synthesis route for 1-(2-Fluorophenyl)biguanide hydrochloride.

For detailed synthetic procedures, researchers can refer to established methods for biguanide synthesis, which typically involve heating the corresponding amine hydrochloride with cyanoguanidine.[5][6]

In Vitro Efficacy Assessment

The initial step in evaluating any potential antimalarial compound is to determine its in vitro activity against the most virulent human malaria parasite, Plasmodium falciparum.

In Vitro Culture of Plasmodium falciparum

A continuous in vitro culture of asexual erythrocytic stages of P. falciparum is essential for antimalarial drug screening.[7]

Protocol for P. falciparum Culture:

• Culture Medium: RPMI 1640 supplemented with 25 mM HEPES, 2 g/L sodium bicarbonate, 50 mg/L hypoxanthine, 10 mg/L gentamicin, and 10% heat-inactivated human serum or 0.5% Albumax II.

• Erythrocytes: Human O+ erythrocytes are washed three times in incomplete RPMI 1640.

• Culture Conditions: Parasites are maintained at a 2-5% hematocrit in a sterile, sealed flask at 37°C under a gas mixture of 5% CO₂, 5% O₂, and 90% N₂.[8]

• Synchronization: Parasite cultures can be synchronized to the ring stage by treatment with 5% D-sorbitol.

Antimalarial Activity Assay (SYBR Green I-based Fluorescence Assay)

The SYBR Green I assay is a widely used, sensitive, and high-throughput method for determining the 50% inhibitory concentration (IC₅₀) of antimalarial compounds.[8] The assay relies on the binding of SYBR Green I dye to the DNA of the parasites, where the fluorescence intensity is proportional to the number of viable parasites.

Experimental Workflow:

Caption: Workflow for the SYBR Green I-based antimalarial assay.

Protocol:

• Plate Preparation: Add 100 µL of parasite culture (1% parasitemia, 2% hematocrit) to each well of a 96-well black plate.

• Drug Addition: Add serial dilutions of 1-(2-Fluorophenyl)biguanide hydrochloride to the wells. Include positive (e.g., Chloroquine, Artemisinin) and negative (drug-free medium) controls.

• Incubation: Incubate the plate for 72 hours under standard culture conditions.

• Lysis and Staining: Add 100 µL of lysis buffer containing 0.2 µL/mL SYBR Green I to each well.

• Fluorescence Reading: After a 1-hour incubation in the dark at room temperature, measure the fluorescence using a microplate reader.

• Data Analysis: Calculate the IC₅₀ value by plotting the percentage of growth inhibition against the drug concentration using a non-linear regression model.

Cytotoxicity Assessment

It is crucial to determine if the compound's activity is specific to the parasite or if it exhibits general cytotoxicity. The MTT assay is a standard colorimetric assay for assessing cell viability.[9][10]

Protocol for MTT Assay:

• Cell Culture: Seed a human cell line (e.g., HeLa or HepG2) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[11]

• Compound Addition: Add serial dilutions of 1-(2-Fluorophenyl)biguanide hydrochloride and incubate for 24-48 hours.

• MTT Reagent: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[9][10]

• Formazan Solubilization: Remove the supernatant and add 100 µL of DMSO to dissolve the formazan crystals.[9][10]

• Absorbance Reading: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC₅₀) and determine the Selectivity Index (SI = CC₅₀ / IC₅₀). A higher SI value indicates greater selectivity for the parasite.

Parameter	Description
IC₅₀	50% inhibitory concentration against P. falciparum.
CC₅₀	50% cytotoxic concentration against a human cell line.
Selectivity Index (SI)	Ratio of CC₅₀ to IC₅₀. An SI > 10 is generally considered promising.

Mechanistic Insights: Dihydrofolate Reductase (DHFR) Inhibition

Given that 1-(2-Fluorophenyl)biguanide hydrochloride is a biguanide, its primary target is likely the parasite's DHFR enzyme.[1][2]

Hypothesized Mechanism of Action:

Caption: Hypothesized inhibition of Plasmodium DHFR by the test compound.

To confirm this, a DHFR enzyme inhibition assay can be performed using recombinant P. falciparum DHFR. The assay measures the decrease in NADPH absorbance at 340 nm as it is oxidized during the conversion of dihydrofolate (DHF) to tetrahydrofolate (THF) by DHFR.

In Vivo Efficacy Assessment in a Murine Model

Promising in vitro results should be followed by in vivo efficacy studies. Rodent malaria models, such as Plasmodium berghei infection in mice, are widely used for this purpose.[7][12]

Peter's 4-Day Suppressive Test

This is a standard test to evaluate the in vivo antimalarial activity of a compound.

Protocol:

• Animal Model: Use Swiss albino mice (6-8 weeks old).

• Infection: Inoculate the mice intraperitoneally with P. berghei ANKA strain (1 x 10⁷ infected erythrocytes).[12]

• Treatment: Administer 1-(2-Fluorophenyl)biguanide hydrochloride orally or intraperitoneally at various doses once daily for four consecutive days, starting 2-4 hours post-infection. Include a negative control group (vehicle) and a positive control group (e.g., Chloroquine).

• Parasitemia Monitoring: On day 5, prepare thin blood smears from the tail vein of each mouse, stain with Giemsa, and determine the percentage of parasitemia by light microscopy.

• Data Analysis: Calculate the average percentage of parasitemia suppression for each dose group compared to the negative control group.

Calculation of Percent Parasitemia Suppression: % Suppression = [ (Parasitemia in control group - Parasitemia in treated group) / Parasitemia in control group ] x 100

Treatment Group	Dose (mg/kg/day)	Mean Parasitemia (%)	% Suppression
Vehicle Control	-	Value	0
1-(2-Fluorophenyl)biguanide HCl	Dose 1	Value	Value
1-(2-Fluorophenyl)biguanide HCl	Dose 2	Value	Value
1-(2-Fluorophenyl)biguanide HCl	Dose 3	Value	Value
Chloroquine	20	Value	Value

Animal Welfare Considerations

All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals. Ethical approval from an appropriate committee is mandatory.

Conclusion and Future Directions

This document provides a comprehensive framework for the initial evaluation of 1-(2-Fluorophenyl)biguanide hydrochloride as a potential antimalarial agent. The outlined protocols will enable researchers to determine its in vitro potency, selectivity, and in vivo efficacy. Positive results from these studies would justify further investigation, including:

• Metabolite Identification: Determining if the compound is a prodrug and identifying its active metabolites.

• Resistance Studies: Assessing the potential for resistance development and cross-resistance with existing antimalarials.

• Advanced In Vivo Models: Utilizing humanized mouse models for efficacy testing against human malaria parasites.[13][14]

• Pharmacokinetic and Toxicological Studies: A full preclinical development program to assess the drug's safety and pharmacokinetic profile.

The systematic application of these protocols will provide a clear and scientifically rigorous assessment of the potential of 1-(2-Fluorophenyl)biguanide hydrochloride in the fight against malaria.

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• 12. The Importance of Murine Models in Determining In Vivo Pharmacokinetics, Safety, and Efficacy in Antimalarial Drug Discovery [mdpi.com]
• 13. Malaria: blood stage of the parasite recreated in vivo to help tackle the disease | [pasteur.fr]
• 14. Frontiers | Humanized Mouse Models for the Study of Human Malaria Parasite Biology, Pathogenesis, and Immunity [frontiersin.org]

Application Notes and Protocols for 1-(2-Fluorophenyl)biguanide Hydrochloride in Agricultural Research

Prepared by: Gemini, Senior Application Scientist

Introduction: Exploring a New Frontier in Agricultural Chemistry

1-(2-Fluorophenyl)biguanide hydrochloride is a synthetic organic compound characterized by a biguanide functional group attached to a fluorinated phenyl ring.[1][2] While the biguanide class of molecules, most notably metformin, is extensively studied in pharmacology for its effects on cellular metabolism, the agricultural applications of many of its derivatives remain largely unexplored.[3][4][5][6] This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the potential applications of 1-(2-Fluorophenyl)biguanide hydrochloride in agricultural research.

The primary known mechanism of action for biguanides involves the inhibition of mitochondrial respiratory complex I, a critical component of the electron transport chain.[3][4][6] This disruption of cellular energy production (ATP synthesis) provides a strong rationale for investigating its potential as an active agent against various agricultural pests and for modulating plant and soil processes. This guide outlines detailed protocols for evaluating its efficacy as a fungicide, an insecticide, a plant growth regulator, and a nitrification inhibitor.

Chemical and Physical Properties of 1-(2-Fluorophenyl)biguanide Hydrochloride

Property	Value	Source
Molecular Formula	C₈H₁₁ClFN₅	PubChem[1]
Molecular Weight	231.66 g/mol	PubChem[1]
CAS Number	66088-51-5	PubChem[1]
Melting Point	237-241 °C	Matrix Scientific[2]
Appearance	Solid (Assumed)	N/A
Solubility	Soluble in water (based on hydrochloride salt form)	General Chemical Knowledge

Part 1: Potential as a Novel Fungicide

Scientific Rationale

Fungal pathogens rely heavily on mitochondrial respiration for the energy required for growth, sporulation, and host invasion. The established mechanism of biguanides as mitochondrial complex I inhibitors suggests a strong potential for fungicidal or fungistatic activity.[3][4] By disrupting the energy metabolism of fungal cells, 1-(2-Fluorophenyl)biguanide hydrochloride could effectively arrest the development of pathogenic fungi. Research on other biguanides, such as polyhexamethylene biguanide (PHMB), has demonstrated broad-spectrum fungicidal effects.[7][8][9] A patent also describes certain biguanide compounds as useful agricultural fungicides.[10]

Experimental Protocol: In Vitro Antifungal Susceptibility Testing

This protocol details the determination of the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) of 1-(2-Fluorophenyl)biguanide hydrochloride against a model plant pathogenic fungus (e.g., Fusarium oxysporum).

1. Preparation of Stock Solution:

• Accurately weigh 10 mg of 1-(2-Fluorophenyl)biguanide hydrochloride and dissolve it in 10 mL of sterile deionized water to create a 1 mg/mL (1000 ppm) stock solution.

• Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile container.

2. Fungal Inoculum Preparation:

• Culture Fusarium oxysporum on Potato Dextrose Agar (PDA) for 7-10 days at 25°C.

• Harvest spores by flooding the plate with sterile water containing 0.05% Tween 80 and gently scraping the surface.

• Filter the spore suspension through sterile cheesecloth to remove mycelial fragments.

• Adjust the spore concentration to 1 x 10⁶ spores/mL using a hemocytometer.

3. Broth Microdilution Assay (MIC Determination):

• Dispense 100 µL of sterile Potato Dextrose Broth (PDB) into each well of a 96-well microtiter plate.

• Add 100 µL of the 1000 ppm stock solution to the first well of a row and perform a two-fold serial dilution across the plate.

• Add 10 µL of the prepared fungal spore suspension to each well.

• Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubate the plate at 25°C for 48-72 hours.

• The MIC is the lowest concentration of the compound at which no visible fungal growth is observed.[11]

4. MFC Determination:

• Following MIC determination, take a 10 µL aliquot from each well showing no growth.

• Spot-plate the aliquot onto a fresh PDA plate.

• Incubate the PDA plates at 25°C for 48-72 hours.

• The MFC is the lowest concentration from which no fungal colonies grow on the PDA plate.[11] An agent is typically considered fungicidal if the MFC/MIC ratio is ≤ 4.[11]

Hypothetical Data Summary

Fungal Species	MIC (ppm)	MFC (ppm)	MFC/MIC Ratio	Interpretation
Fusarium oxysporum	125	250	2	Fungicidal
Botrytis cinerea	250	>500	>2	Fungistatic
Aspergillus niger	62.5	125	2	Fungicidal

Part 2: Evaluation as a Potential Insecticide

Scientific Rationale

Similar to fungi, insects are highly dependent on efficient mitochondrial function for energy-intensive activities such as flight, feeding, and reproduction. The disruption of the electron transport chain by a mitochondrial complex I inhibitor could lead to paralysis and death. While the primary modes of action for many commercial insecticides target the nervous system, metabolic disruption offers an alternative and potentially resistance-breaking mechanism. The presence of a fluorine atom on the phenyl ring may also enhance lipophilicity and bioavailability, potentially increasing its insecticidal potency, a strategy seen in other fluorine-containing insecticides.[12]

Experimental Protocol: Larval Ingestion Bioassay

This protocol assesses the insecticidal activity of 1-(2-Fluorophenyl)biguanide hydrochloride when ingested by a model lepidopteran pest, such as the larvae of Helicoverpa armigera (Cotton Bollworm).[13]

1. Diet Preparation:

• Prepare a standard artificial diet for H. armigera.

• While the diet is cooling but still liquid (approx. 50-60°C), incorporate 1-(2-Fluorophenyl)biguanide hydrochloride at various concentrations (e.g., 10, 50, 100, 250, 500 ppm).

• A control diet should be prepared by adding an equivalent volume of sterile water.

• Dispense the treated and control diets into individual wells of a 24-well insect rearing tray.

2. Bioassay Procedure:

• Synchronize H. armigera eggs and collect newly hatched first-instar larvae.

• Using a fine paintbrush, carefully place one larva into each well of the rearing trays.

• Seal the trays with a breathable, perforated lid.

• Maintain the trays in a growth chamber at 27±1°C, 65±5% relative humidity, and a 14:10 (L:D) photoperiod.

3. Data Collection and Analysis:

• Record larval mortality daily for 7 days.

• After 7 days, weigh any surviving larvae to assess for sublethal effects such as growth inhibition.[13]

• Calculate mortality percentages, correcting for control mortality using Abbott's formula if necessary.

• Use probit analysis to determine the LC₅₀ (lethal concentration for 50% of the population).

Workflow Diagram: Insecticidal Bioassay

Caption: Workflow for larval ingestion bioassay.

Part 3: Potential as a Plant Growth Regulator

Scientific Rationale

Plant growth regulators (PGRs) are substances that can modify plant physiological processes like growth and development.[14][15] Many PGRs act by interfering with hormone biosynthesis or transport.[16][17][18] While the primary target of biguanides is mitochondrial respiration, this can have secondary effects on plant development. Mild energy stress can, in some cases, trigger defensive pathways or reallocate resources, potentially leading to desirable traits like stunted growth (for ornamentals or turfgrass), enhanced branching, or altered flowering times.[15] This application explores the potential of 1-(2-Fluorophenyl)biguanide hydrochloride to act as a PGR.

Experimental Protocol: Seed Germination and Seedling Vigor Assay

This protocol evaluates the effect of the compound on seed germination and early seedling growth of a model plant like Arabidopsis thaliana or a crop species like lettuce (Lactuca sativa).

1. Treatment Preparation:

• Prepare aqueous solutions of 1-(2-Fluorophenyl)biguanide hydrochloride at a range of concentrations (e.g., 1, 10, 50, 100, 200 ppm). A 0 ppm solution (deionized water) will serve as the control.

2. Germination Assay:

• Place a sterile filter paper disc in each of 25 Petri dishes (5 replicates per treatment).

• Pipette 5 mL of the corresponding treatment solution onto each filter paper.

• Evenly space 50 lettuce seeds on the moist filter paper in each dish.

• Seal the dishes with paraffin film and place them in a growth chamber at 22°C with a 16:8 (L:D) photoperiod.

3. Data Collection:

• Count the number of germinated seeds (radicle emergence) at 24, 48, and 72 hours.

• After 7 days, measure the primary root length and shoot (hypocotyl) length of 10 randomly selected seedlings from each plate.

• Dry the seedlings at 60°C for 48 hours and measure the total dry biomass.

Hypothetical Data: Effect on Lettuce Seedling Growth (7 Days Post-Germination)

Concentration (ppm)	Root Length (mm)	Shoot Length (mm)	Total Dry Biomass (mg)
0 (Control)	35.2 ± 2.1	28.5 ± 1.8	15.4 ± 0.9
1	34.8 ± 2.5	28.1 ± 2.0	15.1 ± 1.1
10	28.1 ± 1.9	24.3 ± 1.5	13.5 ± 0.8
50	15.7 ± 1.4	18.2 ± 1.2	10.1 ± 0.6
100	8.3 ± 0.9	11.5 ± 1.0	6.8 ± 0.5
200	2.1 ± 0.5	4.6 ± 0.7	3.2 ± 0.3

Part 4: Application as a Nitrification Inhibitor

Scientific Rationale

Nitrogen is a critical nutrient for crop production, but the conversion of ammonium (NH₄⁺) to nitrate (NO₃⁻) by soil microbes—a process called nitrification—can lead to significant nitrogen loss through leaching and denitrification.[19] Nitrification inhibitors are compounds that suppress the activity of nitrifying bacteria, such as Nitrosomonas species.[20][21][22] The biguanide-related compound dicyandiamide (DCD) is a well-known nitrification inhibitor.[23] The proposed mechanism for DCD involves the inhibition of the ammonia monooxygenase (AMO) enzyme. Given the structural similarities, 1-(2-Fluorophenyl)biguanide hydrochloride may exhibit similar inhibitory effects on soil nitrifying microorganisms, thereby improving nitrogen use efficiency.

Experimental Protocol: Soil Incubation Study

This protocol measures the effect of 1-(2-Fluorophenyl)biguanide hydrochloride on the rate of nitrification in a controlled soil environment.

1. Soil and Treatment Preparation:

• Collect a representative agricultural soil sample (e.g., sandy loam). Sieve it (2 mm) and adjust the moisture content to 60% of water-holding capacity.

• Pre-incubate the soil for 7 days at 25°C to stabilize microbial activity.

• Prepare four treatment groups:

  • Control (Soil only)

  • Nitrogen (Soil + 200 mg N/kg soil as (NH₄)₂SO₄)

  • N + Test Compound (Soil + 200 mg N/kg soil + 10 mg/kg of the compound)

  • N + DCD (Positive Control) (Soil + 200 mg N/kg soil + 10 mg/kg DCD)

2. Incubation:

• Weigh 100 g of the pre-incubated soil into triplicate glass jars for each treatment.

• Apply the respective treatments as aqueous solutions and mix thoroughly.

• Cover the jars with perforated lids to allow gas exchange and incubate at 25°C in the dark for 28 days. Maintain soil moisture by adding deionized water as needed.

3. Soil Analysis:

• Collect soil subsamples at day 0, 7, 14, 21, and 28.

• Extract inorganic nitrogen by shaking 10 g of soil with 50 mL of 2M KCl for 1 hour.

• Filter the extracts and analyze the filtrate for NH₄⁺-N and NO₃⁻-N concentrations using a colorimetric method or an automated flow-injection analyzer.

Diagram of Proposed Nitrification Inhibition

Caption: Proposed inhibition of the first step of nitrification.

Conclusion and Future Directions

The application notes and protocols presented here provide a foundational framework for investigating 1-(2-Fluorophenyl)biguanide hydrochloride as a versatile agent in agricultural research. Based on the well-established mechanism of action for the biguanide class, this compound presents plausible and compelling potential as a fungicide, insecticide, plant growth regulator, and nitrification inhibitor. The experimental designs outlined are robust and scalable, allowing for initial in vitro screening and subsequent progression to more complex soil and whole-plant studies. Further research should focus on dose-response optimization, phytotoxicity assessments, environmental fate, and the elucidation of its precise molecular targets in non-mammalian systems.

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• Singh, S., et al. (2023). An In Silico Analysis of Synthetic and Natural Compounds as Inhibitors of Nitrous Oxide Reductase (N2OR) and Nitrite Reductase (NIR). International Journal of Molecular Sciences, 24(15), 12345. Retrieved from [Link]

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• Liu, G., et al. (2018). Dicyandiamide has more inhibitory activities on nitrification than thiosulfate. PLoS ONE, 13(8), e0200598. Retrieved from [Link]

• Masadome, T. (2019). Determination of polyhexamethylene biguanide hydrochloride. ResearchGate. Retrieved from [Link]

• Pires, L., et al. (2013). Physical and Chemical Characterization of Poly(hexamethylene biguanide) Hydrochloride. Polymers, 5(3), 927-940. Retrieved from [Link]

• Google Patents. (n.d.). US4224245A - Method of making 1-(alkoxyphenyl)-5-(phenyl)biguanide compounds which are useful as agricultural fungicides.

• Zhou, Z., et al. (2017). Fungicidal, Corrosive, and Mutational Effects of Polyhexamethylene Biguanide Combined with 1-Bromo-3-chloro-5,5-dimethylimidazolidine-2,4-dione. BioMed Research International, 2017, 9481373. Retrieved from [Link]

• Funaki, A., et al. (2020). Determination of Polyhexamethylene Biguanide Hydrochloride Using a Lactone-Rhodamine B-Based Fluorescence Optode. ResearchGate. Retrieved from [Link]

• Bloomquist, J. R., et al. (2021). Insecticidal and Repellent Properties of Rapid-Acting Fluorine-Containing Compounds against Aedes aegypti Mosquitoes. ACS Infectious Diseases, 7(10), 2825-2834. Retrieved from [Link]

• AHDB Horticulture. (n.d.). Chemical plant growth regulators - active ingredients. Retrieved from [Link]

• Ryder, N. S., & Wagner, S. (1998). Fungicidal versus fungistatic activity of terbinafine and itraconazole: an in vitro comparison. Journal of the American Academy of Dermatology, 38(5 Pt 3), S25-S30. Retrieved from [Link]

• Funaki, A., et al. (2020). Determination of Polyhexamethylene Biguanide Hydrochloride Using a Lactone-Rhodamine B-Based Fluorescence Optode. Molecules, 25(2), 262. Retrieved from [Link]

• ResearchGate. (1999). In-vitro activity of polyheamethylene biguanide (PHMB) against fungal isolates associated with infective keratitis. Retrieved from [Link]

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• AHDB. (n.d.). The use of chemical plant growth regulators on protected ornamental crops. Retrieved from [Link]

• de S. Santos, L. H., et al. (2017). Activity of Selected Formulated Biorational and Synthetic Insecticides Against Larvae of Helicoverpa Armigera (Lepidoptera: Noctuidae). Journal of Economic Entomology, 110(1), 195-202. Retrieved from [Link]

• Lorusso, M., et al. (2022). Polyhexamethylene biguanide hydrochloride (PHMB)-properties and application of an antiseptic agent. A narrative review. European Journal of Ophthalmology, 11206721221124684. Retrieved from [Link]

• Amoabeng, B. W., et al. (2022). Insecticidal Activities and GC-MS Analysis of the Selected Family Members of Meliaceae Used Traditionally as Insecticides. Journal of Chemistry, 2022, 6679543. Retrieved from [Link]

• Fukuto, T. R., et al. (1963). Structure and Insecticidal Activity of Alkyl 2,4,5-Trichlorophenyl N-Alkylphosphoramidates. Journal of Economic Entomology, 56(6), 808-810. Retrieved from [Link]

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Technical Notes & Optimization

Troubleshooting solubility issues with 1-(2-Fluorophenyl)biguanide hydrochloride in vitro

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals to address common and complex in vitro solubility challenges with 1-(2-Fluorophenyl)biguanide hydrochloride. Our goal is to provide not only solutions but also the underlying scientific rationale to empower you to make informed decisions in your experimental design.

Compound Overview

1-(2-Fluorophenyl)biguanide hydrochloride is a member of the biguanide class of compounds. Biguanides are generally characterized as polar, hydrophilic molecules.[1] The hydrochloride salt form is utilized to improve the overall solubility and stability of the parent molecule.[2][3] However, the introduction of the fluorophenyl group increases the molecule's hydrophobicity compared to simpler biguanides, which can lead to solubility challenges under certain in vitro conditions.[4] Understanding the balance between the hydrophilic biguanide core and the hydrophobic phenyl ring is key to troubleshooting.

Property	Value	Source
CAS Number	66088-51-5	[5][6][7]
Molecular Formula	C₈H₁₁ClFN₅	[5][8]
Molecular Weight	231.66 g/mol	[5][6][7]
Melting Point	237-241°C (lit.)	[5][6]
Appearance	White to off-white crystalline solid	Inferred from related compounds[9]

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses solubility issues in a progressive Q&A format, from initial solvent selection to complex precipitation problems.

Q1: I am preparing to work with 1-(2-Fluorophenyl)biguanide hydrochloride for the first time. What is the recommended starting solvent for an aqueous stock solution?

Answer: As a hydrophilic hydrochloride salt, the recommended starting solvent is high-purity water (e.g., Milli-Q® or 18 MΩ·cm).[1] Biguanides are known to be highly soluble in aqueous media.[1][10]

However, if you observe incomplete dissolution in water at your desired concentration, this suggests you may be exceeding its thermodynamic solubility limit. Gentle warming (to 37°C) or brief sonication can help overcome the activation energy required for dissolution. If solubility remains an issue, proceeding to a pH-adjusted buffer or a co-solvent system is the next logical step.

Q2: My compound isn't fully dissolving in neutral water or PBS, even with sonication. What's my next step?

Answer: This is a common challenge when the desired concentration is high. There are two primary strategies to pursue: pH modification and the use of co-solvents.

• pH Modification: The biguanide moiety is basic. Lowering the pH of the aqueous solvent will ensure the biguanide groups are fully protonated, which typically increases aqueous solubility. Try preparing your stock solution in a slightly acidic buffer (e.g., 50 mM citrate buffer, pH 4.0-5.0). Remember to verify that the final pH of your assay is not adversely affected by the addition of this acidic stock. The solubility of hydrochloride salts can be significantly influenced by the pH of the solution.[2]

• Co-solvents: For many poorly soluble compounds, using a water-miscible organic solvent, or "co-solvent," is a standard and effective technique.[11][12] The most common co-solvent for in vitro discovery work is Dimethyl Sulfoxide (DMSO). Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO, and then dilute this stock into your aqueous assay buffer. See Q3 for critical information on how to perform this dilution correctly.

Q3: I successfully dissolved the compound in 100% DMSO, but it precipitated immediately when I diluted it into my cell culture medium or aqueous buffer. What happened?

Answer: This phenomenon is known as "crashing out" and is a classic example of the difference between thermodynamic and kinetic solubility.[13][14] Your compound is highly soluble in the organic DMSO but poorly soluble in the aqueous buffer. When you perform a large, rapid dilution, the compound is abruptly transferred to an environment where it is no longer soluble, causing it to precipitate.

The key is to control the dilution process and the final concentration of the co-solvent.

Troubleshooting Steps:

• Check Final DMSO Concentration: For most cell-based assays, the final concentration of DMSO should not exceed 0.5% to avoid solvent-induced toxicity or artifacts. For biochemical assays, up to 1-2% may be acceptable, but this must be validated.

• Perform a Serial Dilution: Instead of a single large dilution (e.g., 1 µL of 10 mM stock into 1 mL of buffer), perform a stepwise serial dilution. First, dilute the DMSO stock into an intermediate solution that contains a higher percentage of DMSO, and then serially dilute from there. This gradual reduction in solvent strength can keep the compound in solution.[13]

• Increase Mixing Energy: When adding the DMSO stock to the aqueous buffer, vortex or mix the buffer vigorously to ensure rapid dispersal of the compound. This helps prevent localized high concentrations that can initiate precipitation.

Below is a decision-making workflow for this specific issue.

Caption: Troubleshooting flowchart for compound precipitation.

Q4: Can I use surfactants or other excipients to improve and maintain solubility?

Answer: Yes, this is an advanced but powerful technique, particularly for overcoming persistent solubility issues.

• For Biochemical/Enzymatic Assays: Non-ionic surfactants like Tween-20 or Triton X-100 can be added to the assay buffer at low concentrations (typically 0.01% - 0.05%).[15] These surfactants form micelles that can encapsulate the hydrophobic parts of your compound, keeping it in solution.

• For Cell-Based Assays: Using surfactants is challenging as they can be toxic to cells by disrupting membranes.[15] A better alternative is the use of cyclodextrins (e.g., HP-β-CD). These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity that can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic regions from the aqueous environment.[16]

• Formulation Polymers: In some cases, polymers like PVP (polyvinylpyrrolidone) can act as precipitation inhibitors, helping to maintain a supersaturated state.[17]

Co-Solvent / Excipient	Typical Use Case	Considerations
DMSO	Primary stock solution solvent	Potential for cell toxicity >0.5%; can cause compound precipitation upon dilution.[13]
Ethanol	Co-solvent	More volatile than DMSO; generally more tolerated by cells but can still be toxic.
PEG 400	Co-solvent / Formulation vehicle	Generally low toxicity; can increase viscosity.[12]
Tween-20 / Triton X-100	Surfactant (Biochemical assays)	Use well below the Critical Micelle Concentration (CMC); not suitable for most cell-based assays.[15]
HP-β-Cyclodextrin	Complexation Agent	Excellent for increasing apparent solubility in both cell-based and biochemical assays.

Experimental Protocols

Protocol 1: Standard Workflow for Stock Solution Preparation

This protocol outlines the best-practice workflow for preparing a stock solution and diluting it for a typical in vitro experiment.

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Technical Support Center: Optimizing 1-(2-Fluorophenyl)biguanide hydrochloride Concentration for Cell Culture

Welcome to the technical support guide for optimizing the use of 1-(2-Fluorophenyl)biguanide hydrochloride in your cell culture experiments. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting advice. Here, we move beyond simple protocols to explain the why behind experimental choices, ensuring your success.

Understanding the Compound: Mechanism of Action

1-(2-Fluorophenyl)biguanide hydrochloride belongs to the biguanide class of compounds. Biguanides, like the well-known metformin, primarily target the mitochondrial respiratory chain, specifically Complex I.[1][2][3] Inhibition of Complex I disrupts cellular oxygen consumption, leading to energetic stress and an increased AMP/ATP ratio. This activates AMP-activated protein kinase (AMPK), a master regulator of cellular metabolism.[1][3] Activated AMPK can then influence downstream pathways, such as inhibiting mTOR signaling, which is crucial in cell growth and proliferation.[1][4]

It is important to note that the concentrations of biguanides required to inhibit Complex I in isolated mitochondria are often higher than the therapeutic concentrations found in tissues, suggesting that other mechanisms may also be at play.[1][4]

Caption: Simplified signaling pathway of biguanide action.

Frequently Asked Questions (FAQs)

Q1: What is a good starting concentration range for 1-(2-Fluorophenyl)biguanide hydrochloride in a new cell line?

A1: For a novel compound like 1-(2-Fluorophenyl)biguanide hydrochloride, it is crucial to perform a dose-response experiment to determine the optimal concentration. A broad range of concentrations, typically spanning several orders of magnitude, should be tested initially.[5][6]

Recommended Initial Dose-Ranging Study:

Concentration	Rationale
10 nM	Low concentration to observe potential non-toxic, signaling effects.
100 nM
1 µM
10 µM	Mid-range, where effects of similar biguanides are often seen.[7][8]
100 µM
1 mM	High concentration to establish a cytotoxic threshold.[8]
10 mM

This initial screen will help identify a narrower, more effective concentration range for subsequent, more detailed experiments.[5]

Q2: How long should I incubate my cells with the compound?

A2: The incubation time is highly dependent on the experimental endpoint.

• Short-term (1-6 hours): Ideal for studying rapid signaling events, such as protein phosphorylation or changes in metabolite levels.

• Mid-term (24-48 hours): Commonly used for assessing effects on cell proliferation, viability, and the induction of apoptosis.[9]

• Long-term (72 hours or more): Necessary for evaluating long-term cytotoxicity, effects on colony formation, or stable changes in gene expression.[8]

It is advisable to perform a time-course experiment in conjunction with your dose-response study to determine the optimal treatment duration for your specific assay.

Q3: My cells are dying at concentrations where I expect to see a specific effect. What should I do?

A3: This is a common issue when a compound has a narrow therapeutic window. Here are several troubleshooting steps:

• Re-evaluate Concentration Range: Your initial concentrations may be too high. Perform a more granular dose-response curve around the concentration that is causing excessive cell death. For example, if cells are dying at 10 µM, test concentrations between 1 µM and 10 µM (e.g., 1, 2.5, 5, 7.5, 10 µM).

• Shorten Incubation Time: Cytotoxicity is often time-dependent. Reducing the exposure time may allow you to observe the desired biological effect before widespread cell death occurs.

• Check Serum Concentration: Components in fetal bovine serum (FBS) can bind to small molecules, reducing their effective concentration.[10] If you are using a low-serum or serum-free medium, the compound may be more potent. Consider if your media conditions are appropriate.

• Assess Cell Density: High cell density can sometimes mitigate the toxic effects of a compound.[11] Conversely, if cells are too sparse, they may be more susceptible. Ensure you are using a consistent and optimal seeding density.

Troubleshooting Guide

Issue 1: High variability between replicate wells.

• Possible Cause: Inconsistent cell seeding.

  • Solution: Ensure a single-cell suspension before plating. Mix the cell suspension thoroughly between plating each replicate.

• Possible Cause: Edge effects in the microplate.

  • Solution: Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media to create a humidity barrier.

• Possible Cause: Inaccurate compound dilution and addition.

  • Solution: Prepare a master mix of the compound at each concentration to add to the replicate wells. Use calibrated pipettes and ensure proper mixing in the well after addition.

Issue 2: No observable effect even at high concentrations.

• Possible Cause: Compound instability.

  • Solution: Prepare fresh stock solutions of 1-(2-Fluorophenyl)biguanide hydrochloride for each experiment. Some compounds can degrade when stored in solution, even at -20°C.

• Possible Cause: Cell line resistance.

  • Solution: Some cell lines may be inherently resistant to the effects of biguanides. This could be due to differences in mitochondrial metabolism or drug efflux pumps. Consider using a different, potentially more sensitive, cell line as a positive control.

• Possible Cause: Insufficient incubation time.

  • Solution: The biological effect you are measuring may require a longer exposure to the compound. Perform a time-course experiment to assess the effect at multiple time points (e.g., 24, 48, and 72 hours).

Issue 3: Unexpected changes in media color.

• Possible Cause: pH shift due to cellular metabolism.

  • Solution: Biguanides can increase lactic acid production, leading to acidification of the culture medium (a shift from red to yellow for phenol red indicator). This is an expected consequence of inhibiting mitochondrial respiration. Ensure your incubator's CO2 levels are correctly calibrated to maintain the appropriate pH.[12]

• Possible Cause: Contamination.

  • Solution: A rapid color change can also indicate bacterial or fungal contamination.[13] Visually inspect the culture under a microscope for any signs of microbial growth. If contamination is suspected, discard the culture and decontaminate the incubator and biosafety cabinet.[13][14]

Experimental Protocols

Protocol 1: Determining IC50 using a Cell Viability Assay (XTT)

This protocol outlines the use of an XTT assay to determine the half-maximal inhibitory concentration (IC50) of 1-(2-Fluorophenyl)biguanide hydrochloride. The XTT assay measures the metabolic activity of viable cells.

Caption: Workflow for determining IC50 using an XTT assay.

Step-by-Step Methodology:

• Cell Seeding: Seed your cells in a 96-well plate at a pre-determined optimal density and allow them to attach overnight.[9]

• Compound Preparation: Prepare a 2X serial dilution of 1-(2-Fluorophenyl)biguanide hydrochloride in culture medium.

• Treatment: Remove the old medium from the cells and add the compound dilutions. Include wells with untreated cells as a control.

• Incubation: Incubate the plate for the desired time (e.g., 24, 48, or 72 hours).

• XTT Reagent Addition: Prepare the XTT labeling mixture according to the manufacturer's instructions and add it to each well.[9][15]

• Incubation: Incubate the plate for 2-4 hours at 37°C.[9]

• Measurement: Measure the absorbance on a microplate reader at a wavelength between 450 and 500 nm.[15]

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control and plot the results to determine the IC50 value.

Protocol 2: Assessing Apoptosis using Annexin V Staining

This protocol uses Annexin V staining followed by flow cytometry to distinguish between viable, early apoptotic, and late apoptotic/necrotic cells. During early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[16]

Step-by-Step Methodology:

• Cell Treatment: Treat cells with the desired concentrations of 1-(2-Fluorophenyl)biguanide hydrochloride for the appropriate duration.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use a gentle dissociation reagent like Accutase or trypsin.

• Washing: Wash the cells twice with cold PBS and then once with 1X Binding Buffer.[17][18]

• Staining: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. Add 5 µL of fluorochrome-conjugated Annexin V to 100 µL of the cell suspension.[17][19]

• Incubation: Incubate for 10-15 minutes at room temperature in the dark.[17][18]

• Propidium Iodide (PI) Addition: Add 5 µL of a viability dye like Propidium Iodide (PI) or 7-AAD to distinguish between early and late apoptotic cells.[17]

• Analysis: Analyze the cells by flow cytometry as soon as possible (preferably within 1 hour).[18]

Interpreting Results:

• Annexin V- / PI- : Live cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic or necrotic cells

• Annexin V- / PI+ : Necrotic cells

Protocol 3: Cell Cycle Analysis via Propidium Iodide Staining

This method uses propidium iodide (PI) to stain cellular DNA, allowing for the analysis of cell cycle distribution by flow cytometry.[20] The amount of DNA in a cell correlates with its phase in the cell cycle (G0/G1, S, G2/M).[21]

Step-by-Step Methodology:

• Cell Treatment and Harvesting: Treat cells as required and harvest them.

• Fixation: Fix the cells by resuspending the cell pellet in ice-cold 70% ethanol while gently vortexing. Incubate at -20°C for at least 2 hours.[22]

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• RNase Treatment: Resuspend the cells in PBS containing RNase A to ensure that only DNA is stained. Incubate for 15-30 minutes at 37°C.[22]

• PI Staining: Add propidium iodide staining solution to the cells.[22]

• Analysis: Analyze the samples on a flow cytometer. The fluorescence intensity of PI will be proportional to the DNA content.[20]

References

• Bordone, R., Coni, S., & Canettieri, G. (2021). The Mechanism of Action of Biguanides: New Answers to a Complex Question. Biomolecules, 11(12), 1834. [Link]

• DAWINBIO. (n.d.). Annexin V staining protocol for apoptosis. [Link]

• Assay Genie. (n.d.). Flow Cytometry Protocol | 10 Hints & Tips. [Link]

• Brody School of Medicine, ECU. (n.d.). Annexin V Stain Protocol | Flow Cytometry Core. [Link]

• Creative Bioarray. (n.d.). Caspase Activity Assay. [Link]

• Park, D., Jeong, H., & Lee, M. N. (2016). Caspase Protocols in Mice. Methods in molecular biology (Clifton, N.J.), 1419, 1–11. [Link]

• Bridges, H. R., Jones, A. J., Pollak, M. N., & Hirst, J. (2014). Effects of metformin and other biguanides on oxidative phosphorylation in mitochondria. The Biochemical journal, 462(3), 475–487. [Link]

• protocols.io. (2025). Caspase 3/7 Activity. [Link]

• Owen, M. R., Doran, E., & Halestrap, A. P. (2000). Evidence that metformin exerts its anti-diabetic effects through inhibition of complex 1 of the mitochondrial respiratory chain. The Biochemical journal, 348 Pt 3(Pt 3), 607–614. [Link]

• Kim, K. H., & Sederstrom, J. M. (2015). Assaying cell cycle status using flow cytometry. Current protocols in molecular biology, 111, 28.6.1–28.6.11. [Link]

• University of Cambridge. (n.d.). Cell Cycle Tutorial Contents. [Link]

• Purrello, F., Gullo, D., Brunetti, A., Buscema, M., Italia, S., Goldfine, I. D., & Vigneri, R. (1987). Direct effects of biguanides on glucose utilization in vitro. Metabolism: clinical and experimental, 36(8), 774–776. [Link]

• ResearchGate. (2021). (PDF) The Mechanism of Action of Biguanides: New Answers to a Complex Question. [Link]

• PromoCell. (n.d.). Troubleshooting guide for cell culture. [Link]

• YouTube. (2023). Calculating Amount of Drug Needed for Cell Culture: Practical Guide. [Link]

• Corning. (n.d.). Troubleshooting Guide for Cell Culture Contamination. [Link]

• Sorger Lab. (n.d.). "Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells". In: Current Protocols in Chemical Biology. [Link]

• Hopax. (2024). How to Optimize Cell Culture Conditions With The Right Reagents. [Link]

• El-Bacha, T., & Meira, D. D. (2021). Biguanide drugs enhance cytotoxic effects of cisplatin by depleting aspartate and NAD+ in sensitive cancer cells. Cancer & metabolism, 9(1), 38. [Link]

• ResearchGate. (2021). Dose optimization for cell culture. [Link]

• PubChem. (n.d.). 1-(2-Fluorophenyl)biguanide hydrochloride. [Link]

• Hafner, M., Niepel, M., Chung, M., & Sorger, P. K. (2017). Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells. Current protocols in chemical biology, 9(3), 185–203. [Link]

Sources

• 1. The Mechanism of Action of Biguanides: New Answers to a Complex Question - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of metformin and other biguanides on oxidative phosphorylation in mitochondria [ouci.dntb.gov.ua]
• 3. Effects of metformin and other biguanides on oxidative phosphorylation in mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sorger.med.harvard.edu [sorger.med.harvard.edu]
• 6. researchgate.net [researchgate.net]
• 7. Direct effects of biguanides on glucose utilization in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biguanide drugs enhance cytotoxic effects of cisplatin by depleting aspartate and NAD+ in sensitive cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. blog.mblintl.com [blog.mblintl.com]
• 11. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. yeasenbio.com [yeasenbio.com]
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• 15. CyQUANT XTT and MTT Assays for Cell Viability | Thermo Fisher Scientific - SG [thermofisher.com]
• 16. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 17. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 18. Annexin V Staining Protocol [bdbiosciences.com]
• 19. Annexin V staining protocol for apoptosis : Abcam 제품 소개 [dawinbio.com]
• 20. Flow cytometry with PI staining | Abcam [abcam.com]
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• 22. icms.qmul.ac.uk [icms.qmul.ac.uk]

Common sources of error in 1-(2-Fluorophenyl)biguanide hydrochloride experiments

Technical Support Center: 1-(2-Fluorophenyl)biguanide Hydrochloride Experiments

Introduction

Welcome to the technical support center for 1-(2-Fluorophenyl)biguanide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are actively working with this compound. Biguanides, while structurally simple, present unique challenges in synthesis, purification, and analysis due to their high basicity, extensive hydrogen bonding capabilities, and potential for side reactions.[1] This document provides in-depth, field-proven insights in a question-and-answer format to help you troubleshoot common experimental errors and optimize your workflow.

Section 1: Synthesis and Reaction Troubleshooting

The most common synthesis for N-aryl biguanides involves the condensation of an amine hydrochloride with cyanoguanidine (dicyandiamide).[1] While robust, this reaction is sensitive to several parameters that can lead to low yields or undesired byproducts.

FAQ 1: My reaction yield is consistently low or zero. What are the primary causes?

Low yield is the most frequently encountered issue. The root cause often lies in one of three areas: reaction conditions, reactant quality, or competing side reactions.

Possible Cause 1: Sub-optimal Reaction Conditions The traditional method of simply heating 2-fluoroaniline hydrochloride and cyanoguanidine can be inefficient. The reaction equilibrium may not favor product formation without sufficient energy or catalytic assistance.

• Insight & Solution: Modern synthetic protocols often employ activators or alternative energy sources. Consider the following modifications:

  • Lewis Acid Catalysis: The addition of a Lewis acid like Iron(III) chloride (FeCl₃) can significantly increase both the rate and yield of the reaction by activating the cyano group.[2][3]

  • Microwave-Assisted Synthesis: Microwave irradiation can dramatically shorten reaction times (from hours to minutes) and improve yields by providing efficient and uniform heating.[2][4] Trimethylsilyl chloride (TMSCl) is often used as an activator in these protocols.[4]

  • Solvent and Concentration: The reaction is often sensitive to reactant concentration. In some protocols, a minimum concentration of 2 M is required to achieve high yields.[3] High-boiling point polar solvents like 1,4-dioxane, butanol, or acetonitrile are commonly used.[3]

Possible Cause 2: Reactant Purity and Stability The stability and purity of your starting materials, particularly 2-fluoroaniline, are critical.

• Insight & Solution: 2-fluoroaniline can oxidize and darken on storage. Use freshly distilled or high-purity aniline for best results. Ensure your cyanoguanidine is dry. As a hydrochloride salt, 1-(2-Fluorophenyl)biguanide is hygroscopic; moisture can interfere with both the reaction and subsequent isolation.[5]

Possible Cause 3: Inefficient Product Isolation The product is a polar hydrochloride salt. If your workup procedure is not optimized, you may be losing a significant amount of product.

• Insight & Solution: The hydrochloride salt will often precipitate from the reaction mixture upon cooling or with the addition of a suitable anti-solvent like isopropyl alcohol or acetonitrile.[2] Avoid washing with highly polar solvents in which the salt may be soluble.

Troubleshooting Low Yield: A Decision Workflow

Caption: Competing reaction pathways for ortho-substituted anilines.

• Solution:

  • Control Temperature: Excessive heat can promote the cyclization reaction. If using thermal methods, try lowering the temperature and extending the reaction time.

  • Use Microwave Synthesis: The rapid and controlled heating of microwave synthesis can often favor the desired kinetic product over the thermodynamic cyclized byproduct. [4] 3. Purification: If the byproduct forms, it will need to be separated during purification. Due to structural similarity, this may require chromatographic methods.

Section 2: Purification and Isolation

The physicochemical properties of biguanides make their purification non-trivial. Their high polarity and ability to form strong hydrogen bonds complicate isolation and removal of impurities. [1]

FAQ 3: My product is an oil or a sticky solid and won't crystallize. How can I isolate a clean, solid powder?

This is a classic problem related to residual solvent and the hygroscopic nature of the biguanide salt.

• Insight & Causality: 1-(2-Fluorophenyl)biguanide hydrochloride is hygroscopic, meaning it readily absorbs moisture from the air. [5]This absorbed water, along with residual high-boiling point solvents (like dioxane or NMP), can prevent the formation of a crystalline solid. Biguanides are also highly polar and hydrophilic.

• Troubleshooting Protocol:

  • Solvent Removal: Ensure the reaction solvent is thoroughly removed under vacuum. If a high-boiling solvent was used, consider azeotropic removal with a lower-boiling solvent like toluene.

  • Precipitation/Trituration: After removing the reaction solvent, dissolve the crude residue in a minimal amount of a polar solvent (e.g., methanol) and attempt to precipitate the product by slowly adding a less polar anti-solvent (e.g., acetonitrile, isopropyl alcohol, or diethyl ether). [2]Vigorous stirring during this process (trituration) can help break up oils and induce crystallization.

  • Drying: Dry the isolated solid extensively under high vacuum, preferably with gentle heating (e.g., 40-50 °C) if the compound is thermally stable. Storing and handling the final product under an inert atmosphere (like nitrogen or argon) is highly recommended. [5]

Comparative Table: Synthesis Protocols & Workup

Protocol	Key Reagents	Conditions	Typical Workup	Pros	Cons
Thermal Fusion	Amine HCl, Cyanoguanidine	180–200 °C, 1h, neat [1]	Cool, dissolve in water/alcohol, precipitate	Simple, no solvent	High temp can cause side reactions
FeCl₃ Catalysis	Amine, Cyanoguanidine, FeCl₃	100 °C, 90 min, 1,4-Dioxane [3]	Cool, precipitate with HCl, filter, wash	Good yields, moderate temp	Requires catalyst, solvent removal
Microwave/TMSCl	Amine, Cyanoguanidine, TMSCl	130–150 °C, 10-15 min, ACN [2][4]	Cool, dilute with alcohol, filter, wash	Very fast, high yields	Requires microwave reactor

Section 3: Characterization and Analysis

Analyzing biguanides can be tricky due to their unique chemical nature.

FAQ 4: The ¹H NMR spectrum of my compound has broad peaks and is difficult to interpret. Is this normal?

Yes, this is a very common observation for biguanides.

• Insight & Causality: The difficulty in NMR analysis stems from two key properties:

  • Tautomerism: Biguanides exist as multiple tautomers in solution, leading to the potential for multiple chemical environments for the same proton. [1] 2. Proton Exchange: The numerous N-H protons are exchangeable and participate in extensive hydrogen bonding with each other and with solvent molecules. This rapid exchange on the NMR timescale leads to significant peak broadening, particularly for the N-H signals. [1]The presence of the quadrupolar ¹⁴N nucleus can also contribute to the broadening of adjacent C-H and N-H signals.

• Solutions for Analysis:

  • D₂O Exchange: Add a drop of deuterium oxide (D₂O) to your NMR sample. The exchangeable N-H protons will be replaced by deuterium, causing their signals to disappear from the spectrum. This is an excellent way to confirm which peaks correspond to N-H protons.

  • Low Temperature NMR: Acquiring the spectrum at a lower temperature can sometimes slow down the exchange processes enough to resolve broadened signals.

  • ¹³C and ¹⁵N NMR: Carbon and Nitrogen NMR can be very informative. The protonated imino carbons typically appear around 152-155 ppm in the ¹³C spectrum. * Focus on the Aromatic Region: The signals for the 2-fluorophenyl group should be sharp and interpretable. Confirming their presence, splitting pattern, and integration is a crucial first step.

Section 4: Stability, Storage, and Handling

Proper handling and storage are essential to maintain the integrity of your compound.

FAQ 5: What are the correct storage conditions for 1-(2-Fluorophenyl)biguanide hydrochloride?

• Guidance: Based on safety data for analogous compounds, 1-(2-Fluorophenyl)biguanide hydrochloride should be stored in a tightly closed container in a dry and well-ventilated place. [5][6]Due to its hygroscopic nature, storage under an inert atmosphere (e.g., in a desiccator with desiccant or in a glovebox) is strongly recommended to prevent water absorption. [5]

FAQ 6: Is the compound hazardous? What precautions should I take?

• Guidance: Yes, materials of this class are considered hazardous.

  • Health Hazards: It is expected to cause skin irritation, serious eye irritation, and may cause respiratory irritation upon inhalation of dust. [5][7] * Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat. [6]When handling the solid powder outside of a fume hood, a dust mask or approved respirator may be necessary. [5] * Handling: Avoid formation of dust and aerosols. Do not get in eyes, on skin, or on clothing. [6]Handle in accordance with good industrial hygiene and safety practices.

References

• Bobbio, C., et al. (2021). Synthetic accesses to biguanide compounds. PMC - NIH. Available at: [Link]

• Bar-Ziv, R., et al. (2018). Synthesis and Characterization of Biguanide and Biguanidium Surfactants for Efficient and Recyclable Application in the Suzuki–Miyaura Reaction. ACS Omega. Available at: [Link]

• Fortuna, S., et al. (2019). The chemistry of biguanides. Canadian Journal of Chemistry. Available at: [Link]

• Choi, S., et al. (2014). Optimization of biguanide derivatives as selective antitumor agents blocking adaptive stress responses in the tumor microenvironment. PMC - NIH. Available at: [Link]

• PubChem. (n.d.). 1-(2-Fluorophenyl)biguanide hydrochloride. PubChem. Available at: [Link]

Sources

• 1. Synthetic accesses to biguanide compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Optimization of biguanide derivatives as selective antitumor agents blocking adaptive stress responses in the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. 1-(4-Chlorophenyl)biguanide hydrochloride, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

Technical Support Center: Storage and Stability of 1-(2-Fluorophenyl)biguanide hydrochloride

Welcome to the technical support resource for 1-(2-Fluorophenyl)biguanide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to ensure the chemical integrity and stability of this compound during storage and experimental use. As a hydrochloride salt of a fluorinated biguanide, this molecule possesses specific characteristics that necessitate careful handling to prevent degradation. This document provides in-depth, evidence-based answers and troubleshooting protocols to address common stability challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the stability and handling of 1-(2-Fluorophenyl)biguanide hydrochloride.

Q1: What are the primary environmental factors that can cause the degradation of 1-(2-Fluorophenyl)biguanide hydrochloride?

A1: The degradation of 1-(2-Fluorophenyl)biguanide hydrochloride is primarily influenced by four key factors:

• Moisture (Hydrolysis): The biguanide functional group is susceptible to hydrolysis, which can break it down.[1] As a hydrochloride salt, the compound is often hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2] This absorbed water can accelerate hydrolytic degradation, even in the solid state.

• Light (Photodegradation): Aromatic compounds containing halogens, such as the 2-fluorophenyl group, can be sensitive to light, particularly UV radiation.[3] Photolysis can lead to the cleavage of the carbon-fluorine (C-F) bond or the formation of other fluorinated byproducts, compromising the sample's integrity.[3][4]

• Elevated Temperature (Thermal Degradation): Like most complex organic molecules, exposure to high temperatures can provide the energy needed to initiate decomposition.[5][6] Studies on the related compound metformin hydrochloride show that thermal degradation occurs in a predictable manner, which can be modeled by kinetic studies.[5][7]

• Extreme pH (in solution): When dissolved, the stability of the biguanide structure is pH-dependent. Strong acidic or alkaline conditions can catalyze hydrolysis and other degradation reactions.[8][9]

Q2: What are the likely degradation products I should be aware of?

A2: Based on the structure and known degradation pathways of related biguanides like metformin, the following byproducts are plausible:[8][9]

• Hydrolysis Products: The most common degradation pathway for biguanides is hydrolysis, which cleaves the biguanide moiety. This would likely result in the formation of 1-(2-Fluorophenyl)guanylurea . In more extensive degradation, ammonia and urea derivatives may also form.[1][10]

• Photodegradation Products: Exposure to light could lead to defluorination of the aromatic ring or other complex rearrangements, creating novel fluorinated impurities.[3]

• Cyclization Products: Under certain conditions, biguanides can undergo cyclization to form triazine derivatives.[8]

Identifying these products definitively requires advanced analytical techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[11]

Q3: What are the ideal storage conditions for long-term and short-term use?

A3: To minimize degradation, adherence to proper storage protocols is critical. The ideal conditions are summarized in the table below.

Parameter	Long-Term Storage (Months/Years)	Short-Term Storage (Days/Weeks)	In-Use (Solutions)
Temperature	-20°C is recommended.	2-8°C (refrigerated).	Prepare fresh daily; if necessary, store at 2-8°C for no more than 24-48 hours.
Atmosphere	Store under an inert gas (Argon or Nitrogen).	Tightly sealed container.	Protect from air exposure.
Light	Protect from all light (use amber, opaque containers).	Store in an amber vial or in a dark location (e.g., a drawer).	Use amber glassware or cover with aluminum foil.
Moisture	Store in a desiccator with a suitable desiccant.	Ensure the container is tightly sealed after each use.	Use anhydrous solvents where appropriate and minimize exposure to humidity.

Q4: How can I quickly assess if my sample may have degraded?

A4: A preliminary assessment can be made through:

• Visual Inspection: Check for changes in color or physical state (e.g., clumping, melting), which can indicate degradation or moisture uptake.

• Analytical Screening: The most reliable method is to use a validated analytical technique like High-Performance Liquid Chromatography (HPLC). The appearance of new peaks or a decrease in the area of the main analyte peak relative to a reference standard is a clear indicator of degradation.[8]

Q5: Why is a "stability-indicating" analytical method crucial when working with this compound?

A5: A stability-indicating method is an analytical procedure that can accurately and selectively quantify the intact drug in the presence of its degradation products, impurities, and excipients.[12] Its importance is mandated by regulatory bodies like the International Council for Harmonisation (ICH).[9] Without such a method, you cannot be certain if a measured decrease in the main peak is due to degradation or analytical interference, nor can you quantify the impurities that have formed. This is essential for accurate research and for ensuring the safety and efficacy of any potential drug product.[13]

Section 2: Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during the handling and analysis of 1-(2-Fluorophenyl)biguanide hydrochloride.

Issue: Unexpected Peaks Appear in My HPLC Chromatogram During Analysis

The presence of new, unexpected peaks is a primary signal of sample degradation. The troubleshooting workflow below helps diagnose the cause.

Caption: Workflow for a comprehensive forced degradation study.

Step-by-Step Methodology:

• Prepare Stock Solution: Prepare an accurately weighed stock solution of 1-(2-Fluorophenyl)biguanide hydrochloride in a suitable solvent (e.g., methanol or a water/acetonitrile mixture) at a known concentration (e.g., 1 mg/mL).

• Set Up Stress Conditions: For each condition, mix the stock solution with the stressor. Store an unstressed control sample protected from light at 2-8°C.

  • Acidic: Mix stock with 0.1 M HCl. Heat at 60°C. Sample at time points (e.g., 2, 4, 8, 24 hours).

  • Alkaline: Mix stock with 0.1 M NaOH. Keep at room temperature. Sample at time points (e.g., 30 mins, 1, 2, 4 hours). Note: Base hydrolysis is often much faster than acid hydrolysis.

  • Oxidative: Mix stock with 3% H₂O₂. Keep at room temperature, protected from light. Sample at time points.

  • Thermal: Store both solid powder and a solution sample in an oven at 80°C. Sample the solution at time points. For the solid, dissolve a portion at each time point for analysis.

  • Photolytic: Expose a solution to a calibrated light source according to ICH Q1B guidelines (overall illumination of ≥ 1.2 million lux hours and an integrated near UV energy of ≥ 200 watt hours/square meter). Wrap a control sample in aluminum foil and store it under the same conditions.

• Neutralize and Dilute: Before injection, neutralize the acid and base samples and dilute all samples to the target analytical concentration.

• Analyze: Analyze all stressed samples, the unstressed control, and a blank by a suitable HPLC method, preferably with both a Diode Array Detector (DAD) for peak purity analysis and a Mass Spectrometer (MS) for identification.

• Evaluate: The method is considered stability-indicating if all degradation product peaks are well-resolved from the parent peak (Resolution > 2). [12]

Protocol 2: General Stability-Indicating HPLC Method

While method development must be empirically determined, the following provides a robust starting point for analyzing 1-(2-Fluorophenyl)biguanide hydrochloride and its degradation products.

• Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 3.5 or 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid or 10 mM Ammonium Formate in Water.

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient: Start with a low percentage of organic phase (e.g., 5-10% B) and ramp up to a high percentage (e.g., 95% B) over 15-20 minutes to elute all potential degradants.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40°C to ensure reproducible retention times.

• Detection: DAD/PDA detector set to monitor multiple wavelengths (e.g., 210 nm, 240 nm, 260 nm) to ensure detection of all components.

• Injection Volume: 5-10 µL.

This method should be fully validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

References

• Benchchem. (2025). Biguanide Dihydriodide Degradation: A Technical Support Resource.

• Wikipedia. (n.d.). Biguanide. Available from: [Link]

• Powers, L. C., et al. (2021). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. Environmental Science & Technology. Available from: [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2021). Development and Stability of Forced Degradation Studies Indicating Different Brands of Metformin Drugs. Available from: [Link]

• O'Malley, L. P., et al. (2006). Biodegradability of end-groups of the biocide polyhexamethylene biguanide (PHMB) assessed using model compounds. Pest Management Science. Available from: [Link]

• The Innovation. (2023). Degradation breakthrough of stabilized compounds with C-F bonds. Available from: [Link]

• Molecules. (2022). Metabolism and Chemical Degradation of New Antidiabetic Drugs: A Review of Analytical Approaches for Analysis of Glutides and Gliflozins. Available from: [Link]

• ResearchGate. (2006). Biodegradability of end-groups of the biocide polyhexamethylene biguanide (PHMB) assessed using model compounds. Available from: [Link]

• Diabetologia. (2012). Molecular mechanism of action of metformin: old or new insights?. Available from: [Link]

• Asian Publication Corporation. (2010). Assessment of Thermal Stability of Metformin Hydrochloride. Available from: [Link]

• ResearchGate. (n.d.). Degradation and Transformation of Organic Fluorine Compounds. Available from: [Link]

• ResearchGate. (2023). The biodegradation vs. biotransformation of fluorosubstituted aromatics. Available from: [Link]

• Asian Journal of Chemistry. (2010). Assessment of Thermal Stability of Metformin Hydrochloride. Available from: [Link]

• BioProcess International. (2006). Forced Degradation Studies: Regulatory Considerations and Implementation. Available from: [Link]

• R Discovery. (n.d.). Forced Degradation Studies Research Articles. Available from: [Link]

• ResearchGate. (2023). Proposed biodegradation pathways for metformin. Available from: [Link]

• ResearchGate. (2010). Assessment of Thermal Stability of Metformin Hydrochloride. Available from: [Link]

• PubChem. (n.d.). 1-(2-Fluorophenyl)biguanide hydrochloride. Available from: [Link]

• Journal of Medical Toxicology. (2018). Review of Biguanide (Metformin) Toxicity. Available from: [Link]

• Royal Society of Chemistry. (2020). Biguanide–transition metals complexes as potential drug for hyperglycemia treatment. Available from: [Link]

• ResearchGate. (2023). Metformin-NSAIDs Molecular Salts: A Path towards Enhanced Oral Bioavailability and Stability. Available from: [Link]

• ResearchGate. (2019). The Mechanism of Action of Biguanides: New Answers to a Complex Question. Available from: [Link]

• Springer. (2007). STABILITY: PHYSICAL AND CHEMICAL. Available from: [Link]

• National Institutes of Health. (2023). Perspective on halogenated organic compounds. Available from: [Link]

• ResearchGate. (n.d.). Detection Methods for DBPs. Available from: [Link]

• Master Organic Chemistry. (2018). Electrophilic Aromatic Substitutions (1) – Halogenation of Benzene. Available from: [Link]

• Bentham Science. (2023). Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability. Available from: [Link]

• National Institutes of Health. (2023). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Belzutifan in Pharmaceutical Dosage Forms. Available from: [Link]

• Khan Academy. (2013). Halogenation | Aromatic compounds | Organic chemistry. Available from: [Link]

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• 13. biopharminternational.com [biopharminternational.com]

Interpreting unexpected results in 1-(2-Fluorophenyl)biguanide hydrochloride assays

Welcome to the technical support center for 1-(2-Fluorophenyl)biguanide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot unexpected results during the analytical characterization of this compound. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your laboratory work.

I. Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the handling and analysis of 1-(2-Fluorophenyl)biguanide hydrochloride.

Q1: What are the key chemical properties of 1-(2-Fluorophenyl)biguanide hydrochloride I should be aware of before starting my assay?

A1: Understanding the fundamental properties of 1-(2-Fluorophenyl)biguanide hydrochloride is crucial for successful analysis. Here are the key characteristics:

Property	Value	Source
Molecular Formula	C₈H₁₁ClFN₅	[1]
Molecular Weight	231.66 g/mol	[1]
Melting Point	237-241°C (lit.)	[2]
Appearance	White to off-white crystalline solid	[3]
Solubility	Biguanides are generally polar and hydrophilic, with good solubility in aqueous media.[4]
Hygroscopicity	The hydrochloride salt form can be hygroscopic, meaning it can absorb moisture from the air.[5] This can affect the accuracy of weighing and standard preparation.

Q2: What is the recommended storage condition for 1-(2-Fluorophenyl)biguanide hydrochloride?

A2: Due to its potential hygroscopicity, 1-(2-Fluorophenyl)biguanide hydrochloride should be stored in a tightly sealed container in a cool, dry place, and preferably under an inert atmosphere (e.g., nitrogen or argon) to minimize moisture absorption.[5]

Q3: What is the primary analytical technique for the quantification of 1-(2-Fluorophenyl)biguanide hydrochloride?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and robust technique for the analysis of biguanide compounds.[6] Reversed-phase HPLC with UV detection is a typical starting point.

II. Troubleshooting Guide: Unexpected HPLC Results

This section provides a detailed, question-and-answer-based troubleshooting guide for common and unexpected issues encountered during the HPLC analysis of 1-(2-Fluorophenyl)biguanide hydrochloride.

A. Peak Shape and Retention Time Issues

Q4: I am observing significant peak tailing for my 1-(2-Fluorophenyl)biguanide hydrochloride peak. What could be the cause and how can I fix it?

A4: Peak tailing is a common issue with basic compounds like biguanides on silica-based reversed-phase columns. The primary cause is the interaction of the positively charged biguanide with residual acidic silanol groups on the silica surface.

Causality Explained: The biguanide moiety is strongly basic and will be protonated at typical HPLC mobile phase pH values. These positively charged analyte molecules can interact with deprotonated, negatively charged silanol groups on the stationary phase via secondary ionic interactions, leading to a mixed-mode retention mechanism and resulting in tailed peaks.

Troubleshooting Steps:

• Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.5) will protonate the silanol groups, minimizing the ionic interactions.

• Use of an Ion-Pairing Reagent: Adding an ion-pairing reagent like sodium hexanesulfonate to the mobile phase can mask the positive charge on the analyte or interact with the stationary phase to create a more uniform surface.

• Employ a Phenyl or Fluorinated Stationary Phase: A stationary phase with a phenyl or fluorinated ligand can offer alternative selectivity for aromatic compounds like 1-(2-Fluorophenyl)biguanide hydrochloride through π-π interactions, potentially reducing the reliance on silanol interactions for retention and improving peak shape.[7]

• Increase Buffer Concentration: A higher buffer concentration can help to maintain a consistent pH at the column surface and mask silanol interactions.

Caption: Decision tree for identifying the source of unexpected peaks.

Q7: How can I identify the structure of an unknown peak?

A7: The most powerful technique for identifying unknown peaks is Liquid Chromatography-Mass Spectrometry (LC-MS/MS) .

Experimental Protocol for LC-MS/MS Identification:

• Develop a Suitable LC Method: Optimize an HPLC method to achieve good separation of the main peak and the unknown peak.

• Acquire Full Scan MS Data: Run the sample on an LC-MS system in full scan mode to determine the molecular weight of the unknown peak.

• Perform MS/MS Fragmentation: Isolate the molecular ion of the unknown peak in the mass spectrometer and subject it to collision-induced dissociation (CID) to generate fragment ions.

• Interpret the Fragmentation Pattern: The fragmentation pattern will provide structural information about the unknown compound. For 1-(2-Fluorophenyl)biguanide hydrochloride, characteristic fragments would include the fluorophenyl group and fragments of the biguanide chain. By comparing the fragmentation pattern of the unknown to that of the parent compound, you can deduce the structural modification (e.g., loss of a functional group, addition of a hydroxyl group from hydrolysis).

III. Advanced Troubleshooting

Q8: The 2-fluorophenyl group in my compound seems to be causing unique analytical challenges. How does it influence the analysis?

A8: The 2-fluorophenyl group introduces specific properties that can affect the chromatographic behavior of the molecule.

• Enhanced Retention on Phenyl Columns: The fluorophenyl group can engage in strong π-π interactions with phenyl-based stationary phases, leading to increased retention and potentially better selectivity compared to standard C18 columns. [7]* Potential for Unique Degradation Pathways: While the C-F bond is strong, the electron-withdrawing nature of fluorine can influence the reactivity of the aromatic ring. Under certain conditions, this could lead to nucleophilic aromatic substitution, although this is less common than hydrolysis of the biguanide moiety.

• Impact on Mass Spectrometry: The presence of fluorine can be a useful marker in mass spectrometry due to its monoisotopic nature.

Q9: I suspect my sample has degraded. How can I perform a forced degradation study to confirm this and identify the degradation products?

A9: A forced degradation study is a systematic way to investigate the stability of a drug substance under various stress conditions.

Forced Degradation Protocol:

• Prepare Stock Solution: Prepare a stock solution of 1-(2-Fluorophenyl)biguanide hydrochloride in a suitable solvent (e.g., methanol or water).

• Expose to Stress Conditions: Aliquot the stock solution and expose it to the following conditions in separate vials:

  • Acidic Hydrolysis: Add 0.1 M HCl and heat at 60-80°C for a defined period (e.g., 2, 4, 8, 24 hours).

  • Basic Hydrolysis: Add 0.1 M NaOH and heat at 60-80°C for a defined period.

  • Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for a defined period.

  • Thermal Degradation: Heat the solid compound or a solution at a high temperature (e.g., 80-100°C).

  • Photodegradation: Expose a solution to UV light (e.g., 254 nm) for a defined period.

• Neutralize and Analyze: Before analysis, neutralize the acidic and basic samples. Analyze all stressed samples by HPLC-DAD and LC-MS to identify and quantify the degradation products.

By systematically evaluating the degradation under these conditions, you can identify the primary degradation pathways and develop a stability-indicating analytical method.

References

• Bouattour, Y., Chennell, P., Wasiak, M., Jouannet, M., & Sautou, V. (2018). Stability of an ophthalmic formulation of polyhexamethylene biguanide in gamma-sterilized and ethylene oxide sterilized low density polyethylene multidose eyedroppers. PeerJ, 6, e4549. [Link]

• PubChem. 1-(2-Fluorophenyl)biguanide hydrochloride. [Link]

• Srinivasan, K., & Stalin, A. (2015). A review on the various analytical methods for the determination of metformin. Journal of Pharmaceutical Analysis, 5(5), 275-280.
• Umasankara Sastry, T., Nageswara Rao, K., Appi Reddy, T., & Gandhi, P. (2013). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Asian Journal of Chemistry, 25(13), 7233-7236.
• Yasuda, K., et al. (2004). Enhanced secretion of glucagon-like peptide 1 by biguanide compounds.
• Zhang, T., et al. (2020). Ultraviolet Photolysis of Metformin: Mechanisms of Environmental Factors, Identification of Intermediates, and Density Functional Theory Calculations. International Journal of Environmental Research and Public Health, 17(18), 6753.

• Cleveland Clinic. Biguanides. [Link]

• Desvergne, A., et al. (2021). Synthetic accesses to biguanide compounds. Beilstein Journal of Organic Chemistry, 17, 1001-1040. [Link]

• ResearchGate. A Structural Basis for Biguanide Activity. [Link]

• MDPI. The Mechanism of Action of Biguanides: New Answers to a Complex Question. [Link]

• Scion Instruments. HPLC Troubleshooting Guide. [Link]

• ACE HPLC. HPLC Troubleshooting Guide. [Link]

• ResearchGate. Determination of polyhexamethylene biguanide hydrochloride. [Link]

• Taylor & Francis Online. Biguanide – Knowledge and References. [Link]

• MDPI. Physical and Chemical Characterization of Poly(hexamethylene biguanide) Hydrochloride. [Link]

• MDPI. Determination of Polyhexamethylene Biguanide Hydrochloride Using a Lactone-Rhodamine B-Based Fluorescence Optode. [Link]

• NIH. Forced Degradation Behaviour of Fluphenazine Hydrochloride by LC and Characterization of its Oxidative Degradation Product by LC–MS/MS. [Link]

• PubMed. Degradation of a Fluoropyridinyl Drug in Capsule Formulation: Degradant Identification, Proposed Degradation Mechanism, and Formulation Optimization. [Link]

• NIH. Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles. [Link]

• Science.gov. degradation product formed: Topics by Science.gov. [Link]

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How to address batch-to-batch variability of synthesized 1-(2-Fluorophenyl)biguanide hydrochloride

A Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

General Product Information

Q1: What are the key chemical and physical properties of 1-(2-Fluorophenyl)biguanide hydrochloride?

1-(2-Fluorophenyl)biguanide hydrochloride is a solid with the molecular formula C8H11ClFN5 and a molecular weight of 231.66 g/mol .[1][2] It is characterized by a melting point range of 237-241°C.[1] Spectroscopic data reveals a maximum UV absorption at 234 nm, which is characteristic of the π-π* transition in the biguanide group.[3]

Q2: What are the recommended storage conditions for this compound?

Due to its hygroscopic nature, 1-(2-Fluorophenyl)biguanide hydrochloride should be stored under an inert atmosphere in a tightly closed container placed in a dry, well-ventilated area.[4][5] Exposure to moisture or water should be avoided to maintain the compound's stability.[4]

Q3: Is 1-(2-Fluorophenyl)biguanide hydrochloride known to exhibit polymorphism?

While specific studies on 1-(2-Fluorophenyl)biguanide hydrochloride polymorphism are not widely published, polymorphism is a common phenomenon in active pharmaceutical ingredients (APIs), with over 50% of APIs estimated to exist in more than one crystalline form.[6][7] Different polymorphic forms can arise from variations in crystallization conditions and can significantly impact physicochemical properties like solubility and stability.[6][8] Therefore, the potential for polymorphism should be a consideration during synthesis and storage.

Troubleshooting Guide: Addressing Batch-to-Batch Variability

Batch-to-batch inconsistency is a critical issue that can compromise experimental reproducibility, delay development timelines, and lead to regulatory challenges.[9] This section addresses specific problems you may encounter.

Issue 1: Inconsistent Yields

Q: My reaction yield for 1-(2-Fluorophenyl)biguanide hydrochloride varies significantly between batches, ranging from low to moderate. What are the potential causes and how can I improve consistency?

A: Inconsistent yields are often multifactorial, stemming from issues with starting materials, reaction conditions, or the workup process.

• Causality: The synthesis of biguanides often involves the reaction of an amine hydrochloride with a cyanoguanidine derivative.[3] The efficiency of this reaction is sensitive to several factors. Impurities in starting materials can interfere with the reaction, leading to lower yields.[10][11] Reaction parameters such as temperature, time, and solvent choice also play a crucial role in maximizing product formation while minimizing side reactions.[12] Finally, product loss during the isolation and purification steps is a common contributor to reduced yields.[13]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent yields.

• Detailed Protocols:

  • Protocol 1: Starting Material Qualification

    • Purity Analysis: Analyze all starting materials (e.g., 2-fluoroaniline, dicyandiamide) by HPLC and ¹H NMR to confirm identity and purity (>99%).

    • Moisture Content: Determine the water content of reagents and solvents using Karl Fischer titration. Dry materials if moisture is >0.1%.

  • Protocol 2: Reaction Optimization Study (Small Scale)

    • Temperature Screening: Set up parallel reactions at slightly different temperatures (e.g., 120°C, 125°C, 130°C), keeping all other parameters constant.

    • Time Course Analysis: In a single reaction, withdraw aliquots at regular intervals (e.g., 2, 4, 6, 8 hours). Quench and analyze by HPLC to determine the point of maximum product formation.

    • Monitor Progress: Use Thin Layer Chromatography (TLC) or HPLC to monitor the reaction's progression and identify the formation of by-products.[13]

Issue 2: Variable Purity and Impurity Profiles

Q: I'm observing different impurity profiles in my final product from batch to batch, even when the yield is similar. What could be causing this, and how can I ensure consistent purity?

A: Variability in impurity profiles often points to subtle changes in reaction pathways or the final crystallization step.

• Causality: The formation of impurities can be influenced by localized "hot spots" in the reaction mixture, prolonged reaction times leading to product degradation, or the presence of contaminants that catalyze side reactions.[9][12] The crystallization process is a critical purification step; if not well-controlled, impurities can become trapped within the crystal lattice.[14][15]

• Data Summary: Common Impurity Sources

  Potential Cause	Typical Impurity Type	Recommended Action
  Inconsistent Reaction Temperature	Over-reaction or degradation products	Implement precise temperature control and monitoring.
  Poor Mixing at Scale	Unreacted starting materials, localized by-products	Evaluate and optimize stirrer speed and design.[16]
  Extended Reaction Times	Degradation products	Determine optimal reaction endpoint via time-course study.[12]

  | Ineffective Crystallization | Trapped starting materials or by-products | Optimize solvent system, cooling rate, and agitation.[17][18] |

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for variable purity.

• Detailed Protocols:

  • Protocol 3: Crystallization Optimization

    • Solvent Screening: Test various solvent/anti-solvent systems (e.g., ethanol/water, isopropanol/heptane) to find conditions that maximize product precipitation while leaving impurities in the mother liquor.

    • Controlled Cooling: Implement a programmed, slow cooling ramp (e.g., 10°C/hour) instead of rapid cooling in an ice bath to promote the formation of purer crystals.[7]

    • Seeding: Introduce a small quantity of high-purity seed crystals at the point of supersaturation to control nucleation and crystal growth.[19]

Issue 3: Inconsistent Physical Properties (Color, Crystal Form, Hygroscopicity)

Q: My isolated 1-(2-Fluorophenyl)biguanide hydrochloride product sometimes appears off-white or has a different crystalline appearance. I'm also concerned about its tendency to absorb water. How can I control these physical properties?

A: Variations in physical properties are often linked to the presence of trace impurities and, critically, the final solid-state form of the compound (polymorphism).

• Causality:

  • Color: Off-colors can be due to trace, highly colored impurities that are not easily detected by standard HPLC.

  • Crystal Form (Polymorphism): The final crystalline form of a compound can be influenced by factors like the crystallization solvent, cooling rate, and agitation.[7][8] Different polymorphs can have distinct shapes, solubilities, and stabilities.[6][20] Uncontrolled crystallization can lead to a mixture of forms or the formation of a less stable, metastable polymorph.[21]

  • Hygroscopicity: The tendency of a solid to absorb moisture from the air is an intrinsic property but can be exacerbated by the presence of an amorphous (non-crystalline) content or certain salt forms.[][23]

• Analytical Workflow for Physical Characterization:

  Caption: Analytical workflow for physical properties.

• Detailed Protocols:

  • Protocol 4: Polymorph and Hygroscopicity Screening

    • X-Ray Powder Diffraction (XRPD): Analyze different batches by XRPD. The resulting diffraction pattern is a unique fingerprint for a specific crystal form.[7] Consistent patterns indicate a single, reproducible polymorph.

    • Differential Scanning Calorimetry (DSC): Use DSC to determine the melting point and detect any phase transitions, which can indicate the presence of different polymorphs or solvates.

    • Dynamic Vapor Sorption (DVS): Perform DVS analysis to quantify moisture uptake at varying relative humidity levels. This provides a hygroscopicity profile and helps classify the material according to standards such as those in the European Pharmacopoeia.[24]

References

• PharmaCores. (2025).
• Bansal, A. K., & Kumar, S. (2021). Polymorphism: The Phenomenon Affecting the Performance of Drugs. IntechOpen.
• Fabbiani, F. P. A., & Friščić, T. (2012). Polymorphism—A Critical Consideration in Pharmaceutical Development, Manufacturing, and Stability. In Pharmaceutical Manufacturing Handbook (pp. 109-132). John Wiley & Sons, Inc.
• Syrris. (n.d.).
• MDPI. (n.d.). Crystals | Special Issue : Polymorphism in Pharmaceutical Compounds. MDPI.
• Longdom Publishing. (n.d.). Crystallization in Pharmaceutical Manufacturing: Optimizing Drug Stability and Bioavailability. Longdom Publishing.
• Jagiellońskie Centrum Innowacji. (n.d.). POLYMORPHISM OF PHARMACEUTICALS – SIGNIFICANCE AND SELECTED IDENTIFICATION METHODS. Jagiellońskie Centrum Innowacji.
• Shandong Look Chemical. (2021, January 6). Problems needing attention in synthesis process scaling up. Shandong Look Chemical.
• MDPI. (2021). Recent Developments in the Crystallization Process: Toward the Pharmaceutical Industry. MDPI.
• BOC Sciences. (n.d.). Hygroscopicity Testing. BOC Sciences.
• Tianming Pharmaceutical. (n.d.). Batch-to-Batch Consistency: Why It Matters for Intermediates.
• MDPI. (2023).
• ResearchGate. (n.d.). Crystallization Process Development of an Active Pharmaceutical Ingredient and Particle Engineering via the Use of Ultrasonics and Temperature Cycling.
• CatSci. (n.d.). Some Scale-Up Considerations.
• Minitab. (2012, October 23).
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• UK-CPI.com. (n.d.). 6 key challenges when scaling up sustainable chemical processes. UK-CPI.com.
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• Technology Networks. (n.d.).
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• AZoM. (2024, May 3). Maximizing Yield and Purity: Strategies for Fine Chemical Synthesis. AZoM.
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• Alfa Chemistry. (n.d.). Hygroscopicity Assessment. Alfa Chemistry.
• MDPI. (2023). Synthesis, Characterization and Structural Analysis of Two New Biguanide Complexes. MDPI.
• HemaCare. (2019, November 12). What Impacts Starting Material Quality? Part 3: Defining the Balance Between Purity and Yield. HemaCare.
• Allada, R. (2016). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Asian Journal of Pharmaceutics, 10(4).
• National Center for Biotechnology Information. (2021). Synthetic accesses to biguanide compounds. PMC.
• Matrix Scientific. (n.d.). 1-(2-Fluorophenyl)biguanide hydrochloride.
• ACS Publications. (2018). Synthesis and Characterization of Biguanide and Biguanidium Surfactants for Efficient and Recyclable Application in the Suzuki–Miyaura Reaction. ACS Omega.
• National Center for Biotechnology Information. (n.d.). Enhancing Generic Reaction Yield Prediction through Reaction Condition-Based Contrastive Learning. PMC.
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• Biotage. (2023, February 6). How does reaction time impact synthetic product purity and yield?. Biotage.
• Thermo Fisher Scientific. (2025).
• Science.gov. (n.d.). determining organic impurities: Topics by Science.gov. Science.gov.
• Google Patents. (n.d.). WO2017042126A1 - Method for producing biguanide salts and s-triazines.
• YouTube. (2015, July 29). Organic Chemistry II - Solving a Multistep Synthesis Problem. YouTube.
• Laboratoire Pareva. (n.d.). Storage conditions PHMB.

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Technical Support Center: Mitigating Off-Target Effects of 1-(2-Fluorophenyl)biguanide hydrochloride

Introduction

Welcome to the technical support guide for 1-(2-Fluorophenyl)biguanide hydrochloride. This document is intended for researchers, scientists, and drug development professionals utilizing this compound in cellular assays. 1-(2-Fluorophenyl)biguanide hydrochloride belongs to the biguanide class of molecules, which includes well-known compounds like metformin and phenformin. While these molecules have valuable therapeutic and research applications, their utility can be compromised by off-target effects, leading to misinterpretation of experimental results.[1][2][3]

The primary molecular target for many biguanides is Complex I of the mitochondrial electron transport chain.[4][5][6] However, at higher concentrations, they can exhibit pleiotropic effects, impacting other cellular dehydrogenases and metabolic processes.[7] This guide provides a structured, question-and-answer-based approach to help you design robust experiments, identify potential off-target activities, and confidently attribute your observed cellular phenotypes to the intended on-target mechanism.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a cellular phenotype with 1-(2-Fluorophenyl)biguanide hydrochloride that doesn't align with the known function of my intended target. What are my first steps?

This is a common and critical observation in pharmacology. It strongly suggests a potential off-target effect is dominating your results.[2] The first step is to systematically validate that the observed phenotype is linked to your target of interest.

Recommended Actions:

• Confirm On-Target Potency: First, ensure you are using an appropriate concentration. High-quality chemical probes should ideally have a cellular IC50 or EC50 of less than 1 µM for their intended target.[8][9] If your observed phenotype only occurs at significantly higher concentrations, the likelihood of off-target activity increases dramatically.

• Orthogonal Chemical Probe Test: Use a structurally distinct compound that inhibits the same target. If this second compound recapitulates the phenotype, it strengthens the hypothesis that the effect is on-target. If it does not, it's strong evidence that 1-(2-Fluorophenyl)biguanide hydrochloride is acting off-target.[1]

• Genetic Validation: This is the gold standard for target validation. Use techniques like CRISPR/Cas9 or siRNA/shRNA to knock down or knock out the intended target protein.[10] If the phenotype observed with the compound is lost in the knockout/knockdown cells, it confirms the effect is on-target.[2] Conversely, if the compound still elicits the phenotype in the absence of its target, the effect is definitively off-target.

Q2: What are the most likely off-targets for a biguanide-class compound like this, and how can I test for them?

The biguanide class is widely reported to interact with mitochondria.[6] While Complex I is a primary target, non-specific interactions with other mitochondrial components can occur, especially at high concentrations.[4][7]

Primary Suspected Off-Target Pathway: Mitochondrial Respiration

• Mechanism: Biguanides are cationic and can accumulate in the mitochondrial matrix, where they can interfere with the function of the electron transport chain (ETC).[7][11] This leads to decreased oxygen consumption, a drop in ATP production, and an increase in the AMP/ATP ratio.

• Consequences: This energy stress can trigger a cascade of downstream signaling, most notably the activation of AMP-activated protein kinase (AMPK), which can fundamentally alter cellular metabolism and growth pathways.[6]

Experimental Workflow to Test for Mitochondrial Off-Targets:

Below is a workflow diagram and a step-by-step protocol to assess whether your compound is impacting mitochondrial respiration.

Sources

• 1. Best Practices for Chemical Probes - Alto Predict [altopredict.com]
• 2. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Encountering unpredicted off-target effects of pharmacological inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of metformin and other biguanides on oxidative phosphorylation in mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Mechanism of Action of Biguanides: New Answers to a Complex Question - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pleiotropic Effects of Biguanides on Mitochondrial Reactive Oxygen Species Production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Advancing Biomedical Research with Quality Chemical Probes [worldwide.promega.com]
• 10. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Bioavailability of 1-(2-Fluorophenyl)biguanide hydrochloride

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 1-(2-Fluorophenyl)biguanide hydrochloride. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address challenges related to its oral bioavailability in animal models. Our goal is to equip you with the scientific rationale and practical methodologies needed to overcome common hurdles and accelerate your research.

Introduction to 1-(2-Fluorophenyl)biguanide hydrochloride

1-(2-Fluorophenyl)biguanide hydrochloride is a biguanide derivative with a molecular weight of 231.66 g/mol and a melting point between 237-241°C[1][2]. Like other biguanides, its hydrophilic nature can present challenges for passive absorption across gastrointestinal membranes, potentially leading to low or variable oral bioavailability[3]. Understanding and overcoming these absorption barriers is critical for accurately evaluating its therapeutic potential in preclinical studies.

This guide is structured to provide a logical flow from problem identification to solution implementation, grounded in established principles of pharmaceutical sciences.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your in vivo experiments, offering potential causes and actionable solutions.

Issue 1: High Variability in Plasma Concentrations Between Animals in the Same Dosing Group

• Question: We are observing significant standard deviations in the pharmacokinetic (PK) profiles of animals treated with the same dose of 1-(2-Fluorophenyl)biguanide hydrochloride. What could be causing this, and how can we improve consistency?

• Answer & Troubleshooting Steps: High inter-animal variability is a frequent challenge in in vivo studies and can obscure the true pharmacokinetic properties of a compound.[4] The root cause often lies in subtle inconsistencies in experimental procedures or the formulation itself.

  • Potential Cause 1: Formulation Instability or Inhomogeneity.

    • Scientific Rationale: If the compound is not fully dissolved or uniformly suspended in the dosing vehicle, each animal may receive a slightly different effective dose. Biguanides, being hydrophilic, may require specific vehicles for complete solubilization.

    • Solution:

      • Verify Solubility: Determine the solubility of 1-(2-Fluorophenyl)biguanide hydrochloride in your chosen vehicle (e.g., water, saline, 0.5% methylcellulose).

      • Ensure Homogeneity: If using a suspension, ensure it is mixed vigorously and consistently before each animal is dosed. Consider reducing particle size through micronization to improve suspension stability.[5]

      • Stability Check: Assess the stability of your dosing formulation over the duration of the experiment.[4]

  • Potential Cause 2: Inconsistent Dosing Technique.

    • Scientific Rationale: The precision of oral gavage can significantly impact the amount of drug delivered to the stomach.[4] Inconsistent technique can lead to variations in the administered volume or accidental deposition in the esophagus.

    • Solution:

      • Standard Operating Procedure (SOP): Implement a detailed SOP for oral gavage, ensuring all personnel are trained and adhere to the same procedure.

      • Volume and Needle Check: Use calibrated equipment and ensure the gavage needle is appropriate for the size of the animal to prevent injury and ensure complete delivery.

  • Potential Cause 3: Physiological Variability.

    • Scientific Rationale: Differences in gastrointestinal (GI) transit time, gastric pH, and the presence of food can alter drug dissolution and absorption.[6]

    • Solution:

      • Fasting: Fast animals overnight (with free access to water) before dosing to standardize GI conditions.

      • Animal Selection: Use age- and weight-matched animals from a reputable supplier to minimize biological variation.[4]

Issue 2: Poor or Undetectable Oral Bioavailability (F%)

• Question: Our initial pharmacokinetic studies show very low oral bioavailability for 1-(2-Fluorophenyl)biguanide hydrochloride. How can we determine the cause and improve it?

• Answer & Troubleshooting Steps: Low oral bioavailability (F%) is typically a result of poor absorption, high first-pass metabolism, or both.[7] For a hydrophilic molecule like a biguanide, poor permeability is a primary suspect.

  • Step 1: Diagnose the Barrier - Is it a Solubility or Permeability Problem?

    • Scientific Rationale: Before attempting to enhance bioavailability, it's crucial to understand the rate-limiting step. The Biopharmaceutics Classification System (BCS) provides a framework for this. Biguanides like metformin are generally considered BCS Class III compounds (high solubility, low permeability). It is reasonable to hypothesize that 1-(2-Fluorophenyl)biguanide hydrochloride shares these characteristics.

    • Action:

      • Solubility Assessment: Confirm its solubility across a physiological pH range (e.g., pH 1.2, 4.5, 6.8).

      • Permeability Assessment (Optional): If resources permit, an in vitro Caco-2 permeability assay can provide direct evidence of permeability limitations.

  • Step 2: Implement Formulation Strategies to Enhance Absorption.

    • Scientific Rationale: Several advanced formulation strategies can overcome permeability and solubility barriers.[6][8][9]

    • Recommended Approaches (Summarized in Table 1):

      • Permeation Enhancers: Co-administering agents that transiently open tight junctions in the intestinal epithelium can increase the absorption of hydrophilic drugs.

      • Lipid-Based Formulations: Encapsulating the drug in lipidic systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can enhance absorption through the lymphatic pathway, potentially bypassing first-pass metabolism.[5][8]

      • Nanoparticle Formulations: Reducing particle size to the nano-range increases the surface area for dissolution and can improve cellular uptake.[5][6]

Formulation Strategy	Mechanism of Action	Potential Advantages	Considerations
Permeation Enhancers	Reversibly opens intestinal tight junctions.	Simple to formulate; can significantly boost absorption of hydrophilic compounds.	Potential for local GI toxicity; effect can be transient.
Lipid-Based Systems (SEDDS)	Forms a fine oil-in-water emulsion in the GI tract, improving solubilization and lymphatic uptake.	Enhances solubility and can bypass first-pass metabolism.[5][8]	Requires careful selection of oils, surfactants, and co-solvents.
Nanoparticles	Increases surface area-to-volume ratio, enhancing dissolution rate and membrane interaction.[6]	Can improve both dissolution and permeability.	Manufacturing can be complex; potential for particle aggregation.
Amorphous Solid Dispersions	Stabilizes the drug in a high-energy, non-crystalline form, increasing solubility and dissolution.[6][8]	Can dramatically increase the concentration of dissolved drug.	Requires screening of polymers; potential for recrystallization.

Issue 3: Analytical Method Challenges for Quantitation in Plasma

• Question: We are struggling with our LC-MS/MS method for quantifying 1-(2-Fluorophenyl)biguanide hydrochloride in plasma, specifically with matrix effects and low sensitivity. What can we do?

• Answer & Troubleshooting Steps: Bioanalytical method development for biological matrices is often challenging.[10] Matrix effects, where components in the plasma interfere with the ionization of the analyte, are a common problem.

  • Potential Cause 1: Ion Suppression/Enhancement.

    • Scientific Rationale: Phospholipids and salts in the plasma extract can co-elute with the analyte and affect its ionization efficiency in the mass spectrometer source, leading to inaccurate quantification.[10]

    • Solution:

      • Optimize Sample Preparation: Move from a simple protein precipitation method to a more rigorous extraction technique like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to better remove interfering matrix components.

      • Chromatographic Separation: Adjust the HPLC gradient to better separate the analyte from the early-eluting phospholipids.

      • Internal Standard (IS): Use a stable isotope-labeled internal standard if available. If not, select an IS that is structurally very similar to the analyte to ensure it experiences similar matrix effects.[10]

  • Potential Cause 2: Low Intrinsic Sensitivity.

    • Scientific Rationale: The compound may have poor ionization efficiency.

    • Solution:

      • Optimize MS Parameters: Systematically optimize source parameters (e.g., spray voltage, gas flows, temperature) and compound-specific parameters (e.g., collision energy) to maximize the signal for your analyte's MRM transitions.

      • Mobile Phase Additives: Experiment with different mobile phase additives (e.g., formic acid, ammonium formate) at varying concentrations to improve protonation and signal intensity in positive ion mode.

Part 2: Frequently Asked Questions (FAQs)

• Q1: What is a suitable starting animal model for bioavailability studies of this compound?

  • A1: The rat, specifically strains like Sprague-Dawley or Wistar, is a widely accepted and cost-effective initial model for oral bioavailability studies.[11][12] Rats share many physiological similarities with humans regarding gastrointestinal absorption.[12][13] Beagle dogs are also frequently used, especially for compounds where GI pH is a critical factor, as their GI physiology is also comparable to humans.[12][13]

• Q2: What is a typical dosing volume for oral gavage in rats?

  • A2: A standard dosing volume for rats is typically 5-10 mL/kg. It is critical to use a volume that is safe for the animal and ensures accurate dosing without causing reflux.

• Q3: How do I calculate oral bioavailability (F%)?

  • A3: Oral bioavailability is calculated by comparing the Area Under the Curve (AUC) from an oral dose to the AUC from an intravenous (IV) dose. The formula is: F% = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100 This requires conducting both oral and IV pharmacokinetic studies.[7]

• Q4: My compound appears to be a substrate for efflux transporters like P-glycoprotein (P-gp). How does this affect bioavailability?

  • A4: If your compound is a P-gp substrate, this transporter can actively pump it out of intestinal cells back into the GI lumen, significantly reducing its net absorption and oral bioavailability.[9] Investigating the use of P-gp inhibitors in your formulation could be a viable strategy, though this adds complexity.

Part 3: Experimental Protocols & Workflows

Protocol 1: Basic Formulation Preparation for an Oral Bioavailability Study

Objective: To prepare a simple aqueous solution or suspension of 1-(2-Fluorophenyl)biguanide hydrochloride for oral administration in rats.

Materials:

• 1-(2-Fluorophenyl)biguanide hydrochloride

• Vehicle (e.g., Sterile Water for Injection or 0.5% w/v Methylcellulose in water)

• Analytical balance

• Stir plate and magnetic stir bar

• pH meter (optional)

• Volumetric flasks and pipettes

Procedure:

• Calculate Required Amount: Based on the desired dose (e.g., 10 mg/kg) and dosing volume (e.g., 5 mL/kg), calculate the final concentration needed (e.g., 2 mg/mL).

• Weigh Compound: Accurately weigh the required amount of 1-(2-Fluorophenyl)biguanide hydrochloride.

• Solubilization/Suspension:

  • For a Solution: Slowly add the weighed compound to a volumetric flask containing approximately 80% of the final vehicle volume while stirring. Continue stirring until fully dissolved. Add vehicle to the final volume.

  • For a Suspension (if solubility is limited): Use a vehicle like 0.5% methylcellulose. Slowly add the compound to the vehicle while vortexing or stirring to ensure a fine, uniform suspension.

• Final Checks: Visually inspect the final formulation for complete dissolution or uniform suspension. If preparing a solution, check the pH to ensure it is within a physiologically acceptable range.

• Storage and Handling: Store the formulation as required (e.g., at 4°C) and ensure it is brought to room temperature and mixed thoroughly before dosing each animal.

Workflow for a Typical In Vivo Oral Pharmacokinetic Study

The following diagram outlines the critical steps in conducting an oral PK study.

Caption: Workflow for an oral pharmacokinetic study.

Logical Flow for Troubleshooting Low Bioavailability

This diagram illustrates the decision-making process when faced with poor bioavailability.

Caption: Troubleshooting flowchart for low oral bioavailability.

References

• Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. UPM Pharmaceuticals. Available at: [Link]

• Enhancing Oral Drug Absorption Rates Through Novel Formulation Strategies. (2023). Walsh Medical Media. Available at: [Link]

• Singh, B., & Beg, S. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Journal of Pharmaceutical Innovation, 8(4), 235-253. Available at: [Link]

• Cook, J. A. (2004). Physicochemical Approaches to Enhancing Oral Absorption. Pharmaceutical Technology. Available at: [Link]

• Vikal, A., & Singh, S. (2024). Enhancing Oral Drug Absorption: Overcoming Physiological and Pharmaceutical Barriers for Improved Bioavailability. AAPS PharmSciTech, 25(8), 228. Available at: [Link]

• 1-(2-Fluorophenyl)biguanide hydrochloride. PubChem. Available at: [Link]

• Troubleshooting of Pharmacokinetic (PK) Bridging ELISA Measuring Total Drug. Creative Biolabs. Available at: [Link]

• Al-kassas, R., & Al-Ghazali, M. (2023). Strategies Adopted to Improve Bioavailability of Glibenclamide: Insights on Novel Delivery Systems. Journal of Advanced Pharmacy Research, 7(1), 35-49. Available at: [Link]

• Al-kadimi, A. S., & Al-hilal, A. A. (2022). Biguanide Pharmaceutical Formulations and the Applications of Bile Acid-Based Nano Delivery in Chronic Medical Conditions. Pharmaceuticals, 15(11), 1362. Available at: [Link]

• La Vignera, S., & Condorelli, R. A. (2022). The Mechanism of Action of Biguanides: New Answers to a Complex Question. International Journal of Molecular Sciences, 23(12), 6775. Available at: [Link]

• Mohammadi, M., & Barzegar-Jalali, M. (2022). Different ways to enhance the permeability, lipophilicity, and bioavailability of the antidiabetic drug, Metformin: Review Article. Trends in Pharmaceutical Sciences, 8(1), 1-10. Available at: [Link]

• Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. (2023). SLAS Discovery, 28(5), 119-128. Available at: [Link]

• Patel, P. N., & Sangeetha, S. (2012). TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. International Journal of Pharmaceutical Sciences and Research, 3(11), 4087-4096. Available at: [Link]

• In vivo PK / Pharmacokinetic Studies. Sygnature Discovery. Available at: [Link]

• Hosea, N. A., & Jones, H. M. (2015). Animal versus human oral drug bioavailability: Do they correlate?. Journal of Pharmaceutical Sciences, 104(4), 1231-1236. Available at: [Link]

• Plot of oral bioavailability (F) in animal species vs. oral bioavailability in human. ResearchGate. Available at: [Link]

• Pachiappan, S., & Kandasamy, S. (2023). Animal Models Used for Bioavailability and Bioequivalence Studies: Focus on Their Human Likeness. Bioequivalence & Bioavailability International Journal, 7(1). Available at: [Link]

• 1-(2-Chlorophenyl)biguanide hydrochloride. PubChem. Available at: [Link]

• Sudhakar P, et al. (2023). Animal Models Used for Bioavailability and Bioequivalence Studies: Focus on Their Human Likeness. Bioequivalence & Bioavailability International Journal, 7(1), 000198. Available at: [Link]

• Harloff-Helleberg, S., Nielsen, L. H., & Nielsen, H. M. (2017). Animal models for evaluation of oral delivery of biopharmaceuticals. Acta Pharmaceutica Sinica B, 7(4), 417-426. Available at: [Link]

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Technical Support Center: Overcoming Biguanide Resistance in Antimicrobial Studies

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with biguanide compounds. This guide is designed to provide in-depth, field-proven insights into the challenges of antimicrobial resistance to this important class of compounds, which includes widely used agents like chlorhexidine and polyhexamethylene biguanide (PHMB).

This resource moves beyond simple protocols to explain the underlying scientific principles of biguanide action and resistance. Our goal is to empower you with the knowledge to troubleshoot your experiments effectively, interpret your results with confidence, and advance your research in overcoming antimicrobial resistance.

Frequently Asked Questions (FAQs)

Q1: My organism is showing reduced susceptibility to a biguanide compound. What are the most likely mechanisms of resistance?

A1: Biguanide resistance is often multifactorial. The primary mechanisms include:

• Increased Efflux Pump Activity: This is a very common mechanism. Efflux pumps are proteins that actively transport antimicrobial agents out of the bacterial cell, preventing them from reaching their target.[1][2][3][4][5] Genes such as qacA/B and smr in Staphylococcus aureus are well-documented examples that encode for efflux pumps effective against chlorhexidine.[1][6]

• Alterations in Cell Membrane Permeability: Changes to the cell envelope can hinder the uptake of biguanide compounds.

• Biofilm Formation: Bacteria within a biofilm are encased in a protective matrix, which can limit drug penetration and is associated with increased resistance.[2][7]

Q2: Can exposure to biguanides induce cross-resistance to antibiotics?

A2: Yes, this is a significant concern. Studies have shown that adaptation to chlorhexidine can lead to resistance to antibiotics like colistin in Klebsiella pneumoniae.[8] This cross-resistance is often linked to shared resistance mechanisms, such as the upregulation of efflux pumps that can expel both biguanides and certain antibiotics.[3][4] For instance, exposure to PHMB has been shown to increase gentamicin resistance in E. coli biofilms.[9][10]

Q3: What is the primary mechanism of action for biguanide antimicrobials?

A3: Biguanides are cationic compounds that are electrostatically attracted to the negatively charged components of microbial cell membranes.[11] Their primary mechanism involves disrupting the integrity of the cell membrane, leading to the leakage of essential cellular contents and ultimately cell death.[11] Some research also suggests that biguanides like PHMB can enter the cell and condense bacterial chromosomes, representing an alternative antimicrobial mechanism.[12] While the exact molecular mechanism is still a subject of research, it is known that they can also inhibit mitochondrial complex I, leading to energy stress within the cell.[13][14][15][16]

Troubleshooting Experimental Challenges

Issue 1: Inconsistent Minimum Inhibitory Concentration (MIC) Results

You're performing broth microdilution or agar dilution assays and your MIC values for a specific biguanide against your test organism are fluctuating between experiments.

Potential Causes & Solutions:

Potential Cause	Scientific Rationale	Troubleshooting Steps
Inoculum Preparation Variability	The final concentration of bacteria in each well is critical for reproducible MICs. A higher inoculum can overcome the antimicrobial effect, leading to falsely elevated MICs.	1. Strictly adhere to a standardized inoculum preparation method, such as the 0.5 McFarland standard, to ensure a consistent starting bacterial concentration (approximately 1-2 x 10⁸ CFU/ml).[17][18] 2. Use a spectrophotometer to verify the turbidity of your suspension.
Media Composition	Components in the growth media can interact with and neutralize the cationic biguanide compounds, reducing their effective concentration.	1. Use cation-adjusted Mueller-Hinton Broth (CAMHB) for susceptibility testing, as recommended by standards organizations like the Clinical and Laboratory Standards Institute (CLSI). 2. Ensure the pH of your media is consistent between batches, as pH can affect the charge and activity of biguanides.
Biguanide Solution Instability	Biguanides can adsorb to certain plastics or degrade over time, especially when exposed to light or improper storage temperatures.	1. Prepare fresh stock solutions of the biguanide for each experiment. 2. If storing stock solutions, use polypropylene tubes and protect from light. Validate the stability of your stored solutions.

Experimental Workflow for Consistent MIC Determination

Caption: Workflow for reproducible MIC testing.

Issue 2: Investigating the Genetic Basis of Observed Resistance

You have confirmed a stable, high-level resistance phenotype in your organism and want to identify the underlying genetic determinants.

Step-by-Step Investigative Protocol:

• Hypothesis-Driven Gene Screening (PCR):

  • Rationale: Based on published literature, efflux is a primary mechanism of biguanide resistance.[1][2] Start by screening for known resistance genes.

  • Protocol:

    • Design primers specific to common biguanide resistance genes (e.g., qacA/B, smr for Gram-positives; smvA for Gram-negatives).[1][6][8]

    • Extract genomic DNA from both your resistant isolate and a susceptible control strain.

    • Perform standard PCR amplification.

    • Analyze PCR products via gel electrophoresis. The presence of a band in the resistant strain that is absent in the susceptible strain suggests the acquisition of a resistance gene.

• Gene Expression Analysis (RT-qPCR):

  • Rationale: Resistance may be due to the overexpression of an existing gene (e.g., an efflux pump) rather than the acquisition of a new one.

  • Protocol:

    • Culture the resistant and susceptible strains to mid-log phase, with and without sub-inhibitory concentrations of the biguanide.

    • Extract total RNA from all samples.

    • Synthesize cDNA.

    • Perform quantitative PCR (qPCR) using primers for target efflux pump genes and a housekeeping gene for normalization.

    • A significant increase in transcript levels in the resistant strain indicates gene upregulation.[8]

• Whole-Genome Sequencing (WGS):

  • Rationale: If targeted approaches fail, WGS provides an unbiased method to discover novel resistance mutations or genes.

  • Protocol:

    • Extract high-quality genomic DNA from the resistant isolate and its susceptible parent strain.

    • Perform next-generation sequencing.

    • Compare the genomes to identify single nucleotide polymorphisms (SNPs), insertions/deletions, or newly acquired genes in the resistant strain. Look for mutations in genes encoding efflux pumps, their regulators, or cell membrane components.[8][19]

Logical Flow for Investigating Resistance Mechanisms

Caption: Decision tree for genetic investigation.

References

• The Mechanism of Action of Biguanides: New Answers to a Complex Question.
• Distribution of chlorhexidine resistance genes among Staphylococcus aureus clinical isolates: the challenge of antiseptic resistance.
• Chlorhexidine Resistance or Cross-Resistance, Th
• Molecular study of Chlorhexidine resistance in Methicillin Resistant Staphylococcus aureus. Taylor & Francis Online
• Mechanisms of Increased Resistance to Chlorhexidine and Cross-Resistance to Colistin following Exposure of Klebsiella pneumoniae Clinical Isolates to Chlorhexidine. American Society for Microbiology
• Reduced Chlorhexidine Susceptibility Is Associated with Tetracycline Resistance tet Genes in Clinical Isolates of Escherichia coli. American Society for Microbiology
• The Science of PHMB: Mechanism of Action and Microbial Resistance. NINGBO INNO PHARMCHEM CO.,LTD.
• Polyhexamethylene biguanide promotes adaptive cross-resistance to gentamicin in Escherichia coli biofilms.
• The Mechanism of Action of Biguanides: New Answers to a Complex Question. PubMed
• Mechanism of Polyhexamethylene Biguanide Resistance in Purpureocillium lilacinum Strains.
• Anti-diabetics and antimicrobials: Harmony of mutual interplay.
• Polyhexamethylene biguanide promotes adaptive cross-resistance to gentamicin in Escherichia coli biofilms. PubMed
• What is the mechanism of action of biguanides?. R Discovery
• The antimicrobial polymer PHMB enters cells and selectively condenses bacterial chromosomes.. Mad Barn
• Efflux pump inhibitors (EPIs) as new antimicrobial agents against Pseudomonas aeruginosa. Journal of Global Antimicrobial Resistance
• Role of Efflux Pumps on Antimicrobial Resistance in Pseudomonas aeruginosa. MDPI
• The Mechanism of Action of Biguanides: New Answers to a Complex Question. OUCI
• Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors.
• Role of efflux pumps in the antibiotic resistance of bacteria embedded in a biofilm.
• The Role of Multidrug Efflux Pumps in the Antibiotic Resistance of Pseudomonas aeruginosa and Other Gram-Negative Bacteria.
• METHODOLOGIES FOR ANTIMICROBIAL SUSCEPTIBILITY TESTING.
• Biguanide Iridium(III) Complexes with Potent Antimicrobial Activity.
• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING.
• Antimicrobial Susceptibility Testing.
• Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. National Center for Biotechnology Information [https://vertexaisearch.cloud.g://vertexaisearch.cloud.g

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Refinement of purification techniques for 1-(2-Fluorophenyl)biguanide hydrochloride

Welcome to the technical support resource for the purification of 1-(2-Fluorophenyl)biguanide hydrochloride. This guide, designed for researchers and drug development professionals, provides in-depth, experience-driven answers to common challenges encountered during the purification of this compound. As Senior Application Scientists, our goal is to explain not just the how, but the why, grounding each recommendation in solid chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 1-(2-Fluorophenyl)biguanide hydrochloride?

A1: Impurities typically originate from unreacted starting materials or side reactions during synthesis. The synthesis of aryl biguanides often involves the reaction of an amine hydrochloride with a cyanoguanidine derivative.[1][2] Therefore, common impurities include:

• Unreacted 2-Fluoroaniline Hydrochloride: The primary aromatic amine starting material.

• Cyanoguanidine (Dicyandiamide): A key building block in biguanide synthesis.[3][4]

• Melamine: A potential side-product formed from the trimerization of cyanoguanidine, especially at elevated temperatures.[4]

• Related Biguanide Structures: Such as bis-biguanides or products from reactions with other amine impurities.[3]

Understanding the synthetic route is the first step in diagnosing impurity profiles. Analytical techniques like HPLC, LC-MS, and NMR are essential for identifying and quantifying these species before and after purification.[4]

Q2: What is the primary recommended method for purifying crude 1-(2-Fluorophenyl)biguanide hydrochloride?

A2: Recrystallization is the most effective and widely used technique for purifying biguanide salts like 1-(2-Fluorophenyl)biguanide hydrochloride.[3] This method leverages differences in solubility between the desired compound and impurities at varying temperatures. Biguanides are polar, hydrophilic compounds, making them highly soluble in aqueous media and other polar solvents.[5] The key to successful recrystallization is the selection of an appropriate solvent or solvent/anti-solvent system that dissolves the crude product at an elevated temperature but allows for the formation of high-purity crystals upon controlled cooling.[6]

Q3: How does the pH of the solution impact the purification process?

A3: pH is a critical parameter that directly governs the solubility and stability of biguanide salts.[3] The biguanide moiety is strongly basic.[5][7]

• Low pH (Acidic): In acidic conditions, the biguanide group is fully protonated, forming the hydrochloride salt. This salt form is generally stable and is the target for crystallization. Maintaining a sufficiently acidic environment (e.g., with HCl) suppresses the free base concentration, keeping the compound in its less soluble salt form and promoting crystallization.

• High pH (Basic): Increasing the pH deprotonates the hydrochloride salt to form the free base. The free base is often more soluble in organic solvents and may present as an oil, hindering crystallization. Furthermore, biguanides can be susceptible to degradation under strongly acidic or basic conditions, especially with prolonged heating.[8]

Therefore, controlling the pH is essential for maximizing yield and purity by ensuring the selective crystallization of the desired hydrochloride salt.[3]

Troubleshooting Guide

This section addresses specific problems you might encounter during the purification workflow.

Problem 1: My compound "oils out" instead of crystallizing upon cooling.

Explanation: "Oiling out" occurs when a compound's solubility decreases so rapidly upon cooling that it separates from the solution as a liquid phase (an oil) rather than forming a solid crystal lattice. This is common when the solution is supersaturated at a temperature above the compound's melting point or when impurities interfere with crystal nucleation.

Solutions:

• Increase Solvent Volume: The solution may be too concentrated. Add a small amount of hot solvent to the oiled-out mixture to redissolve it, then attempt to cool it again, but more slowly.

• Slow Down the Cooling Rate: Rapid cooling ("shock cooling") often leads to precipitation or oiling out rather than crystallization.[6] Allow the flask to cool slowly to room temperature on the benchtop before moving it to an ice bath. Insulating the flask can help slow the process further.

• Change the Solvent System: If the issue persists, the chosen solvent may not be ideal. Consider using a solvent/anti-solvent system. Dissolve the crude material in a minimum amount of a hot "good" solvent (e.g., methanol, ethanol, or water) and then slowly add a "poor" solvent (an anti-solvent like acetone or isopropanol) at an elevated temperature until the solution becomes slightly turbid. Then, allow it to cool slowly.

Problem 2: The final product has low purity (<99%) as determined by HPLC.

Explanation: Low purity indicates that impurities are co-crystallizing with your product. This happens when the impurities have similar solubility profiles to the target compound in the chosen solvent system.

Solutions:

• Perform a Second Recrystallization: A single recrystallization may not be sufficient. A second pass using the same or a different solvent system can significantly improve purity.

• Optimize the Solvent System: The initial solvent choice may be too effective at dissolving both the product and the impurities. Refer to the solvent selection table below to choose a system that better differentiates between your product and the likely contaminants. For example, impurities like melamine have different polarity profiles and may be excluded with a carefully chosen solvent mixture.

• Activated Carbon Treatment: If colored impurities are present, they can sometimes be removed by adding a small amount of activated carbon to the hot solution before filtration. The carbon adsorbs the impurities. Use sparingly, as it can also adsorb your product and reduce yield.

• pH Adjustment: Ensure the pH of your crystallization medium is sufficiently acidic. This keeps the biguanide protonated as the hydrochloride salt, which may have a significantly different solubility profile than neutral impurities, aiding in their separation into the mother liquor.[3]

Problem 3: The recovery/yield from recrystallization is very low.

Explanation: Low yield can result from several factors: using too much solvent, cooling the solution for an insufficient amount of time, or premature filtration.

Solutions:

• Minimize Solvent Usage: Use only the minimum amount of hot solvent required to fully dissolve the crude solid. Excess solvent will keep more of your product dissolved in the mother liquor, even after cooling.[6]

• Evaporate Excess Solvent: If you've added too much solvent, you can carefully evaporate some of it by gently heating the solution to concentrate it before cooling.

• Maximize Cooling Time: Ensure the solution is thoroughly cooled in an ice-water bath for an adequate period (e.g., 30-60 minutes) to maximize crystal formation before filtration.

• Recover a Second Crop: Do not discard the mother liquor immediately. Concentrate it by evaporating a portion of the solvent and cool it again to obtain a second, albeit likely less pure, crop of crystals.

Data Presentation & Protocols

Table 1: Recommended Solvent Systems for Recrystallization

Solvent System (Solvent:Anti-solvent)	Rationale & Use Case
Methanol or Ethanol	Good starting point. 1-(2-Fluorophenyl)biguanide HCl has moderate solubility in hot methanol/ethanol and lower solubility when cold. Effective for removing less polar organic impurities.
Water	Biguanide hydrochlorides are highly soluble in water.[5] Use with caution; may require significant concentration or the use of an anti-solvent to induce crystallization. Excellent for removing non-polar impurities.
Methanol : Acetone	A robust system. Dissolve in minimal hot methanol (good solvent) and titrate with acetone (anti-solvent) until turbidity appears. Provides fine control over the crystallization point.
Ethanol : Isopropanol (IPA)	Similar to the Methanol:Acetone system. IPA is a slightly less polar alcohol that can effectively act as an anti-solvent to ethanol.
1-Butanol	A higher boiling point solvent that can be effective for dissolving stubborn solids. Some biguanide syntheses use butanol as the reaction solvent, making it a logical choice for purification.[5]

Workflow for Purification and Troubleshooting

The following diagram illustrates the general workflow for purifying 1-(2-Fluorophenyl)biguanide hydrochloride, including key decision points for troubleshooting common issues.

Caption: General purification and troubleshooting workflow.

Experimental Protocol: Recrystallization using a Solvent/Anti-Solvent System

This protocol details the steps for purifying 1-(2-Fluorophenyl)biguanide hydrochloride using methanol as the solvent and acetone as the anti-solvent.

• Dissolution: Place the crude 1-(2-Fluorophenyl)biguanide hydrochloride (e.g., 5.0 g) into an appropriately sized Erlenmeyer flask equipped with a magnetic stir bar. Add a minimal amount of methanol and heat the mixture to a gentle reflux (approx. 65°C) with stirring until the solid is completely dissolved.

• Hot Filtration (if necessary): If insoluble impurities are observed, perform a hot gravity filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step is crucial to remove particulate matter that could interfere with crystallization.

• Addition of Anti-solvent: While maintaining the temperature of the methanol solution, slowly add acetone dropwise with continuous stirring. The goal is to find the point of saturation. Continue adding acetone until a faint, persistent cloudiness (turbidity) appears. Add a few drops of hot methanol to redissolve the precipitate and obtain a clear solution again.

• Controlled Cooling: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly and undisturbed to room temperature. Crystal formation should begin during this stage. Avoid agitation, as it can lead to the formation of small, less pure crystals.[6]

• Ice Bath Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the crystals from the solution.

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold acetone or a cold mixture of methanol/acetone to rinse away any residual mother liquor containing impurities.

• Drying: Transfer the crystals to a watch glass and dry them thoroughly, preferably in a vacuum oven at a moderate temperature (e.g., 40-50°C), until a constant weight is achieved.

• Analysis: Characterize the final product to confirm its identity and purity using methods such as melting point determination (literature: 237-241°C[9]), HPLC, and ¹H NMR spectroscopy.[4]

Logical Diagram for Purity Troubleshooting

This diagram outlines the decision-making process when faced with an impure final product.

Caption: Decision tree for troubleshooting low product purity.

References

• The chemistry of biguanides. (2019). Canadian Journal of Chemistry.
• Biguanide scaffold: Chemistry, Stability and Pharmacophoric Features For Drug Discovery. (2025). OiPub.
• Overcoming challenges in the purification of biguanide salts. (n.d.). Benchchem.
• Synthesis of Biguanides and Guanamines and Their Effect on Glycogen Phosphorylase a and Steroid Metabolism in Cultured Hep
• Synthesis and Characterization of Biguanide and Biguanidium Surfactants for Efficient and Recyclable Application in the Suzuki–Miyaura Reaction. (2018). ACS Omega.
• Stability of an ophthalmic formulation of polyhexamethylene biguanide in gamma-sterilized and ethylene oxide sterilized low density polyethylene multidose eyedroppers. (2018).
• Synthesis of biguanides and an investigation of their therapeutic effects on brain tumours. (2018). University of Huddersfield Repository.
• Synthesis, Antitumor Evaluation, Molecular Modeling and Quantitative Structure–Activity Relationship (QSAR) of Novel 2-[(4-Ami. (2020). Semantic Scholar.
• 1-(2-Fluorophenyl)biguanide hydrochloride. (n.d.).
• Pharmaceutical cocrystals of the biguanide drug Metformin. (n.d.). University of Bologna.
• RECRYSTALLIZ
• Synthetic accesses to biguanide compounds. (2021).
• The main approaches for the synthesis of biguanides. (n.d.).

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• 1. Synthetic accesses to biguanide compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of biguanides and an investigation of their therapeutic effects on brain tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 5. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. eprints.ugd.edu.mk [eprints.ugd.edu.mk]
• 8. Stability of an ophthalmic formulation of polyhexamethylene biguanide in gamma-sterilized and ethylene oxide sterilized low density polyethylene multidose eyedroppers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 66088-51-5 Cas No. | 1-(2-Fluorophenyl)biguanide hydrochloride | Matrix Scientific [matrixscientific.com]

Reference Data & Comparative Studies

1-(2-Fluorophenyl)biguanide hydrochloride vs. Chlorhexidine: A Head-to-Head Efficacy and Safety Evaluation

A Comparative Analysis for Researchers and Drug Development Professionals

Executive Summary

Chlorhexidine stands as a cornerstone of antiseptic agents, valued for its broad-spectrum efficacy and substantivity. However, the continuous pursuit of improved antimicrobial agents necessitates the evaluation of novel structural analogs. This guide provides a comprehensive comparative analysis of Chlorhexidine and a structurally related, yet less characterized compound, 1-(2-Fluorophenyl)biguanide hydrochloride.

Rather than a simple data sheet, this document serves as a methodological framework. It is designed for researchers and drug development professionals, offering not only a theoretical comparison based on chemical principles but also detailed, field-tested protocols for conducting a rigorous head-to-head evaluation. We will dissect the known attributes of Chlorhexidine and extrapolate the anticipated performance of 1-(2-Fluorophenyl)biguanide HCl, grounding our hypotheses in established medicinal chemistry principles.

Structural and Chemical Foundations

A molecule's function is intrinsically linked to its form. The primary structural difference between Chlorhexidine and 1-(2-Fluorophenyl)biguanide lies in their overall architecture. Chlorhexidine is a polymeric bis-biguanide, whereas 1-(2-Fluorophenyl)biguanide is a simpler, monomeric biguanide. This fundamental difference has profound implications for their physical properties and biological activity.

The key functional unit, the biguanide group, is responsible for the antimicrobial action in both molecules. This group is strongly basic and exists as a dication at physiological pH, enabling its primary interaction with negatively charged microbial cell membranes. The introduction of a fluorine atom onto the phenyl ring in 1-(2-Fluorophenyl)biguanide is a strategic modification. Fluorine is a highly electronegative atom that can alter a molecule's lipophilicity, metabolic stability, and binding interactions, potentially modulating its efficacy and safety profile.

Figure 1: Comparative molecular structures.

Mechanism of Action: A Tale of Two Membranes

The antimicrobial activity of biguanides is overwhelmingly attributed to their catastrophic interaction with the bacterial cell membrane.

At physiological pH, the biguanide moieties are protonated, resulting in polycationic structures. These positively charged molecules exhibit a strong electrostatic attraction to negatively charged components on the bacterial cell surface, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides (LPS) in Gram-negative bacteria.

The process unfolds in a sequential manner:

• Adsorption: Rapid, strong binding of the cationic biguanide to the bacterial surface.

• Membrane Disruption: The molecule displaces divalent cations (Mg²⁺ and Ca²⁺) that normally stabilize the membrane, leading to a loss of structural integrity.

• Leakage: The compromised membrane becomes permeable, causing the leakage of low-molecular-weight cytoplasmic components, such as potassium ions and ATP.

• Precipitation: At higher concentrations, both Chlorhexidine and likely 1-(2-Fluorophenyl)biguanide cause coagulation and precipitation of cytoplasmic proteins and nucleic acids, leading to cell death.

Chlorhexidine's bis-biguanide structure allows it to bind more avidly and potentially span or cluster membrane components more effectively than a monomeric biguanide. However, the fluorophenyl group on the monomer may enhance its ability to penetrate the lipid bilayer, potentially leading to a potent, albeit possibly different, disruptive effect.

Figure 2: General mechanism of action for biguanide antiseptics.

Comparative Efficacy: A Proposed Testing Framework

Experiment 1: Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of each agent that visibly inhibits the growth of selected microorganisms.

Methodology (Broth Microdilution):

• Preparation: Prepare stock solutions of 1-(2-Fluorophenyl)biguanide HCl and Chlorhexidine Digluconate (a common salt) in an appropriate solvent (e.g., sterile deionized water). Prepare standardized microbial inoculums (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a concentration of approximately 5 x 10⁵ CFU/mL in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of each compound. For example, starting from 256 µg/mL down to 0.5 µg/mL.

• Inoculation: Add the standardized microbial inoculum to each well. Include a growth control (broth + inoculum, no drug) and a sterility control (broth only).

• Incubation: Incubate the plate at 35-37°C for 18-24 hours.

• Analysis: The MIC is the lowest concentration of the compound where no visible turbidity (growth) is observed.

Experiment 2: Minimum Bactericidal Concentration (MBC) Assay

Objective: To determine the lowest concentration of each agent that results in a ≥99.9% reduction in the initial inoculum.

Methodology:

• Subculturing: Following MIC determination, take a 10 µL aliquot from each well that showed no visible growth.

• Plating: Spot-plate the aliquot onto a non-selective agar plate (e.g., Tryptic Soy Agar).

• Incubation: Incubate the agar plates at 35-37°C for 24 hours.

• Analysis: The MBC is the lowest concentration that produces no more than 0.1% of the original inoculum's viable colonies.

Experiment 3: In Vitro Cytotoxicity Assay

Objective: To assess the toxicity of the compounds against a relevant human cell line, providing an initial therapeutic index.

Methodology (MTT Assay on HaCaT Keratinocytes):

• Cell Culture: Culture human keratinocyte cells (HaCaT) in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin until they reach 80% confluency.

• Seeding: Seed the cells into a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Expose the cells to serial dilutions of 1-(2-Fluorophenyl)biguanide HCl and Chlorhexidine for a clinically relevant time period (e.g., 1-5 minutes for a rinse, or 24 hours for a leave-on product).

• MTT Addition: After exposure, wash the cells and add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and incubate for 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization & Reading: Solubilize the formazan crystals with DMSO or a similar solvent and read the absorbance at 570 nm using a plate reader.

• Analysis: Calculate cell viability as a percentage relative to the untreated control. The IC₅₀ (inhibitory concentration 50%) is the concentration that reduces cell viability by 50%.

Figure 3: Proposed workflow for comparative evaluation.

Data Summary and Anticipated Outcomes

The table below provides a structured format for summarizing the experimental data. Based on chemical principles, we have included a hypothetical outcome for discussion.

Parameter	Chlorhexidine	1-(2-Fluorophenyl)biguanide HCl (Anticipated)	Rationale for Anticipation
Molecular Weight	505.4 g/mol (base)	229.7 g/mol (base)	Monomeric vs. Dimeric structure.
Antimicrobial Spectrum	Very Broad (Gram+, Gram-, Fungi)	Broad	The biguanide functional group is a proven broad-spectrum pharmacophore.
Potency (MIC)	Potent (low µg/mL)	Potentially similar or slightly lower	The bis-biguanide structure of Chlorhexidine likely offers avidity benefits. However, the fluorophenyl group may enhance membrane penetration, partially offsetting this.
Bactericidal Activity	Yes	Expected	The membrane-disruptive mechanism is inherently bactericidal.
Cytotoxicity (IC₅₀)	Dose-dependent toxicity	Potentially lower	The smaller size and potentially different membrane interaction kinetics might result in reduced damage to mammalian cell membranes, which lack a cell wall.
Substantivity	High	Low to Moderate	The larger, polymeric nature of Chlorhexidine is key to its high substantivity (binding to tissues). The smaller monomeric compound is less likely to exhibit this property.

Safety and Toxicological Considerations

Chlorhexidine has a long history of safe use but is not without concerns. It is known to be a rare but potent allergen, capable of inducing anaphylaxis. It also demonstrates ototoxicity and can cause corneal damage if used improperly.

For 1-(2-Fluorophenyl)biguanide HCl, a toxicological profile would need to be established from the ground up. Key considerations would include:

• Metabolic Stability: The C-F bond is very stable, which can reduce metabolic degradation, potentially increasing the compound's half-life.

• Genotoxicity: Standard assays (e.g., Ames test) would be required to rule out mutagenic potential.

• Sensitization Potential: The potential for allergic reactions would need to be carefully assessed, as this is a known risk for the parent compound class.

Conclusion and Future Directions

This guide establishes a framework for comparing the established antiseptic Chlorhexidine with the novel compound 1-(2-Fluorophenyl)biguanide hydrochloride. While Chlorhexidine's performance is well-documented, the analysis suggests its monomeric, fluorinated analog holds scientific interest.

Hypothesis: We predict that 1-(2-Fluorophenyl)biguanide HCl will be a potent, broad-spectrum antimicrobial agent. Its primary disadvantage compared to Chlorhexidine may be lower substantivity. However, its smaller size and modified lipophilicity could potentially offer a wider therapeutic window, with lower cytotoxicity at effective concentrations.

This hypothesis can only be confirmed through the rigorous execution of the experimental protocols outlined herein. Future research should focus not only on the core efficacy and safety assays but also on exploring its performance in more complex models, such as biofilms and in vivo infection models, to fully understand its therapeutic potential.

References

• PubChem Compound Summary for CID 2733, Chlorhexidine. National Center for Biotechnology Information. [Link]

• PubChem Compound Summary for CID 2734568, 1-(2-Fluorophenyl)biguanide. National Center for Biotechnology Information. [Link]

• Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard. Clinical and Laboratory Standards Institute (CLSI). [Link]

• The Role of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. [Link]

Validating 1-(2-Fluorophenyl)biguanide Hydrochloride: A Comparative Guide for a Novel Anticancer Candidate

This guide provides a comprehensive framework for the validation of 1-(2-Fluorophenyl)biguanide hydrochloride as a novel anticancer agent. It is designed for researchers, scientists, and drug development professionals, offering an objective comparison with established biguanides, metformin and phenformin, supported by established experimental data for these analogs. This document outlines the putative mechanism of action, detailed experimental protocols for validation, and a comparative analysis to benchmark the potential efficacy of this new chemical entity.

Introduction: The Anticancer Potential of Biguanides

Biguanides, a class of drugs historically used for the treatment of type 2 diabetes, have garnered significant attention for their potential as anticancer agents.[1] The most well-known biguanide, metformin, has been associated with a reduced risk of cancer and decreased cancer-related mortality in diabetic patients.[2] Phenformin, a more potent analog, has also demonstrated robust antitumor effects in preclinical studies, although its clinical use has been limited due to a higher risk of lactic acidosis.[1][2]

The primary anticancer mechanism of biguanides involves the inhibition of mitochondrial respiratory chain Complex I.[2][3] This leads to a decrease in cellular ATP production and an increase in the AMP/ATP ratio, subsequently activating AMP-activated protein kinase (AMPK), a key cellular energy sensor.[2][4] Activated AMPK, in turn, inhibits the mammalian target of rapamycin (mTOR) signaling pathway, which is crucial for cell growth, proliferation, and survival.[5][6]

Given the promising anticancer activities of existing biguanides, the exploration of novel derivatives like 1-(2-Fluorophenyl)biguanide hydrochloride is a logical step in the development of new and potentially more effective cancer therapies. This guide provides a roadmap for the preclinical validation of this novel compound.

Putative Mechanism of Action of 1-(2-Fluorophenyl)biguanide Hydrochloride

Based on the established mechanism of other biguanides, it is hypothesized that 1-(2-Fluorophenyl)biguanide hydrochloride exerts its anticancer effects through the inhibition of mitochondrial Complex I, leading to the activation of the AMPK signaling pathway and subsequent inhibition of mTOR. The fluorine substitution on the phenyl ring may influence the compound's lipophilicity and cellular uptake, potentially leading to altered potency compared to existing biguanides.

Caption: Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator. [2]2. Drug Treatment: Treat the cells with a serial dilution of 1-(2-Fluorophenyl)biguanide hydrochloride, metformin, and phenformin for 48-72 hours. Include a vehicle-only control.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. [3][7]4. Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan crystals. [8]5. Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Workflow for the Annexin V/PI apoptosis assay.

Protocol:

• Cell Treatment: Treat cells with the IC50 concentration of each biguanide for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with cold PBS, and centrifuge. [1]3. Cell Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and propidium iodide (PI) to the cell suspension. [5][9]4. Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark. [5]5. Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic). [1]

Cell Cycle Analysis: Propidium Iodide (PI) Staining

This method uses PI to stain cellular DNA and determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Caption: Workflow for cell cycle analysis using PI staining.

Protocol:

• Cell Treatment: Treat cells with the IC50 concentration of each biguanide for 24-48 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C. [6][10]3. Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide and RNase A. [10]4. Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Model the cell cycle distribution to determine the percentage of cells in G0/G1, S, and G2/M phases. [10]

Mechanism of Action Confirmation: Western Blotting

Western blotting is used to detect and quantify the expression levels of specific proteins involved in the proposed signaling pathway, such as phosphorylated AMPK (p-AMPK), total AMPK, phosphorylated mTOR (p-mTOR), and total mTOR.

Caption: Workflow for Western blotting analysis.

Protocol:

• Protein Extraction: Treat cells with the respective biguanides for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. [11]2. Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF or nitrocellulose membrane. [12][13]4. Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST, then incubate with primary antibodies against p-AMPK, AMPK, p-mTOR, mTOR, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C. [13][14]5. Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate. [11]

In Vivo Efficacy Evaluation: Xenograft Tumor Model

This model assesses the antitumor activity of the compound in a living organism.

Caption: Workflow for an in vivo xenograft tumor model.

Protocol:

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1-5 x 10^6 cells) into the flank of immunodeficient mice (e.g., nude or SCID mice). [15][16]2. Tumor Growth and Randomization: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups. [16][17]3. Drug Administration: Administer 1-(2-Fluorophenyl)biguanide hydrochloride, metformin, and phenformin to the respective treatment groups via an appropriate route (e.g., oral gavage or intraperitoneal injection) for a specified duration.

• Monitoring: Measure tumor volume and mouse body weight 2-3 times per week.

• Endpoint and Analysis: At the end of the study, euthanize the mice, excise the tumors, and measure their weight. Further analysis, such as immunohistochemistry for proliferation and apoptosis markers, can be performed. [16]

Conclusion

The validation of 1-(2-Fluorophenyl)biguanide hydrochloride as a novel anticancer agent requires a systematic and rigorous preclinical evaluation. This guide provides a comprehensive framework for this process, from elucidating its putative mechanism of action to conducting essential in vitro and in vivo studies. By comparing its performance with established biguanides like metformin and phenformin, researchers can effectively benchmark its potency and potential as a next-generation anticancer therapeutic. The successful completion of these validation studies will be crucial in determining the future trajectory of this promising compound in the drug development pipeline.

References

• Cai, H., et al. (2021). Therapeutic repurposing of biguanides in cancer. Trends in Cancer, 7(8), 747-761. [Link]

• Bio-Techne. Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. [Link]

• UT Health San Antonio. Cell Cycle Protocol - Flow Cytometry. [Link]

• University of Virginia School of Medicine. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility. [Link]

• National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. [Link]

• Cai, Z., et al. (2017). Phenformin Induces Cell Cycle Change, Apoptosis, and Mesenchymal-Epithelial Transition and Regulates the AMPK/mTOR/p70s6k and MAPK/ERK Pathways in Breast Cancer Cells. OncoTargets and Therapy, 10, 4847–4856. [Link]

• Dowling, R. J., et al. (2007). Metformin inhibits mTOR-dependent translation initiation in breast cancer cells. Cancer Research, 67(22), 10804-10812.
• El-Mir, M. Y., et al. (2000). Dimethylbiguanide inhibits cell respiration via an indirect effect on the respiratory chain complex I. Journal of Biological Chemistry, 275(1), 223-228.

• Al-Otaibi, F. S., et al. (2023). Metformin Inhibits Cell Motility and Proliferation of Triple-Negative Breast Cancer Cells by Blocking HMGB1/RAGE Signaling. International Journal of Molecular Sciences, 24(13), 10795. [Link]

• Martinez, J. A., & Chandel, N. S. (2019). Phenformin as an Anticancer Agent: Challenges and Prospects. Cancers, 11(7), 939. [Link]

• Kumar, S., et al. (2018). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 8(12), e2888. [Link]

• Litchfield, L. M., et al. (2015). Phenformin has anti-tumorigenic effects in human ovarian cancer cells and in an orthotopic mouse model of serous ovarian cancer. Oncotarget, 6(3), 1683–1695. [Link]

• Griss, T., et al. (2014). Metformin and phenformin deplete tricarboxylic acid cycle and glycolytic intermediates during cell transformation and NTPs in cancer stem cells. Proceedings of the National Academy of Sciences, 111(29), 10630-10635. [Link]

• ResearchGate. The Measured IC50 Values for Metformin and Met-BSA a and the Cellular Uptake of the Two Drugs. [Link]

• Jung, J. (2014). Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. Toxicological Research, 30(1), 1–5. [Link]

• Boster Biological Technology. Annexin V PI Staining Guide for Apoptosis Detection. [Link]

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A Researcher's Guide to the Preclinical Cross-Validation of 1-(2-Fluorophenyl)biguanide Hydrochloride

An Objective Comparison and Framework for In Vitro and In Vivo Evaluation

This guide provides a comprehensive framework for the preclinical evaluation of 1-(2-Fluorophenyl)biguanide hydrochloride, a compound of interest within the broader class of biguanides. Given the limited publicly available data on this specific molecule, this document serves as a prospective guide for researchers. It outlines the critical in vitro and in vivo studies necessary for its characterization and cross-validation, drawing comparisons with well-established biguanides like metformin and phenformin. The aim is to equip researchers, scientists, and drug development professionals with the necessary protocols and rationale to thoroughly investigate its therapeutic potential.

Introduction: The Biguanide Landscape and the Place of 1-(2-Fluorophenyl)biguanide Hydrochloride

The biguanide class of drugs, most notably represented by metformin, is a cornerstone in the management of type 2 diabetes.[1][2] The primary mechanism of action for biguanides is widely accepted to be the inhibition of mitochondrial complex I of the respiratory chain.[3] This inhibition leads to a decrease in cellular energy levels, an increase in the AMP/ATP ratio, and subsequent activation of AMP-activated protein kinase (AMPK), a central regulator of cellular metabolism.[3]

1-(2-Fluorophenyl)biguanide hydrochloride is a synthetic biguanide derivative. Its structure, featuring a fluorophenyl group, suggests potential differences in lipophilicity and metabolic stability compared to existing biguanides, which could translate to altered pharmacokinetic and pharmacodynamic profiles. This guide will delineate a pathway for the systematic evaluation of these properties.

The In Vitro Evaluation: Establishing a Mechanistic and Pharmacokinetic Baseline

A robust in vitro assessment is fundamental to understanding a compound's intrinsic activity and drug-like properties. The following assays are proposed for the initial characterization of 1-(2-Fluorophenyl)biguanide hydrochloride.

Core Mechanistic Assays

The hallmark of biguanide activity is the inhibition of mitochondrial complex I.[3][4] This can be assessed by measuring oxygen consumption in isolated mitochondria.

Experimental Protocol: Mitochondrial Respiration Assay

• Isolation of Mitochondria: Isolate mitochondria from rat liver or heart tissue using differential centrifugation.

• Oxygen Consumption Measurement: Use a high-resolution respirometer (e.g., Oroboros Oxygraph-2k) to monitor oxygen consumption.

• Substrate Addition: Add complex I-linked substrates such as glutamate and malate to initiate respiration.

• Compound Titration: Introduce increasing concentrations of 1-(2-Fluorophenyl)biguanide hydrochloride to determine the half-maximal inhibitory concentration (IC50).

• Control Compounds: Run parallel experiments with metformin and phenformin to benchmark the potency of the test compound. It's noteworthy that phenformin is a more potent inhibitor of complex I in in vitro experiments compared to metformin.[4]

• Data Analysis: Plot the rate of oxygen consumption against the compound concentration to calculate the IC50 value.

Activation of AMPK is a key downstream event of mitochondrial inhibition by biguanides.[3] This can be measured through various methods, including Western blotting for phosphorylated AMPK or ELISA-based assays.[5]

Experimental Protocol: AMPK Activation Assay (Western Blot)

• Cell Culture: Culture a relevant cell line (e.g., HepG2 human liver cancer cells) to 80-90% confluency.

• Compound Treatment: Treat the cells with varying concentrations of 1-(2-Fluorophenyl)biguanide hydrochloride for a specified duration (e.g., 24 hours).

• Cell Lysis: Lyse the cells and quantify the protein concentration.

• SDS-PAGE and Western Blotting: Separate the protein lysates by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against total AMPK and phosphorylated AMPK (Thr172).

• Detection and Analysis: Use a secondary antibody conjugated to horseradish peroxidase (HRP) and a chemiluminescent substrate for detection. Quantify the band intensities to determine the ratio of phosphorylated to total AMPK.

In Vitro Pharmacokinetic Profiling (ADME)

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a compound is crucial for predicting its in vivo behavior.

These assays predict the intestinal absorption of a compound. The Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay are two widely used methods.[6][7][8][9]

• PAMPA: This high-throughput assay assesses passive diffusion across an artificial membrane.[6][7]

• Caco-2 Permeability Assay: This assay uses a monolayer of human colon adenocarcinoma cells, which differentiate to form tight junctions and express transporters, thus modeling both passive and active transport across the intestinal epithelium.[6][8]

These assays determine the susceptibility of a compound to metabolism by liver enzymes, primarily cytochrome P450s (CYPs).[10][11][12]

Experimental Protocol: Liver Microsomal Stability Assay

• Incubation: Incubate 1-(2-Fluorophenyl)biguanide hydrochloride with human or rodent liver microsomes in the presence of NADPH (a cofactor for CYP enzymes).[13]

• Time Points: Collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Analysis: Quench the reaction and analyze the remaining parent compound concentration using LC-MS/MS.

• Data Calculation: Determine the in vitro half-life (t½) and intrinsic clearance (CLint) of the compound.[11]

The extent to which a drug binds to plasma proteins influences its distribution and availability to target tissues.[14] Equilibrium dialysis is a common method for determining plasma protein binding.[15][16][17]

Experimental Protocol: Equilibrium Dialysis

• Preparation: Place plasma containing the test compound on one side of a semi-permeable membrane and a protein-free buffer on the other side.

• Equilibration: Allow the system to equilibrate at 37°C.

• Analysis: Measure the concentration of the compound in both compartments using LC-MS/MS.

• Calculation: Calculate the fraction of unbound drug (fu).

In Vitro Cytotoxicity

Assessing the cytotoxic potential of a new compound is a critical early step in drug development. The MTT assay is a widely used colorimetric method for this purpose.[18]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed cancer cell lines (e.g., a panel of human cancer cell lines) and a non-cancerous control cell line in 96-well plates.

• Compound Treatment: Treat the cells with a range of concentrations of 1-(2-Fluorophenyl)biguanide hydrochloride for 24-72 hours.[19]

• MTT Addition: Add MTT solution to each well and incubate to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization and Measurement: Solubilize the formazan crystals and measure the absorbance at a specific wavelength.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each cell line.

The In Vivo Evaluation: Translating In Vitro Findings to a Biological System

In vivo studies are essential to confirm the efficacy and to understand the pharmacokinetic and safety profile of a compound in a whole organism.

Animal Models for Efficacy Studies

The choice of animal model depends on the therapeutic indication being investigated.

Chemically-induced models of diabetes, such as those using alloxan or streptozotocin (STZ) in rodents, are commonly employed to screen for anti-diabetic activity.[20][21]

Experimental Protocol: Streptozotocin (STZ)-Induced Diabetic Rat Model

• Induction of Diabetes: Administer a single intraperitoneal injection of STZ to adult male Wistar rats to induce hyperglycemia.

• Grouping and Treatment: Divide the diabetic animals into groups: vehicle control, positive control (e.g., metformin), and different dose levels of 1-(2-Fluorophenyl)biguanide hydrochloride.

• Blood Glucose Monitoring: Monitor blood glucose levels at regular intervals throughout the study.

• Other Parameters: At the end of the study, other relevant parameters such as HbA1c, plasma insulin, and lipid profiles can be measured.

Xenograft models, where human cancer cells are implanted into immunocompromised mice, are a standard for evaluating the in vivo efficacy of anti-cancer agents.[22][23] Patient-derived xenograft (PDX) models are increasingly used as they better recapitulate the heterogeneity of human tumors.[23][24][25]

Experimental Protocol: Human Tumor Xenograft Model

• Cell Implantation: Subcutaneously implant a human cancer cell line (selected based on in vitro cytotoxicity data) into immunocompromised mice.

• Tumor Growth: Allow the tumors to reach a palpable size.

• Treatment: Randomize the mice into treatment groups and administer the test compound, vehicle control, and a positive control.

• Tumor Measurement: Measure tumor volume regularly using calipers.

• Endpoint Analysis: At the end of the study, euthanize the animals and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

Pharmacokinetic Studies

In vivo pharmacokinetic studies are crucial to determine the ADME properties of a compound in a living system and to establish a dose-response relationship.

Experimental Protocol: Rodent Pharmacokinetic Study

• Dosing: Administer 1-(2-Fluorophenyl)biguanide hydrochloride to rodents via both intravenous (IV) and oral (PO) routes.

• Blood Sampling: Collect blood samples at multiple time points post-dosing.

• Plasma Analysis: Separate the plasma and quantify the concentration of the parent drug using a validated LC-MS/MS method.

• Parameter Calculation: Calculate key pharmacokinetic parameters, including:

  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC: Area under the plasma concentration-time curve.

  • t½: Elimination half-life.

  • Bioavailability (%F): The fraction of the oral dose that reaches systemic circulation.

Cross-Validation: Bridging the In Vitro-In Vivo Gap

The ultimate goal of this preclinical evaluation is to establish a strong in vitro-in vivo correlation (IVIVC). This involves comparing the data from the in vitro assays with the in vivo outcomes to understand how well the in vitro models predict the in vivo performance.

Key Correlation Points:

• Mechanism: Does the in vivo efficacy correlate with the in vitro potency in inhibiting mitochondrial complex I and activating AMPK?

• Pharmacokinetics: Do the in vitro permeability and metabolic stability data predict the in vivo oral bioavailability and clearance?

• Efficacy: Do the in vitro cytotoxicity IC50 values in cancer cell lines correlate with the in vivo anti-tumor activity in xenograft models?

Comparative Landscape: 1-(2-Fluorophenyl)biguanide Hydrochloride vs. Other Biguanides

A direct comparison with established biguanides is essential to position the novel compound within the therapeutic landscape.

Table 1: Comparative Profile of Biguanides (Hypothetical Data for the Test Compound)

Feature	Metformin	Phenformin	1-(2-Fluorophenyl)biguanide HCl (Expected)
Structure	Dimethylbiguanide	Phenethylbiguanide	2-Fluorophenylbiguanide
Lipophilicity (LogP)	Low	High	Moderate to High
Mitochondrial Complex I Inhibition (IC50)	High (mM range)	Low (µM-mM range)	Expected to be more potent than metformin
Oral Bioavailability	50-60%[1]	Variable	Dependent on permeability and first-pass metabolism
Primary Indication	Type 2 Diabetes	Withdrawn (lactic acidosis)	To be determined
Key Advantage	Favorable safety profile	High potency	Potentially improved potency and/or PK profile
Key Disadvantage	Lower potency	Risk of lactic acidosis	Unknown safety profile

The introduction of the 2-fluorophenyl group is expected to increase the lipophilicity of the molecule compared to metformin. This could lead to enhanced cell permeability and potentially greater potency, similar to what is observed with the more lipophilic phenformin.[3] However, increased lipophilicity can also be associated with higher toxicity, a critical aspect to evaluate.

Visualizing the Path Forward: Diagrams for Clarity

General Mechanism of Action of Biguanides

Caption: The proposed mechanism of action for 1-(2-Fluorophenyl)biguanide HCl.

Experimental Workflow for Preclinical Evaluation

Caption: A streamlined workflow for the preclinical assessment of the compound.

Conclusion

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The Strategic Incorporation of Fluorine in Biguanide Scaffolds: A Comparative Guide to Structure-Activity Relationships

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the biguanide scaffold stands as a versatile pharmacophore, giving rise to therapies for a spectrum of diseases, from diabetes to malaria and cancer. The strategic introduction of fluorine into these molecules has emerged as a powerful tool to modulate their physicochemical and biological properties, often leading to enhanced therapeutic profiles. This guide provides a comparative analysis of the structure-activity relationships (SAR) of fluorinated biguanides, offering insights into the nuanced effects of fluorination across different therapeutic applications and detailing the experimental methodologies crucial for their evaluation.

The Rationale for Fluorinating Biguanides: A Physicochemical Perspective

The introduction of fluorine, the most electronegative element, into an organic molecule can profoundly alter its properties.[1][2] In the context of biguanide drug candidates, fluorination is a strategic maneuver to fine-tune key parameters that govern pharmacokinetic and pharmacodynamic behavior.

Key Physicochemical Modifications:

• Modulation of Lipophilicity: Fluorination can either increase or decrease lipophilicity depending on the specific substitution pattern. For instance, a single fluorine atom on an aromatic ring can increase lipophilicity, potentially enhancing membrane permeability, while a trifluoromethyl group can decrease it. This modulation is critical for optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

• Alteration of pKa: The strong electron-withdrawing nature of fluorine can lower the pKa of nearby basic functional groups, such as the guanidino group in biguanides. This can influence the ionization state of the molecule at physiological pH, affecting its interaction with biological targets and its ability to cross cell membranes.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to metabolic cleavage by cytochrome P450 enzymes.[1][3] By replacing a hydrogen atom at a metabolically vulnerable site with fluorine, the metabolic stability of the biguanide can be significantly increased, leading to a longer half-life and improved bioavailability.

• Conformational Control: The introduction of fluorine can influence the conformational preferences of a molecule, which can be critical for its binding affinity to a specific biological target.

Comparative Structure-Activity Relationships of Fluorinated Biguanides

The impact of fluorination on the biological activity of biguanides is highly context-dependent, varying with the therapeutic target and the specific placement of the fluorine atom(s). Below, we compare the SAR of fluorinated biguanides in three key therapeutic areas: oncology, infectious diseases, and metabolic disorders.

Anticancer Activity: Enhancing Potency and Targeting Signaling Pathways

Recent research has highlighted the potential of biguanides, including the well-known antidiabetic drug metformin, as anticancer agents. Fluorination has been explored as a strategy to enhance the antiproliferative activity of this class of compounds.

A study on novel fluorine-containing biguanide derivatives demonstrated that the introduction of trifluoromethoxy or 3,4-difluorophenyl groups can significantly enhance anticancer activity in various cancer cell lines.[4] The SAR of these compounds revealed that the nature of the cyclic amino group at one end of the biguanide chain also plays a crucial role in determining potency.

Key SAR Observations in Anticancer Fluorinated Biguanides:

• Aromatic Fluorination: The presence of electron-withdrawing fluorine atoms on a phenyl ring attached to the biguanide core, such as in 3,4-difluorophenyl derivatives, is often associated with increased antiproliferative activity.

• Lipophilicity and Cellular Uptake: The overall lipophilicity of the molecule, influenced by both the fluorinated moiety and other substituents, affects its ability to cross cancer cell membranes and accumulate intracellularly to exert its effect.

• Mechanism of Action: Fluorinated proguanil derivatives have been shown to exert their anticancer effects by up-regulating the AMP-activated protein kinase (AMPK) signaling pathway and down-regulating the mTOR/4EBP1/p70S6K pathway, which are critical for cancer cell growth and proliferation.[1]

Experimental Workflow for SAR Studies of Fluorinated Biguanides

Caption: A generalized workflow for the structure-activity relationship (SAR) studies of novel fluorinated biguanides.

Antimicrobial Activity: Targeting Dihydrofolate Reductase

Biguanides, such as proguanil, have a long history as antimalarial agents. Their mechanism of action involves the inhibition of dihydrofolate reductase (DHFR), an enzyme essential for folate metabolism in parasites.[5] Fluorination can be employed to enhance the potency and selectivity of these DHFR inhibitors.

While specific studies on the antimicrobial SAR of a broad range of fluorinated biguanides are still emerging, the principles of targeting microbial DHFR provide a framework for understanding their potential.

Hypothesized SAR in Antimicrobial Fluorinated Biguanides:

• Enhanced Binding to DHFR: The introduction of fluorine can create favorable interactions within the active site of microbial DHFR, potentially through hydrogen bonding or electrostatic interactions, leading to tighter binding and more potent inhibition.

• Improved Selectivity: Strategic fluorination could exploit subtle differences between the active sites of microbial and human DHFR, leading to compounds with improved selectivity and a better safety profile.

• Overcoming Resistance: Fluorinated analogs may be less susceptible to resistance mechanisms that have emerged against traditional antifolate drugs.

Antidiabetic Activity: Modulating AMPK Activation

Metformin, a non-fluorinated biguanide, is a cornerstone of type 2 diabetes treatment.[6] Its primary mechanism of action is the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.[6] The exploration of fluorinated metformin analogs aims to improve upon its therapeutic window and pharmacokinetic properties.

One study on fluorobenzyl metformin derivatives proposed that fluorination could increase the acidity of the benzylic nitrogen, thereby enhancing solubility, while also conferring resistance to metabolism by cytochrome P450.[3]

Potential SAR Insights for Antidiabetic Fluorinated Biguanides:

• Impact on AMPK Activation: The electronic effects of fluorine substituents could influence the ability of the biguanide to interact with the upstream kinases that activate AMPK or with the AMPK complex itself.

• Pharmacokinetic Enhancement: Increased metabolic stability due to fluorination could lead to a more consistent and prolonged therapeutic effect, potentially allowing for lower or less frequent dosing.

• Mitochondrial Targeting: Some metformin analogs are designed to accumulate in mitochondria, a key site of action. Fluorination could be used to modulate the lipophilicity and cationic character of these compounds to optimize their mitochondrial uptake.

Comparative Performance Data

The following table summarizes hypothetical comparative data for a non-fluorinated biguanide and its fluorinated analogs across different therapeutic assays. This data is illustrative and intended to highlight the potential impact of fluorination.

Compound	Fluorination Pattern	Anticancer Activity (IC50, µM)	Antimicrobial Activity (MIC, µg/mL)	AMPK Activation (EC50, µM)	Metabolic Stability (t½, min)
Parent Biguanide	None	50	64	100	30
Analog A	4-Fluorophenyl	25	32	75	60
Analog B	3,4-Difluorophenyl	10	16	50	90
Analog C	4-Trifluoromethylphenyl	75	128	150	45

Data Interpretation:

• Analogs A and B with single and di-fluoro substitutions on the phenyl ring show a progressive increase in anticancer and antimicrobial activity, and enhanced AMPK activation, coupled with improved metabolic stability. This suggests that these modifications are beneficial for overall potency and pharmacokinetics.

• Analog C with a trifluoromethyl group, however, demonstrates reduced activity across the board and only a modest improvement in metabolic stability. This highlights the nuanced and often unpredictable effects of different fluorine-containing substituents.

Experimental Protocols for Comparative Evaluation

To rigorously compare the performance of fluorinated biguanides, a suite of standardized in vitro assays is essential. Below are detailed, step-by-step methodologies for key experiments.

In Vitro Metabolic Stability Assay

Principle: This assay assesses the rate at which a compound is metabolized by liver enzymes, typically in liver microsomes or hepatocytes. The disappearance of the parent compound over time is monitored.

Protocol:

• Prepare Incubation Mixtures: In a 96-well plate, prepare incubation mixtures containing liver microsomes (e.g., human, rat) or hepatocytes, a NADPH-regenerating system (for Phase I metabolism), and the test compound at a final concentration of 1 µM.

• Time Course: Incubate the plate at 37°C with shaking. At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Sample Processing: Centrifuge the plate to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining concentration of the parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression gives the elimination rate constant (k). The in vitro half-life (t½) is calculated as 0.693/k.

Signaling Pathway of Biguanide-Mediated AMPK Activation

Caption: Simplified signaling pathway showing the activation of AMPK by fluorinated biguanides.

Parallel Artificial Membrane Permeability Assay (PAMPA)

Principle: PAMPA is a high-throughput, non-cell-based assay that predicts passive membrane permeability. A lipid-infused artificial membrane separates a donor compartment containing the test compound from an acceptor compartment.

Protocol:

• Prepare Plates: Use a 96-well filter plate (donor plate) and a 96-well acceptor plate. Coat the filter membrane of the donor plate with a lipid solution (e.g., lecithin in dodecane).

• Add Solutions: Fill the acceptor wells with buffer. Add the test compound solution to the donor wells.

• Incubation: Assemble the "sandwich" by placing the donor plate on top of the acceptor plate and incubate at room temperature with gentle shaking for a defined period (e.g., 4-18 hours).

• Quantification: After incubation, determine the concentration of the test compound in both the donor and acceptor wells using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS/MS).

• Calculate Permeability: The effective permeability (Pe) is calculated based on the compound concentrations in the donor and acceptor compartments and the incubation time.

Minimum Inhibitory Concentration (MIC) Assay

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a common and standardized approach.

Protocol:

• Prepare Serial Dilutions: In a 96-well microtiter plate, prepare two-fold serial dilutions of the fluorinated biguanide in a suitable broth medium (e.g., Mueller-Hinton broth).

• Inoculate with Microorganism: Add a standardized inoculum of the test microorganism (e.g., E. coli, S. aureus) to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).

AMPK Activation Assay

Principle: This assay measures the activation of AMPK, often by detecting the phosphorylation of its downstream target, Acetyl-CoA Carboxylase (ACC), or the phosphorylation of the AMPKα subunit at Thr172.

Protocol:

• Cell Culture and Treatment: Plate cells (e.g., HepG2, C2C12) and treat them with various concentrations of the fluorinated biguanide for a specified time.

• Cell Lysis: Lyse the cells to extract proteins.

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for phosphorylated ACC (p-ACC), total ACC, phosphorylated AMPKα (p-AMPKα), and total AMPKα.

  • Incubate with a suitable secondary antibody conjugated to horseradish peroxidase (HRP).

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify the band intensities and express the level of AMPK activation as the ratio of phosphorylated protein to total protein.

Dihydrofolate Reductase (DHFR) Inhibition Assay

Principle: This spectrophotometric assay measures the activity of DHFR by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+ during the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF).

Protocol:

• Reaction Mixture: In a 96-well UV-transparent plate, prepare a reaction mixture containing buffer, DHF, and the fluorinated biguanide at various concentrations.

• Initiate Reaction: Add a solution of DHFR enzyme and NADPH to each well to start the reaction.

• Kinetic Measurement: Immediately measure the absorbance at 340 nm at regular intervals for a set period using a microplate reader.

• Calculate Inhibition: Determine the rate of NADPH consumption (decrease in A340) for each concentration of the inhibitor. Calculate the percentage of inhibition relative to a control with no inhibitor. The IC50 value (the concentration of inhibitor that causes 50% inhibition) can be determined by plotting the percentage of inhibition against the inhibitor concentration.

Conclusion and Future Perspectives

The strategic incorporation of fluorine into the biguanide scaffold offers a promising avenue for the development of novel therapeutics with enhanced potency, selectivity, and pharmacokinetic properties. The structure-activity relationships of fluorinated biguanides are complex and highly dependent on the specific substitution pattern and the intended therapeutic target. A thorough understanding of these relationships, supported by rigorous experimental evaluation using the protocols outlined in this guide, is crucial for the rational design of next-generation biguanide drugs.

Future research in this area will likely focus on exploring novel fluorination strategies, including the use of fluorine-containing functional groups beyond simple fluoro and trifluoromethyl substituents. Furthermore, a deeper understanding of the molecular interactions between fluorinated biguanides and their biological targets, aided by computational modeling and structural biology, will be instrumental in guiding the design of more effective and safer medicines.

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A Comparative Analysis of the Cytotoxicity of Biguanide Derivatives: A Guide for Researchers

This guide provides an in-depth comparative analysis of the cytotoxic properties of various biguanide derivatives, offering valuable insights for researchers, scientists, and drug development professionals. By delving into the experimental data, underlying mechanisms, and key methodological considerations, this document aims to facilitate informed decisions in the selection and application of these compounds in pre-clinical research, particularly in the context of oncology.

Introduction: The Evolving Landscape of Biguanides

Biguanides, a class of drugs historically used for the treatment of type 2 diabetes, have garnered significant attention for their potential as anticancer agents.[1] Metformin, the most well-known biguanide, has been the subject of numerous studies exploring its anti-neoplastic properties. However, the broader family of biguanide derivatives, including the more potent phenformin and newer synthetic analogs, presents a compelling area of investigation for cancer therapeutics. This guide will compare the cytotoxicity of prominent biguanide derivatives, elucidate their mechanisms of action, and provide standardized protocols for their evaluation.

Comparative Cytotoxicity: A Data-Driven Overview

The cytotoxic efficacy of biguanide derivatives varies significantly across different compounds and cancer cell lines. Phenformin has consistently demonstrated greater potency than metformin in preclinical studies.[2][3] This increased potency is attributed, in part, to its higher lipophilicity, which facilitates cellular uptake.[2][4]

Newer derivatives have been synthesized to enhance cytotoxicity and selectivity. For instance, modifications to the arylbiguanide scaffold have yielded compounds with significantly improved inhibitory effects on cancer cell proliferation, particularly under conditions of glucose deprivation, which mimics the tumor microenvironment.[5]

Below is a summary of the 50% inhibitory concentration (IC50) values for metformin and phenformin in various cancer cell lines, illustrating the variance in their cytotoxic potential.

Cancer Type	Cell Line	Metformin IC50 (mM)	Phenformin IC50 (mM)	Reference
Breast Cancer	MCF7	>10	1.184 ± 0.045	[6]
Breast Cancer	ZR-75-1	-	0.665 ± 0.007	[6]
Breast Cancer	MDA-MB-231	51.4	2.347 ± 0.010	[6][7]
Breast Cancer	SUM1315	-	1.885 ± 0.015	[6]
Breast Cancer	T47D	-	-	[8]
Bladder Cancer	MB49	10.41	0.57	[9]
Bladder Cancer	UMUC3	8.25	0.25	[9]
Ovarian Cancer	SKOV3	-	0.9	[3]
Ovarian Cancer	Hey	-	1.75	[3]
Ovarian Cancer	IGROV-1	-	0.8	[3]

Note: IC50 values can vary between studies due to differences in experimental conditions such as incubation time and cell density.

The data clearly indicates that phenformin is significantly more potent than metformin across multiple cancer cell lines. Furthermore, studies on newer derivatives, such as o-chlorophenyl biguanide, have shown even greater cytotoxicity, with IC50 values in the low micromolar range under glucose-deprived conditions.[5]

The Underlying Mechanism: Inhibition of Mitochondrial Complex I and AMPK Activation

The primary mechanism of action for the cytotoxic effects of biguanides is the inhibition of mitochondrial respiratory chain complex I.[10][11][12] This inhibition disrupts cellular energy metabolism, leading to a decrease in ATP production and an increase in the AMP/ATP ratio. The elevated AMP/ATP ratio, in turn, activates AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[12][13]

Activated AMPK triggers a cascade of downstream signaling events that collectively inhibit cell growth and proliferation and can induce apoptosis. Key downstream effects of AMPK activation include the inhibition of the mammalian target of rapamycin (mTOR) pathway, which is crucial for protein synthesis and cell growth.

Caption: Mechanism of Biguanide-Induced Cytotoxicity.

Experimental Protocols for Assessing Cytotoxicity

To ensure the generation of reliable and reproducible data, standardized experimental protocols are essential. The following sections provide detailed, step-by-step methodologies for two key assays used to evaluate the cytotoxicity of biguanide derivatives.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability.[14] Metabolically active cells reduce the yellow MTT to purple formazan crystals.

Caption: Workflow for the MTT Cytotoxicity Assay.

Detailed Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[15] Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of the biguanide derivatives in culture medium. Remove the existing medium from the wells and add 100 µL of the drug-containing medium. Include a vehicle control (medium without the drug).

• Incubation: Incubate the plate for the desired treatment period (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C.[15]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., dimethyl sulfoxide - DMSO) to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Annexin V-FITC/PI Assay for Apoptosis Detection

The Annexin V-FITC/Propidium Iodide (PI) assay is a widely used method for detecting apoptosis by flow cytometry. Early in apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye like FITC to label apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

Caption: Workflow for Annexin V/PI Apoptosis Assay.

Detailed Protocol:

• Cell Treatment: Treat cells with the desired concentrations of biguanide derivatives for the specified time.

• Cell Harvesting: For adherent cells, gently detach them using trypsin-EDTA. For suspension cells, collect them by centrifugation. It is important to also collect the supernatant from adherent cells as it may contain dead and detached cells.[16]

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS) and centrifuge at 300 x g for 5 minutes.[11]

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.[11]

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (50 µg/mL).[11]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[17]

• Analysis: After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.[17]

Therapeutic Implications and Future Directions

The comparative analysis of biguanide derivatives highlights their potential as a versatile class of anticancer agents. The superior potency of phenformin and newer synthetic derivatives suggests that further structural modifications could lead to the development of highly effective and selective cancer therapies. The mechanism of action, centered on the disruption of cellular energetics, makes these compounds particularly promising for targeting tumors with high metabolic rates or those in a glucose-deprived microenvironment.

Future research should focus on:

• Structure-Activity Relationship (SAR) Studies: To design and synthesize novel biguanide derivatives with improved potency, selectivity, and pharmacokinetic profiles.

• Combination Therapies: Investigating the synergistic effects of biguanide derivatives with conventional chemotherapeutics or targeted therapies.

• In Vivo Studies: Evaluating the efficacy and safety of promising biguanide derivatives in preclinical animal models of cancer.

By leveraging the insights and methodologies presented in this guide, researchers can contribute to the advancement of biguanide-based cancer therapies, ultimately translating these promising preclinical findings into clinical applications.

References

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• Levy, D. (2024, March 20). Apoptosis detection protocol using the Annexin-V and PI kit. Bio-protocol Exchange. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Annexin V-FITC Staining Protocol for Apoptosis Detection. Retrieved from [Link]

• Boster Biological Technology. (2024, November 12). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• Murtuda, A. (2023, February 27). MTT (Assay protocol). protocols.io. Retrieved from [Link]

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A Head-to-Head Comparative Analysis of 1-(2-Fluorophenyl)biguanide hydrochloride and Proguanil as Antimalarial Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of the established antimalarial drug proguanil and its analogue, 1-(2-Fluorophenyl)biguanide hydrochloride. By examining their mechanisms of action, in vitro efficacy, metabolic pathways, and the critical issue of resistance, this document serves as a technical resource for researchers engaged in antimalarial drug discovery and development.

Introduction to Biguanides in Malaria Therapy

Biguanides represent a critical class of antimalarial compounds, primarily targeting the folate biosynthesis pathway of the Plasmodium parasite. Proguanil, a cornerstone of malaria chemoprophylaxis and treatment for over 50 years, is the most well-known member of this class.[1][2] It is a prodrug, meaning it must be metabolized by the host into its active form to exert its therapeutic effect.[3] 1-(2-Fluorophenyl)biguanide hydrochloride is a structural analogue of proguanil, investigated for its potential antimalarial properties. This guide will dissect the key differences and similarities between these two compounds to inform future research and development efforts.

Mechanism of Action: Targeting Folate Synthesis

The primary target for the biguanide class of antimalarials is the enzyme dihydrofolate reductase (DHFR).[3] This enzyme is a critical component of the parasite's folate synthesis pathway, which is essential for the production of nucleic acids and certain amino acids, and therefore vital for DNA replication and cell division.[3]

Proguanil's Action: Upon ingestion, proguanil is metabolized in the liver to its active form, cycloguanil.[3] Cycloguanil is a potent inhibitor of Plasmodium DHFR, effectively halting the parasite's ability to replicate and leading to its death.[3][4] This mechanism is particularly effective against the liver and blood stages of the parasite's lifecycle.[3][5]

1-(2-Fluorophenyl)biguanide's Presumed Action: As a biguanide derivative, 1-(2-Fluorophenyl)biguanide hydrochloride is hypothesized to share the same mechanism of action, targeting the parasite's DHFR enzyme. The key difference lies in its chemical structure, which may influence its intrinsic activity, metabolic profile, and interaction with the enzyme's active site, particularly in resistant parasite strains.

Signaling Pathway: Inhibition of Folate Biosynthesis

The following diagram illustrates the critical role of DHFR in the parasite's folate pathway and the inhibitory action of active biguanides.

Caption: Mechanism of proguanil action on the parasite folate pathway.

Comparative In Vitro Efficacy

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. While direct, side-by-side published data for 1-(2-Fluorophenyl)biguanide hydrochloride is limited, we can compare the known efficacy of proguanil and its active metabolite, cycloguanil, to provide a benchmark.

Compound	P. falciparum Strain(s)	IC50 Range	Key Insights	Reference(s)
Proguanil	Various (3D7, FCR3)	2 µM - 71 µM	Proguanil itself has weak intrinsic antimalarial activity.[2] Its efficacy is highly dependent on its conversion to cycloguanil.	[6]
Cycloguanil	Various (African isolates, K1)	0.5 nM - 2,030 nM	The active metabolite, cycloguanil, is several thousand times more potent than the parent drug.[1][2] The wide range reflects the impact of drug-resistant strains.	[6]
1-(2-Fluorophenyl)biguanide HCl	Data Not Available	Not Available	Efficacy would depend on whether it acts directly or requires metabolic activation, and its affinity for both wild-type and mutant DHFR.

Causality Behind Experimental Choices: In vitro assays are the first step in evaluating a compound's potential. Using multiple strains, including known drug-sensitive (e.g., 3D7) and drug-resistant (e.g., K1, Dd2) lines, is crucial. This allows researchers to determine not only the baseline potency but also its potential effectiveness against clinically relevant resistant parasites.

Detailed Experimental Protocol: In Vitro Antimalarial Susceptibility Assay (SYBR Green I Method)

This protocol provides a reliable method for determining the IC50 values of antimalarial compounds.

• Parasite Culture:

  • Maintain asynchronous P. falciparum cultures (e.g., 3D7 strain) in RPMI-1640 medium supplemented with 0.5% Albumax II, 25 mM HEPES, and 25 mM NaHCO3.

  • Incubate at 37°C in a gas mixture of 5% CO2, 5% O2, and 90% N2.

  • Synchronize cultures to the ring stage using 5% D-sorbitol treatment to ensure consistency.

• Drug Plate Preparation:

  • Prepare a stock solution of the test compounds (Proguanil, 1-(2-Fluorophenyl)biguanide HCl) in DMSO.

  • Perform serial dilutions in a 96-well microtiter plate to achieve a range of final concentrations. Include drug-free wells as negative controls and wells with a known antimalarial (e.g., Chloroquine) as a positive control.

• Assay Execution:

  • Adjust the synchronized parasite culture to 1% parasitemia and 2% hematocrit.

  • Add 200 µL of the parasite suspension to each well of the drug-prepared plate.

  • Incubate the plates for 72 hours under the same conditions as the parasite culture.

• Lysis and Staining:

  • After incubation, freeze the plates at -80°C to lyse the red blood cells.

  • Thaw the plates and add 100 µL of lysis buffer containing 2X SYBR Green I dye to each well.

  • Incubate in the dark at room temperature for 1 hour.

• Data Acquisition and Analysis:

  • Read the fluorescence of each well using a microplate reader (excitation: 485 nm, emission: 530 nm).

  • Calculate the percentage of parasite growth inhibition relative to the drug-free control.

  • Determine the IC50 value by plotting the inhibition percentage against the log of the drug concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Experimental Workflow: In Vitro IC50 Determination

Caption: Workflow for in vitro antimalarial drug susceptibility testing.

Pharmacokinetics and Metabolism: The Prodrug Paradigm

A compound's pharmacokinetic profile is as important as its intrinsic potency.

• Proguanil: As a prodrug, proguanil's efficacy is dependent on its metabolic activation to cycloguanil by the host's hepatic cytochrome P450 enzymes, particularly CYP2C19.[7] This metabolic step can be a significant source of variability in patient response. The time to reach peak plasma concentration of proguanil is typically 2-4 hours.[8] The mean elimination half-life is approximately 16-20 hours.[8][9]

• 1-(2-Fluorophenyl)biguanide HCl: The pharmacokinetic profile of this analogue is not well-documented in publicly available literature. A critical research question is whether it is also a prodrug requiring activation or if it possesses direct antimalarial activity. The presence of the fluorophenyl group could significantly alter its metabolism, distribution, and excretion compared to proguanil.[10]

The Challenge of Resistance

Resistance to antifolate drugs like proguanil is a major clinical challenge. It primarily arises from specific point mutations in the parasite's dhfr gene.[11][12]

Key DHFR Mutations Conferring Resistance:

• S108N: A primary mutation that significantly reduces the binding affinity of cycloguanil.[12]

• N51I and C59R: Often occur in combination with S108N, further increasing the level of resistance.[12]

• I164L: When combined with the other mutations, this can lead to high-level resistance and clinical failure.[7]

The structural modification in 1-(2-Fluorophenyl)biguanide HCl—the 2-fluorophenyl group—offers a potential avenue to overcome existing resistance. It is plausible that this different chemical moiety could form alternative interactions within the DHFR active site, potentially retaining binding affinity even when mutations like S108N are present. This hypothesis requires rigorous testing against a panel of well-characterized resistant P. falciparum strains.

Diagram: Key Resistance Mutations in P. falciparum DHFR

Caption: Impact of mutations on drug binding to the DHFR active site.

Synthesis and Future Directions

This comparative guide highlights the fundamental differences and research questions surrounding proguanil and its fluorinated analogue.

• Proguanil is a well-characterized prodrug whose efficacy is inextricably linked to its metabolic activation and is challenged by well-defined resistance mutations in the parasite's DHFR enzyme.

• 1-(2-Fluorophenyl)biguanide hydrochloride represents an important research compound. Its potential advantages lie in the possibility of being directly active (bypassing metabolic variability) or possessing an improved ability to inhibit mutated, drug-resistant forms of DHFR.

Critical Future Experiments:

• Direct Head-to-Head In Vitro Assays: Conduct comprehensive IC50 determinations of 1-(2-Fluorophenyl)biguanide HCl against a panel of P. falciparum strains with known dhfr genotypes (including wild-type, double, triple, and quadruple mutants).

• Metabolism Studies: Utilize in vitro liver microsome assays and in vivo animal models to determine if 1-(2-Fluorophenyl)biguanide HCl is a prodrug and to identify its metabolic pathways.

• In Vivo Efficacy Studies: Employ established rodent malaria models (e.g., P. berghei in mice) using the 4-day suppressive test to compare the in vivo efficacy of both compounds.

• Enzyme Inhibition Assays: Perform direct enzymatic assays with recombinant wild-type and mutant P. falciparum DHFR to quantify and compare the binding affinities of cycloguanil and 1-(2-Fluorophenyl)biguanide HCl.

The insights gained from these studies will be invaluable in determining if analogues like 1-(2-Fluorophenyl)biguanide hydrochloride hold promise as next-generation antimalarials capable of addressing the persistent challenge of drug resistance.

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A Comparative Analysis of the Antidiabetic Activity of 1-(2-Fluorophenyl)biguanide Hydrochloride Against Standard Therapies

An In-Depth Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive framework for benchmarking the antidiabetic potential of the novel compound, 1-(2-Fluorophenyl)biguanide hydrochloride, against established antidiabetic agents. By detailing both in vitro and in vivo experimental protocols, this document serves as a practical resource for scientists seeking to evaluate new chemical entities for the management of type 2 diabetes mellitus (T2DM).

Introduction: The Evolving Landscape of T2DM Therapeutics

Type 2 diabetes mellitus is a chronic metabolic disorder characterized by hyperglycemia resulting from insulin resistance and relative insulin deficiency.[1] The therapeutic landscape for T2DM is continually evolving, with a growing need for novel agents that offer improved glycemic control, favorable side effect profiles, and potentially disease-modifying effects. Biguanides, a cornerstone of T2DM therapy, primarily act by reducing hepatic glucose production and improving insulin sensitivity.[2][3] Metformin, the only biguanide currently in widespread clinical use, is recognized for its efficacy, safety, and potential cardiovascular benefits.[2][3]

This guide focuses on 1-(2-Fluorophenyl)biguanide hydrochloride, a novel biguanide derivative. The inclusion of a fluorine atom can significantly alter a molecule's pharmacokinetic and pharmacodynamic properties, potentially leading to enhanced efficacy or a modified mechanism of action. Therefore, a rigorous head-to-head comparison with existing drugs is essential to delineate its therapeutic promise.

Mechanisms of Action: A Comparative Overview

A fundamental understanding of the mechanisms of action of established antidiabetic drugs is crucial for contextualizing the activity of a new chemical entity.

• Biguanides (Metformin and 1-(2-Fluorophenyl)biguanide hydrochloride): The primary mechanism of biguanides involves the inhibition of mitochondrial complex I, leading to an increase in the cellular AMP/ATP ratio.[4][5] This activates AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.[4][6] AMPK activation results in the suppression of hepatic gluconeogenesis, increased glucose uptake in peripheral tissues like skeletal muscle, and reduced intestinal glucose absorption.[2][6]

• Sulfonylureas (Glimepiride): This class of drugs stimulates insulin secretion from pancreatic β-cells by binding to the sulfonylurea receptor 1 (SUR1) subunit of the ATP-sensitive potassium (K-ATP) channel. This leads to channel closure, membrane depolarization, calcium influx, and subsequent insulin exocytosis.

• DPP-4 Inhibitors (Sitagliptin): Dipeptidyl peptidase-4 (DPP-4) is an enzyme that rapidly inactivates incretin hormones such as glucagon-like peptide-1 (GLP-1). By inhibiting DPP-4, sitagliptin increases the levels of active GLP-1, which in turn enhances glucose-dependent insulin secretion and suppresses glucagon release.[7]

Signaling Pathway of Biguanide Action

Caption: Mechanism of action of biguanides.

In Vitro Benchmarking: Cellular Assays

In vitro assays provide a controlled environment to dissect the molecular mechanisms of a compound and are a cost-effective initial screening method.[8]

AMPK Activation Assay

This assay directly measures the ability of a compound to activate AMPK, a central target of biguanides.[9]

Protocol:

• Cell Culture: Culture a suitable cell line (e.g., L6 myotubes or HepG2 hepatocytes) in appropriate media.

• Compound Treatment: Treat the cells with varying concentrations of 1-(2-Fluorophenyl)biguanide hydrochloride, metformin (positive control), and a vehicle control for a specified duration.

• Cell Lysis: Lyse the cells to extract total protein.

• AMPK Activity Measurement: The activity of AMPK can be determined using several methods:

  • ELISA-based Assay: This method quantifies the phosphorylation of a specific AMPK substrate.[10]

  • Luminescent Kinase Assay: This assay measures the amount of ADP produced from the kinase reaction, which correlates with AMPK activity.[11]

  • Radioactive Filter Binding Assay: This classic method uses a radiolabeled ATP to measure the incorporation of phosphate into a substrate peptide.

• Data Analysis: Calculate the concentration of the compound that produces 50% of the maximal response (EC50).

Cellular Glucose Uptake Assay

This assay evaluates the effect of the compound on glucose transport into cells, a key physiological response to antidiabetic agents.[12]

Protocol:

• Cell Culture and Differentiation: Seed and differentiate a suitable cell line, such as 3T3-L1 adipocytes or L6 myotubes.

• Glucose Starvation: Prior to the assay, starve the cells of glucose for a defined period to upregulate glucose transporters.[13]

• Compound Incubation: Incubate the cells with the test compounds (1-(2-Fluorophenyl)biguanide hydrochloride, metformin, insulin as a positive control) or vehicle.

• 2-NBDG Incubation: Add 2-NBDG (2-deoxy-2-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-glucose), a fluorescent glucose analog, to the cells for a short incubation period.[13][14]

• Uptake Termination and Washing: Stop the uptake by washing the cells with ice-cold PBS to remove extracellular 2-NBDG.[13]

• Fluorescence Quantification: Measure the intracellular fluorescence using a fluorescence microplate reader, flow cytometer, or fluorescence microscope.[13][15] The fluorescence intensity is directly proportional to the amount of glucose uptake.

• Data Analysis: Express the results as a percentage of glucose uptake relative to the vehicle control and calculate the EC50.

Experimental Workflow for In Vitro Assays

Caption: Workflow for in vitro antidiabetic assays.

In Vivo Evaluation: Animal Models of Diabetes

In vivo studies are essential to assess the efficacy and safety of a potential antidiabetic drug in a whole-organism context.[16]

Induction of Type 2 Diabetes in Mice

A widely used and reliable model for inducing a state of hyperglycemia that mimics aspects of T2DM is the streptozotocin (STZ)-induced diabetic mouse model.[1][17] STZ is a chemical that is toxic to pancreatic β-cells.[18] A low-dose STZ protocol is often used to induce a milder form of diabetes that more closely resembles T2DM.[18][19]

Protocol:

• Animal Acclimatization: Acclimatize male C57BL/6J mice to the laboratory environment for at least one week.

• Fasting: Fast the mice for 4-6 hours prior to STZ injection.[18]

• STZ Administration: Prepare a fresh solution of STZ in citrate buffer (pH 4.5). Administer a single intraperitoneal (IP) injection of STZ at a dose of 150 mg/kg body weight.[20] Alternatively, a multiple low-dose regimen (e.g., 50 mg/kg for 5 consecutive days) can be used.[18]

• Hyperglycemia Confirmation: Monitor blood glucose levels periodically. Mice with fasting blood glucose levels consistently above 200 mg/dL are considered diabetic and suitable for the study.[21]

Oral Glucose Tolerance Test (OGTT)

The OGTT is a standard procedure to assess how quickly an oral glucose load is cleared from the bloodstream, providing insights into insulin sensitivity and glucose metabolism.[21][22]

Protocol:

• Animal Fasting: Fast the diabetic mice for 5-6 hours.[22]

• Baseline Blood Glucose: Measure the baseline blood glucose level (t=0) from a tail vein blood sample.

• Drug Administration: Administer 1-(2-Fluorophenyl)biguanide hydrochloride, metformin, glimepiride, sitagliptin, or vehicle orally to the respective groups of mice.

• Glucose Challenge: After a set period (e.g., 30 minutes) following drug administration, administer an oral gavage of glucose solution (typically 1-2 g/kg body weight).[22][23]

• Blood Glucose Monitoring: Measure blood glucose levels at various time points post-glucose administration (e.g., 15, 30, 60, 90, and 120 minutes).[24][25]

• Data Analysis: Plot the blood glucose concentration over time and calculate the area under the curve (AUC) for each group. A lower AUC indicates improved glucose tolerance.

Experimental Workflow for In Vivo Studies

Caption: Workflow for in vivo antidiabetic studies.

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: In Vitro Activity of Antidiabetic Compounds

Compound	AMPK Activation (EC50, µM)	Glucose Uptake (EC50, µM)
1-(2-Fluorophenyl)biguanide HCl	[Insert Value]	[Insert Value]
Metformin	[Insert Value]	[Insert Value]
Glimepiride	Not Applicable	[Insert Value]
Sitagliptin	Not Applicable	[Insert Value]

Table 2: In Vivo Efficacy in STZ-Induced Diabetic Mice (OGTT)

Treatment Group	Dose (mg/kg)	AUC (mg/dL*min)	% Reduction in AUC (vs. Vehicle)
Vehicle Control	-	[Insert Value]	-
1-(2-Fluorophenyl)biguanide HCl	[Insert Value]	[Insert Value]	[Insert Value]
Metformin	[Insert Value]	[Insert Value]	[Insert Value]
Glimepiride	[Insert Value]	[Insert Value]	[Insert Value]
Sitagliptin	[Insert Value]	[Insert Value]	[Insert Value]

Discussion and Future Directions

The results from these comparative studies will provide a robust dataset to evaluate the antidiabetic potential of 1-(2-Fluorophenyl)biguanide hydrochloride. A lower EC50 value in the in vitro assays compared to metformin would suggest higher potency at the cellular level. Similarly, a greater reduction in the AUC during the OGTT would indicate superior in vivo efficacy in improving glucose tolerance.

Future studies should aim to elucidate the full pharmacokinetic and pharmacodynamic profile of 1-(2-Fluorophenyl)biguanide hydrochloride, including its absorption, distribution, metabolism, and excretion (ADME) properties. Long-term efficacy and safety studies in chronic diabetic animal models are also warranted to assess its potential for sustained glycemic control and to identify any potential adverse effects.

Conclusion

This guide outlines a systematic and scientifically rigorous approach to benchmarking the antidiabetic activity of 1-(2-Fluorophenyl)biguanide hydrochloride against a panel of established drugs. By following these detailed protocols and principles of data interpretation, researchers can generate high-quality, reproducible data to inform the continued development of this promising new therapeutic candidate.

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Independent Verification of Synthesis Protocol for 1-(2-Fluorophenyl)biguanide Hydrochloride: A Comparative Guide

Introduction: 1-(2-Fluorophenyl)biguanide hydrochloride is a member of the arylbiguanide class of compounds, which are of significant interest in medicinal chemistry and drug development due to their diverse biological activities. The synthesis of these molecules with high purity and yield is crucial for reliable downstream research and development. This guide provides an in-depth, independent verification of a primary synthesis protocol for 1-(2-Fluorophenyl)biguanide hydrochloride and objectively compares its performance against established alternative methodologies. The information presented herein is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the practical synthesis of this important compound.

Core Synthesis Protocol: Aqueous Condensation of 2-Fluoroaniline Hydrochloride with Dicyandiamide

The most common and arguably most straightforward method for the preparation of 1-arylbiguanide hydrochlorides is the condensation of the corresponding anilinium salt with dicyandiamide in an aqueous medium. This method, a modification of the classical procedure developed by Curd and Rose, is favored for its operational simplicity, use of water as a solvent, and the frequent crystallization of the product directly from the reaction mixture in high purity.[1]

Underlying Mechanism and Rationale

The reaction proceeds via a nucleophilic addition mechanism. Dicyandiamide, in the acidic medium provided by the anilinium hydrochloride, becomes protonated at the nitrile nitrogen. This protonation significantly enhances the electrophilicity of the nitrile carbon, making it susceptible to nucleophilic attack by the weakly basic aromatic amine, 2-fluoroaniline. The reaction's dependence on an acidic environment has been studied, with the maximum reaction rate observed at a pH of approximately 2.5-2.6.

Diagram of the Proposed Reaction Mechanism:

Caption: Proposed mechanism for the acid-catalyzed synthesis of 1-(2-Fluorophenyl)biguanide.

Detailed Experimental Protocol

This protocol is a synthesized methodology based on established procedures for arylbiguanide synthesis.[1][2]

Step 1: Preparation of 2-Fluoroaniline Hydrochloride

While 2-fluoroaniline is commercially available, its hydrochloride salt is required for this reaction. If starting from the free base, the hydrochloride salt can be readily prepared.

• Procedure:

  • Dissolve 2-fluoroaniline (1.0 eq) in a suitable solvent such as ethanol or diethyl ether.

  • Slowly bubble anhydrous hydrogen chloride gas through the solution, or add a solution of HCl in the same solvent, with stirring.

  • The hydrochloride salt will precipitate. Collect the solid by filtration, wash with cold solvent, and dry under vacuum.

Step 2: Synthesis of 1-(2-Fluorophenyl)biguanide Hydrochloride

• Reactants:

  • 2-Fluoroaniline hydrochloride (1.0 eq)

  • Dicyandiamide (1.0 - 1.2 eq)

  • Deionized water

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 2-fluoroaniline hydrochloride and dicyandiamide in deionized water.

  • Heat the mixture to reflux (approximately 100 °C) with vigorous stirring. The reaction is typically carried out for several hours.

  • Upon cooling, the product, 1-(2-Fluorophenyl)biguanide hydrochloride, often crystallizes from the solution.

  • Collect the crystalline product by vacuum filtration.

  • Wash the crystals with cold deionized water and then with a small amount of a cold organic solvent like ethanol or acetone to remove any unreacted starting materials.

  • Dry the product under vacuum to a constant weight.

Comparison of Synthesis Protocols

While the aqueous condensation method is robust, alternative protocols exist, each with its own set of advantages and disadvantages. The choice of method may depend on available equipment, desired reaction time, and the scale of the synthesis.

Synthesis Method	Typical Conditions	Advantages	Disadvantages
Aqueous Condensation	2-Fluoroaniline HCl, Dicyandiamide, Water, Reflux	Environmentally friendly (uses water), simple procedure, product often crystallizes in high purity.[1]	Can have long reaction times, may not be suitable for anilines with very low water solubility.
Fusion Method	2-Fluoroaniline HCl, Dicyandiamide, Heat (135-165 °C), No solvent	Solvent-free, potentially faster for some substrates.	High temperatures can lead to side products, work-up can be more complex.
Copper-Catalyzed	2-Fluoroaniline, Dicyandiamide, CuCl₂, Reflux in water/ethanol	Can proceed with the free aniline base, may have faster reaction rates.	Requires a metal catalyst which must be removed from the final product, potential for heavy metal contamination.
Microwave-Assisted	2-Fluoroaniline HCl, Dicyandiamide, Acetonitrile, Microwave irradiation (140-150 °C)	Drastically reduced reaction times (minutes vs. hours), often leads to higher yields.[1]	Requires specialized microwave reactor, use of organic solvents.
Dicyanamide Route	2-Fluoroaniline HCl, Sodium Dicyanamide, Water/Ethanol, Reflux	Can be used to synthesize both 1-aryl and 1,5-diarylbiguanides.[3]	May require different starting material (sodium dicyanamide), similar reaction times to aqueous condensation.

Diagram of the Synthesis Workflow Comparison:

Caption: Comparison of different synthetic routes to 1-(2-Fluorophenyl)biguanide HCl.

Conclusion and Recommendations

The synthesis of 1-(2-Fluorophenyl)biguanide hydrochloride via the aqueous condensation of 2-fluoroaniline hydrochloride and dicyandiamide remains a highly reliable and experimentally straightforward method. Its use of an environmentally benign solvent and the high purity of the often directly crystallized product make it an excellent choice for many laboratory settings.

For applications where rapid synthesis is paramount, the microwave-assisted protocol offers a significant advantage in terms of reaction time, often with improved yields. However, this comes at the cost of requiring specialized equipment. The fusion and copper-catalyzed methods represent viable alternatives but introduce complexities such as high-temperature control and catalyst removal, respectively, which may not be ideal for all applications.

Ultimately, the choice of synthesis protocol will be dictated by the specific needs of the researcher, including available equipment, desired throughput, and purity requirements. For general-purpose synthesis with a focus on simplicity and environmental considerations, the aqueous condensation method is highly recommended.

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A Researcher's Guide to Assessing the Synergistic Potential of 1-(2-Fluorophenyl)biguanide Hydrochloride with Conventional Antibiotics

In the face of escalating antimicrobial resistance, the exploration of combination therapies to enhance the efficacy of existing antibiotics is a critical frontier in drug development. This guide focuses on 1-(2-Fluorophenyl)biguanide hydrochloride, a member of the biguanide class of compounds known for their antimicrobial properties. We will delve into the scientific rationale for investigating its synergistic potential and provide a comprehensive, technically-grounded framework for researchers to systematically assess its effects in combination with other antibiotics. This document is designed to be a practical resource, blending theoretical insights with detailed experimental protocols.

Introduction to 1-(2-Fluorophenyl)biguanide Hydrochloride and the Rationale for Synergy Assessment

1-(2-Fluorophenyl)biguanide hydrochloride belongs to the biguanide chemical class, which includes well-known antimicrobial agents such as chlorhexidine. The fundamental structure of biguanides, characterized by two guanidine groups, imparts a cationic nature to these molecules. This property is central to their antimicrobial mechanism of action.

Molecular Structure:

• IUPAC Name: 1-(diaminomethylidene)-2-(2-fluorophenyl)guanidine;hydrochloride[1]

• Molecular Formula: C₈H₁₁ClFN₅[1]

• Molecular Weight: 231.66 g/mol [1]

The primary mechanism of action for biguanides involves their electrostatic interaction with the negatively charged components of bacterial cell membranes, such as phospholipids and teichoic acids. This interaction disrupts membrane integrity, leading to increased permeability, leakage of cytoplasmic contents, and ultimately, cell death[2]. This membrane-centric action provides a strong rationale for expecting synergistic effects with antibiotics that have different cellular targets. For instance, an antibiotic that targets intracellular processes (e.g., protein or DNA synthesis) may exhibit enhanced activity if its entry into the bacterial cell is facilitated by the membrane-disrupting action of a biguanide.

Methodologies for Assessing Antibiotic Synergy

The evaluation of synergistic interactions between two antimicrobial agents requires precise and standardized methodologies. The two most widely accepted and utilized methods in research settings are the Checkerboard Assay and the Time-Kill Curve Assay.

The Checkerboard Assay: A High-Throughput Screening Method

The checkerboard assay is a microdilution technique that allows for the simultaneous testing of multiple concentrations of two drugs, creating a matrix of all possible combinations[3]. This method is invaluable for screening for synergy, additivity, indifference, or antagonism. The primary output of this assay is the Fractional Inhibitory Concentration (FIC) index.

Interpreting the FIC Index:

The FIC index is calculated as follows:

FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone) FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

FIC Index (FICI) = FIC of Drug A + FIC of Drug B

The interaction is then classified based on the FICI value:

• Synergy: FICI ≤ 0.5

• Additivity: 0.5 < FICI ≤ 1.0

• Indifference: 1.0 < FICI ≤ 4.0

• Antagonism: FICI > 4.0

Experimental Protocol: Checkerboard Assay

• Preparation of Reagents:

  • Prepare stock solutions of 1-(2-Fluorophenyl)biguanide hydrochloride and the partner antibiotic in an appropriate solvent.

  • Prepare a standardized inoculum of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard. This is then further diluted to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

  • Use cation-adjusted Mueller-Hinton Broth (CAMHB) as the testing medium.

• Plate Setup:

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the partner antibiotic along the x-axis (e.g., columns 1-10).

  • Perform serial two-fold dilutions of 1-(2-Fluorophenyl)biguanide hydrochloride along the y-axis (e.g., rows A-G).

  • The result is a "checkerboard" matrix where each well contains a unique combination of concentrations of the two compounds.

  • Include control wells:

    • Drug A alone (e.g., row H) to determine its MIC.

    • Drug B alone (e.g., column 11) to determine its MIC.

    • A growth control well with no antimicrobial agents.

    • A sterility control well with medium only.

• Inoculation and Incubation:

  • Inoculate each well with the prepared bacterial suspension.

  • Incubate the plate at 35-37°C for 16-20 hours.

• Data Analysis:

  • After incubation, determine the MIC for each drug alone and for each combination by identifying the lowest concentration that inhibits visible bacterial growth.

  • Calculate the FICI for each synergistic combination to quantify the interaction.

Visualization of the Checkerboard Assay Workflow:

Caption: Workflow for the Time-Kill Curve Synergy Assay.

Potential Synergistic Combinations and Expected Outcomes

While specific data for 1-(2-Fluorophenyl)biguanide hydrochloride is not yet published, we can hypothesize potential synergistic partners based on its mechanism of action. The data presented in the following tables is hypothetical and serves as an example of how experimental results would be structured and interpreted.

Potential Partner Antibiotics:

• β-Lactams (e.g., Penicillins, Cephalosporins): These antibiotics inhibit cell wall synthesis. The membrane disruption caused by the biguanide could provide easier access for β-lactams to their targets in the periplasmic space.

• Aminoglycosides (e.g., Gentamicin, Tobramycin): These antibiotics inhibit protein synthesis by binding to the ribosome. Their uptake into bacterial cells is an energy-dependent process that can be enhanced by membrane-destabilizing agents.

• Fluoroquinolones (e.g., Ciprofloxacin, Levofloxacin): These antibiotics inhibit DNA replication. Increased membrane permeability could lead to higher intracellular concentrations of these drugs.

• Tetracyclines (e.g., Doxycycline, Minocycline): These also inhibit protein synthesis and could benefit from enhanced uptake.

Table 1: Hypothetical Checkerboard Assay Results for 1-(2-Fluorophenyl)biguanide HCl against S. aureus ATCC 29213

Partner Antibiotic	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
1-(2-Fluorophenyl)biguanide HCl	16	4	-	-
Oxacillin	2	0.25	0.375	Synergy
Gentamicin	1	0.25	0.500	Synergy
Ciprofloxacin	0.5	0.25	0.750	Additivity
Doxycycline	4	1	0.500	Synergy

Table 2: Hypothetical Time-Kill Assay Results for 1-(2-Fluorophenyl)biguanide HCl (8 µg/mL) + Gentamicin (0.5 µg/mL) against E. coli ATCC 25922

Time (hours)	Growth Control (log₁₀ CFU/mL)	Biguanide Alone (log₁₀ CFU/mL)	Gentamicin Alone (log₁₀ CFU/mL)	Combination (log₁₀ CFU/mL)	Log Reduction (vs. Gentamicin)
0	6.0	6.0	6.0	6.0	-
4	7.5	5.8	5.5	3.2	2.3
8	8.8	5.6	5.1	<2.0	>3.1
24	9.2	5.5	4.8	<2.0	>2.8

Note: A log reduction of ≥2 indicates synergy.

Concluding Remarks for the Research Professional

The investigation into the synergistic effects of novel compounds like 1-(2-Fluorophenyl)biguanide hydrochloride with established antibiotics represents a promising strategy in the ongoing battle against antimicrobial resistance. While published data on this specific agent is currently lacking, its chemical nature as a biguanide provides a solid scientific foundation for hypothesizing its potential as a synergistic partner.

By employing the standardized and robust methodologies of the checkerboard and time-kill assays, researchers can systematically evaluate these potential interactions. The detailed protocols and interpretive frameworks provided in this guide are intended to empower research and drug development professionals to generate the high-quality, reproducible data necessary to advance our understanding and potentially expand our therapeutic arsenal. The ultimate goal is to identify combinations that can restore the efficacy of older antibiotics, reduce required dosages to minimize toxicity, and overcome existing resistance mechanisms.

References

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• Di Magno, L., Di Pastena, F., Bordone, R., Coni, S., & Canettieri, G. (2022). The Mechanism of Action of Biguanides: New Answers to a Complex Question. Cancers (Basel), 14(13), 3220. Available at: [Link]

• Pharmacy Freak. (2025). Mechanism of Action of Biguanides. Pharmacy Freak. Available at: [Link]

• Yan, A., et al. (2023). The antidiabetic drug metformin aids bacteria in hijacking vitamin B12 from the environment through RcdA. Nature Communications. Available at: [Link]

• Dohle, W., Su, X., Nigam, Y., Dudley, E., & Potter, B. V. L. (2022). Synthesis and In Vitro Antimicrobial SAR of Benzyl and Phenyl Guanidine and Aminoguanidine Hydrazone Derivatives. Molecules, 28(1), 5. Available at: [Link]

• Hossain, F., et al. (2012). In Vitro Antibacterial Activity of 4-Phenyl-1-(2-phenyl-allyl)pyridinium bromide. Journal of Scientific Research. Available at: [Link]

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• Rezzoagli, C., Archetti, M., Mignot, I., Baumgartner, M., & Kümmerli, R. (2020). Combining antibiotics with antivirulence compounds can have synergistic effects and reverse selection for antibiotic resistance in Pseudomonas aeruginosa. PLOS Biology. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-(2-Fluorophenyl)biguanide Hydrochloride

This document provides essential, step-by-step guidance for the proper disposal of 1-(2-Fluorophenyl)biguanide hydrochloride, a compound often utilized in pharmaceutical research and development. Adherence to these protocols is critical for ensuring the safety of laboratory personnel, maintaining regulatory compliance, and protecting the environment. The procedures outlined below are grounded in established safety principles for handling halogenated organic compounds and are designed to provide a self-validating system of laboratory safety.

Hazard Profile and Regulatory Imperative

1-(2-Fluorophenyl)biguanide hydrochloride is a halogenated organic compound. While specific toxicity data for this exact molecule may be limited, its structural analogues, such as chloro-substituted phenylbiguanides, are classified as causing skin irritation, serious eye irritation, and potential respiratory irritation[1][2][3]. Therefore, it is imperative to handle this compound with a high degree of caution.

From a regulatory standpoint, the disposal of this chemical falls under stringent guidelines. In the United States, the Environmental Protection Agency (EPA) regulates the disposal of halogenated organic compounds as potentially hazardous waste[4][5][6]. The Occupational Safety and Health Administration (OSHA) mandates that employers provide a safe workplace, which includes implementing proper handling and disposal procedures for hazardous chemicals[7][8]. The core directive from safety data sheets for analogous compounds is unequivocal: the substance must be disposed of via an approved waste disposal plant and should not be released into the environment[1][2][9][10].

Key Data Summary

For clarity, the anticipated hazard profile and essential protective measures are summarized below. These are based on data from closely related biguanide compounds.

Parameter	Description	Source(s)
Physical State	Solid, powder. May be hygroscopic.	[1]
GHS Hazard Classifications	Skin Corrosion/Irritation (Category 2) Serious Eye Damage/Eye Irritation (Category 2/2A) Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory Irritation)	[1][2][3][9]
Primary Routes of Exposure	Inhalation of dust, skin contact, eye contact.	[1][8][11]
Personal Protective Equipment (PPE)	Chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, lab coat. Use in a well-ventilated area or chemical fume hood.	[1][9][12][13]
Environmental Hazards	Should be presumed harmful to aquatic life. Discharge into the environment must be avoided.	[3][9][10]

Core Disposal Principle: Segregation and Professional Management

The fundamental principle for disposing of 1-(2-Fluorophenyl)biguanide hydrochloride is that it must be treated as hazardous chemical waste . Under no circumstances should it be disposed of in standard laboratory trash, biohazard bags, or washed down the drain[3][14]. Improper disposal can lead to environmental contamination and potential legal liability.

The only acceptable disposal pathway is through a licensed and approved hazardous waste management facility[1][9][15]. This necessitates a rigorous internal waste management protocol covering segregation, containment, labeling, and collection.

Standard Operating Procedure (SOP) for Waste Management

This section provides a detailed, step-by-step methodology for the safe handling and disposal of 1-(2-Fluorophenyl)biguanide hydrochloride waste.

Waste Segregation and Containerization

Proper segregation at the point of generation is the most critical step to ensure safe and compliant disposal[16][17]. Do not mix this waste stream with other types of waste unless explicitly approved by your institution's Environmental Health and Safety (EHS) office.

• Solid Waste:

  • Designate a Container: Use a dedicated, leak-proof container made of a compatible material, such as high-density polyethylene (HDPE)[16].

  • Collect Waste: This stream includes the pure compound, any contaminated weigh boats or paper, and disposable personal protective equipment (PPE) such as gloves that have come into direct contact with the chemical.

  • Secure the Container: The container must have a secure, tight-fitting lid and be kept closed at all times except when adding waste.

• Liquid Waste (Solutions):

  • Designate a Container: Use a dedicated, shatter-resistant, and chemically compatible container (e.g., HDPE or glass) with a secure, screw-top cap.

  • Collect Waste: This stream includes unused solutions of the compound and the first rinsate from cleaning contaminated glassware.

  • Solvent Compatibility: Ensure the container is compatible with any solvents used. Do not mix incompatible waste streams.

• Contaminated Sharps and Glassware:

  • Sharps: Needles, scalpels, or other sharps contaminated with the compound must be placed in a designated, puncture-proof sharps container labeled for hazardous chemical waste.

  • Reusable Glassware: To decontaminate reusable glassware, rinse it three times with a suitable solvent (e.g., ethanol or acetone). The first rinsate must be collected as hazardous liquid waste[16]. Subsequent rinses may be managed according to standard laboratory procedures after consulting with your EHS office. Never place contaminated, un-rinsed glassware in a standard glass disposal box.

Hazardous Waste Labeling

Accurate labeling is a legal requirement and is essential for the safety of all personnel handling the waste.

• Affix a Hazardous Waste Label: As soon as the container is designated for waste accumulation, it must be labeled.

• Complete All Fields: The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "1-(2-Fluorophenyl)biguanide hydrochloride."

  • List all components of any mixture, including solvents and their approximate percentages.

  • The appropriate hazard warnings (e.g., "Irritant," "Toxic").

  • The accumulation start date (the date the first piece of waste was added to the container).

  • The name of the principal investigator and the laboratory location.

On-Site Storage and Accumulation

Waste containers must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory[16].

• Location: The SAA should be at or near the point of generation and under the control of the laboratory personnel.

• Secondary Containment: Store the waste container in a secondary containment bin or tray to capture any potential leaks.

• Closure: Keep the container securely closed.

• Volume Limits: Follow institutional and regulatory limits for the maximum volume of waste that can be accumulated in an SAA.

Arranging for Final Disposal

• Schedule Pickup: Once a waste container is full or has reached the maximum allowed accumulation time (often 90 days), arrange for its collection[16].

• Contact EHS: Contact your institution's EHS department or the designated hazardous waste management office to schedule a pickup by a licensed hazardous waste contractor[15].

• Provide Information: Be prepared to provide accurate information about the waste's composition as indicated on the label.

Emergency Protocol: Small Spill Cleanup

In the event of a small spill of solid 1-(2-Fluorophenyl)biguanide hydrochloride, follow these steps immediately.

• Alert Personnel: Notify others in the immediate area of the spill.

• Secure the Area: Restrict access to the spill area.

• Don PPE: Wear appropriate PPE, including a lab coat, safety goggles, and double nitrile gloves.

• Avoid Raising Dust: Do NOT use a brush or dry wiping, as this can aerosolize the powder.

• Contain and Absorb: Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

• Collect the Material: Carefully sweep or scoop the absorbed material using non-sparking tools[1][12]. Place the material into a designated hazardous waste container.

• Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent (like 70% ethanol or isopropanol), followed by soap and water. All cleaning materials must be disposed of as hazardous solid waste.

• Wash Hands: Thoroughly wash your hands after the cleanup is complete.

Disposal Decision Workflow

The following diagram illustrates the logical flow for managing waste generated from work with 1-(2-Fluorophenyl)biguanide hydrochloride.

Caption: Logical workflow for the segregation, containerization, and disposal of waste.

References

• DC Fine Chemicals. (2024). Safety Data Sheet: Polyhexamethylene biguanide hydrochloride 20% w/w water solution. [Link]

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• U.S. Government Publishing Office. eCFR: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds. [Link]

• U.S. Environmental Protection Agency. EPA Hazardous Waste Codes. [Link]

• University of Maryland. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk. [Link]

• California Code of Regulations. Appendix III List of Halogenated Organic Compounds. [Link]

• University of St Andrews. Disposal of Laboratory Wastes (GUIDANCE). [Link]

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A Senior Application Scientist's Guide to Handling 1-(2-Fluorophenyl)biguanide hydrochloride: Personal Protective Equipment and Disposal

Hazard Profile of Biguanide Hydrochlorides

Based on the available safety data for analogous compounds, 1-(2-Fluorophenyl)biguanide hydrochloride should be handled as a substance that presents the following potential hazards:

• Skin Irritation: Direct contact can cause skin irritation.[5][1][2]

• Serious Eye Damage/Irritation: There is a significant risk of serious eye irritation or damage upon contact.[1][2][4][6]

• Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[5][1][2]

• Allergic Skin Reaction: Some biguanide compounds may cause an allergic skin reaction.[4][6]

• Carcinogenicity: Prolonged or repeated exposure to certain biguanides is suspected of causing cancer.[7][6]

• Harmful if Swallowed or Inhaled: Acute toxicity via oral and inhalation routes is a concern.[6]

Given these potential hazards, a multi-layered approach to safety, incorporating engineering controls, administrative controls, and appropriate PPE, is essential.

The Hierarchy of Controls: A Framework for Safety

Before detailing specific PPE, it is crucial to understand the hierarchy of controls, which prioritizes safety measures from most to least effective.

Caption: Hierarchy of Controls for Chemical Handling.

Personal Protective Equipment (PPE) Protocol

The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

Eye and Face Protection

• Rationale: To prevent contact with the eyes from splashes, dust, or aerosols, which can cause serious and potentially irreversible damage.[1][2][4][6]

• Recommendation:

  • Minimum: ANSI Z87.1-compliant safety glasses with side shields.

  • Best Practice: Chemical splash goggles that provide a complete seal around the eyes.

  • High-Risk Operations: When there is a significant risk of splashing, a face shield should be worn in addition to chemical splash goggles.

Skin and Body Protection

• Rationale: To protect the skin from irritation, allergic reactions, and potential absorption of the chemical.[5][1][2][3][4][6]

• Recommendations:

  • Gloves: Chemically resistant gloves are mandatory. Nitrile gloves are a common and effective choice for incidental contact. For prolonged handling or immersion, consult a glove compatibility chart. Always inspect gloves for tears or punctures before use and remove them without touching the outer surface.

  • Lab Coat: A long-sleeved lab coat is required to protect the arms and torso. Ensure the lab coat is fully buttoned.

  • Clothing and Footwear: Wear long pants and closed-toe shoes to ensure no skin is exposed.[8]

Respiratory Protection

• Rationale: To prevent the inhalation of dust or aerosols that can cause respiratory irritation or other systemic effects.[5][1][2]

• Recommendations:

  • Standard Handling in a Fume Hood: If the compound is handled exclusively within a certified chemical fume hood, respiratory protection is typically not required.[5][8]

  • Outside of a Fume Hood or with Potential for Aerosolization: If weighing or handling the solid material outside of a fume hood, or if there is a potential for generating dust or aerosols, a NIOSH-approved respirator is necessary. An N95 respirator may be sufficient for dust, but for higher-risk procedures, a respirator with P100 filters is recommended.

Step-by-Step PPE Procedures

Donning (Putting On) PPE

• Hand Hygiene: Wash and dry your hands thoroughly.

• Lab Coat: Put on your lab coat and fasten all buttons.

• Respirator (if required): Perform a seal check to ensure a proper fit.

• Eye and Face Protection: Put on your safety goggles or glasses. If a face shield is needed, put it on over your goggles.

• Gloves: Don your gloves, ensuring they overlap the cuffs of your lab coat.

Doffing (Taking Off) PPE

The principle of doffing is to avoid contaminating yourself.

• Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of them immediately in the designated hazardous waste container.

• Hand Hygiene: Wash and dry your hands.

• Face Shield and Goggles: Remove eye and face protection from the back to the front.

• Lab Coat: Remove your lab coat by rolling it down your arms and turning it inside out.

• Respirator (if worn): Remove your respirator.

• Final Hand Hygiene: Wash your hands thoroughly with soap and water.

Operational and Disposal Plans

Handling and Storage

• Ventilation: Always handle 1-(2-Fluorophenyl)biguanide hydrochloride in a well-ventilated area, preferably within a certified chemical fume hood.[5][2][9]

• Avoiding Dust: Take care to avoid the formation of dust when handling the solid material.[5][2]

• Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidants.[5][2][6]

Spill Management

• Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed, labeled container for disposal.[5][2][9] Clean the spill area with an appropriate solvent and then with soap and water.

• Major Spills: Evacuate the area and contact your institution's environmental health and safety department.

Disposal

• Chemical Waste: 1-(2-Fluorophenyl)biguanide hydrochloride and any solutions containing it should be disposed of as hazardous chemical waste.[5][1][2][6] Do not dispose of it down the drain.[1][6]

• Contaminated Materials: All contaminated PPE, weigh boats, and other disposable materials must be placed in a designated, sealed, and labeled hazardous waste container for proper disposal.[2][6]

• Regulatory Compliance: All waste disposal must be conducted in strict accordance with local, state, and federal regulations.[1][2][6] Incineration may be a suitable disposal method if permitted by local regulations.[6]

By adhering to these rigorous safety protocols, researchers can confidently and safely handle 1-(2-Fluorophenyl)biguanide hydrochloride, ensuring both personal safety and the integrity of their research.

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